3-(2-Hydroxy-1-naphthyl)propanenitrile

• CAS: 14233-73-9

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-(2-Hydroxy-1-naphthyl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(2-Hydroxy-1-naphthyl)propanenitrile, a naphthol derivative, presents a scaffold of interest for chemical and pharmacological research. This document provides a comprehensive overview of its chemical and physical properties, spectral data, and a summary of its reported, albeit not extensively studied, biological activities. While a definitive, peer-reviewed synthesis protocol remains elusive in readily available literature, this guide consolidates the existing data to serve as a foundational resource for researchers investigating this compound.

Chemical and Physical Properties

3-(2-Hydroxy-1-naphthyl)propanenitrile, also known by its IUPAC name 3-(2-hydroxynaphthalen-1-yl)propanenitrile, is a solid organic compound. Its fundamental properties are summarized in the table below.[1]

Property	Value	Source
Molecular Formula	C₁₃H₁₁NO	PubChem[1]
Molecular Weight	197.24 g/mol	Santa Cruz Biotechnology[2]
CAS Number	14233-73-9	PubChem[1]
IUPAC Name	3-(2-hydroxynaphthalen-1-yl)propanenitrile	PubChem[1]
Synonyms	1-(2-cyanoethyl)-2-naphthol, 3-(2-hydroxynaphthalen-1-yl)propionitrile	PubChem
Appearance	Solid (predicted)	---
XLogP3	2.8	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]
Rotatable Bond Count	2	PubChem[1]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 3-(2-Hydroxy-1-naphthyl)propanenitrile. The following information has been compiled from public databases.

Spectrum Type	Details	Source
¹H NMR	Data available	PubChem[1]
¹³C NMR	Data available	PubChem[1]
Mass Spectrometry (GC-MS)	Data available	PubChem[1]
Infrared (IR) Spectrum	Data available	PubChem[1]

Synthesis

Hypothetical Synthesis Workflow:

Caption: Hypothetical synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Biological Activity

The biological activities of 3-(2-Hydroxy-1-naphthyl)propanenitrile have not been extensively investigated. However, some sources suggest potential antimicrobial and anticancer properties, likely attributable to the naphthol and nitrile functional groups. It is important to note that these activities are largely inferred from the activities of structurally related compounds and require experimental validation for this specific molecule.

Antimicrobial Activity

Naphthol derivatives are known to possess antimicrobial properties. While specific studies on 3-(2-Hydroxy-1-naphthyl)propanenitrile are lacking, related naphthol-containing compounds have demonstrated activity against various bacterial and fungal strains. The proposed mechanism often involves the disruption of microbial cell membranes or inhibition of essential enzymes.

Anticancer Activity

Similarly, some naphthoquinone and naphthol derivatives have been investigated for their potential as anticancer agents.[3][4][5][6] The cytotoxic effects are often attributed to the induction of apoptosis, cell cycle arrest, or the inhibition of specific signaling pathways involved in cancer cell proliferation. Again, no specific studies have been published detailing the anticancer effects of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Potential Biological Investigation Workflow:

Caption: A potential workflow for the biological evaluation of the compound.

Future Directions

The current body of knowledge on 3-(2-Hydroxy-1-naphthyl)propanenitrile is limited, presenting several opportunities for future research:

• Development of a Validated Synthesis Protocol: A crucial first step is the development and publication of a reliable and reproducible synthesis method.

• Comprehensive Biological Screening: The compound should be systematically screened against a wide range of microbial strains and cancer cell lines to confirm and quantify its potential biological activities.

• Mechanism of Action Studies: Should biological activity be confirmed, detailed mechanistic studies are warranted to elucidate the specific cellular and molecular targets. This could involve investigating its effects on key signaling pathways, such as those involved in apoptosis or cell cycle regulation in cancer cells, or pathways essential for microbial survival.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogues of 3-(2-Hydroxy-1-naphthyl)propanenitrile could provide valuable insights into the structural features required for its biological activity and could lead to the development of more potent and selective compounds.

Conclusion

3-(2-Hydroxy-1-naphthyl)propanenitrile represents an under-explored molecule with potential for further investigation in the fields of medicinal chemistry and drug discovery. This technical guide consolidates the currently available chemical and physical data and highlights the significant gaps in our understanding of its synthesis and biological properties. It is hoped that this document will serve as a valuable resource and a catalyst for future research into this intriguing compound.

References

• 1. 3-(2-Hydroxy-1-naphthyl)propanenitrile | C13H11NO | CID 221832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Design, synthesis and biological evaluation of marine naphthoquinone-naphthol derivatives as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Exploiting the Anticancer, Antimicrobial and Antiviral Potential of Naphthoquinone Derivatives: Recent Advances and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, Biological Activity, and Molecular Modelling Studies of Naphthoquinone Derivatives as Promising Anticancer Candidates Targeting COX-2 [mdpi.com]

An In-depth Technical Guide on the Physicochemical Properties and Biological Significance of Adamantane Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adamantane, a rigid, tricyclic hydrocarbon, serves as a versatile scaffold in medicinal chemistry due to its unique structural and physicochemical properties. Its cage-like structure imparts high lipophilicity, metabolic stability, and the ability to orient substituents in a precise three-dimensional arrangement. While the CAS number 14233-73-9 is predominantly assigned to 3-(2-hydroxy-1-naphthyl)propanenitrile, the initial query's association with an adamantane derivative highlights the significant interest in this class of compounds within the drug development community. This guide provides a comprehensive overview of the chemical properties, synthesis, and biological activities of adamantane amines, a prominent class of adamantane derivatives with diverse therapeutic applications.

Physicochemical Properties of the Adamantane Scaffold

The adamantane core significantly influences the properties of its derivatives. Understanding these fundamental characteristics is crucial for designing novel therapeutics.

Property	Value	Reference
Molecular Formula	C₁₀H₁₆	[1]
Molar Mass	136.23 g/mol	[1]
Appearance	Colorless, crystalline solid with a camphor-like odor	[1]
Melting Point	270 °C (sublimes)	[1]
Boiling Point	Sublimes	[1]
Solubility in Water	Practically insoluble	[1]
Solubility in Organic Solvents	Readily soluble in nonpolar organic solvents	[1]
¹H NMR Chemical Shifts (ppm)	1.87 (bridgehead C-H), 1.75 (methylene C-H₂)	[2]
¹³C NMR Chemical Shifts (ppm)	28.46 (bridgehead C-H), 37.85 (methylene C-H₂)	[3]

Synthesis of Adamantane Amines

A common synthetic route to adamantane amines starts from adamantanone. The following workflow illustrates a general pathway for the synthesis of 1-(adamantan-2-yl)-2-propanamine.[4]

A generalized synthetic workflow for an adamantane amine.

Experimental Protocol: Synthesis of (+/-)-1-(Adamantan-2-yl)-2-propanamine [4]

This protocol is a representative example and may require optimization for specific derivatives.

• Step 1: Alkene Formation: Adamantanone is reacted with a suitable phosphorus ylide (Wittig reagent) to form the corresponding alkene. The reaction is typically carried out in an anhydrous aprotic solvent like tetrahydrofuran (THF) under an inert atmosphere.

• Step 2: Hydroboration-Oxidation: The alkene is then subjected to hydroboration using a borane reagent (e.g., borane-THF complex), followed by oxidation with hydrogen peroxide in the presence of a base (e.g., sodium hydroxide). This sequence results in the anti-Markovnikov addition of water across the double bond, yielding an adamantyl-substituted alcohol.

• Step 3: Oxidation: The alcohol is oxidized to the corresponding ketone using a standard oxidizing agent such as pyridinium chlorochromate (PCC) or a Swern oxidation.

• Step 4: Reductive Amination: The resulting ketone undergoes reductive amination. This can be achieved in a one-pot reaction by treating the ketone with an amine source (e.g., ammonia or an ammonium salt) and a reducing agent (e.g., sodium cyanoborohydride or catalytic hydrogenation) to yield the final amine product.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: The rigid and highly symmetric structure of the adamantane cage gives rise to characteristic signals in both ¹H and ¹³C NMR spectra. In 1-substituted adamantanes, the signals for the bridgehead and methylene protons and carbons are distinct and their chemical shifts are influenced by the nature of the substituent.[3][5]

Mass Spectrometry (MS): The mass spectrometric fragmentation of adamantane derivatives is well-documented. The molecular ion is typically observed, and fragmentation patterns often involve the loss of alkyl radicals and characteristic rearrangements of the adamantane cage. The base peak is often the adamantyl cation (m/z = 135).[6][7][8]

Biological Activities and Signaling Pathways

Adamantane amines exhibit a wide range of biological activities, primarily targeting the central nervous system and viral proteins.

5.1. Antiviral Activity (Influenza A)

Amantadine and its derivative rimantadine are known for their efficacy against the influenza A virus. Their mechanism of action involves the blockade of the M2 proton ion channel, a protein essential for the viral replication cycle.

References

• 1. Adamantane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. kbfi.ee [kbfi.ee]
• 4. (+/-)-1-(Adamantan-2-yl)-2-propanamine and other amines derived from 2-adamantanone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Guide: Physicochemical Properties of 3-(2-Hydroxy-1-naphthyl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 3-(2-Hydroxy-1-naphthyl)propanenitrile, a naphthalene-based organic compound. The information herein is intended to support research and development activities by providing accurate molecular formula and weight information.

Core Compound Data

The fundamental molecular properties of 3-(2-Hydroxy-1-naphthyl)propanenitrile have been determined and are summarized below. This data is critical for stoichiometric calculations, analytical characterization, and computational modeling.

Property	Value	Source
Molecular Formula	C13H11NO	[1][2]
Molecular Weight	197.23 g/mol	[1]
IUPAC Name	3-(2-hydroxynaphthalen-1-yl)propanenitrile	[1]
CAS Number	14233-73-9	[2]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis or specific biological assays of 3-(2-Hydroxy-1-naphthyl)propanenitrile are not extensively documented in publicly available literature. The characterization of this compound typically involves standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy to confirm its structure and purity[1]. Researchers seeking to synthesize or utilize this compound would need to refer to generalized synthetic methodologies for similar naphthalene derivatives or develop specific protocols based on established organic chemistry principles.

Compound Characterization Workflow

The logical workflow for the characterization of a novel or synthesized compound like 3-(2-Hydroxy-1-naphthyl)propanenitrile is a critical process in chemical and pharmaceutical research. The following diagram illustrates a typical workflow from synthesis to biological evaluation.

Caption: General workflow for chemical synthesis, validation, and biological evaluation.

References

• 1. 3-(2-Hydroxy-1-naphthyl)propanenitrile | C13H11NO | CID 221832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. molecularinfo.com [molecularinfo.com]

An In-depth Technical Guide to 2-(naphthalen-1-yl)acetamide

An important note on the chemical formula: The requested chemical formula C13H11NO for a naphthyl compound appears to be a likely typographical error. The well-researched and documented naphthyl compound with closely related properties is 2-(naphthalen-1-yl)acetamide , which has the chemical formula C12H11NO . This technical guide will focus on this compound.

IUPAC Name: 2-(naphthalen-1-yl)acetamide[1][2][3]

Synonyms: 1-Naphthaleneacetamide, 1-Naphthylacetamide, NAAm[2][3]

CAS Number: 86-86-2[4][5]

Physicochemical Properties

2-(naphthalen-1-yl)acetamide is a white to off-white crystalline solid.[4][5] It is a synthetic auxin, a class of plant hormones that regulate various aspects of plant growth and development.[4][6][7][8]

Property	Value	Reference
Molecular Formula	C12H11NO	[2][7]
Molecular Weight	185.22 g/mol	[2]
Melting Point	180-183 °C	[5]
Solubility in water	0.039 mg/mL at 40 °C	[2]
Appearance	White to off-white powder	[4][5]

Synthesis Protocol

A common method for the synthesis of 2-(naphthalen-1-yl)acetamide involves the conversion of 1-naphthaleneacetic acid to its acid chloride, followed by amidation.

Materials:

• 1-Naphthaleneacetic acid

• Dichloromethane (DCM)

• Dimethylformamide (DMF) (catalytic amount)

• Oxalyl chloride

• Tetrahydrofuran (THF)

• Aqueous ammonia (28%)

• Silica gel for column chromatography

• Chloroform

• Methanol

Procedure:

• Dissolve 1-naphthaleneacetic acid (0.50 mmol) in dichloromethane (0.8 mL).

• Add a catalytic amount of DMF to the solution.

• Slowly add oxalyl chloride (1.00 mmol) dropwise to the stirred solution.

• Stir the reaction mixture at room temperature for 15 minutes.

• Concentrate the solution under vacuum to remove excess oxalyl chloride and DCM.

• Dissolve the resulting residue in tetrahydrofuran (0.8 mL).

• Cool the solution to 0 °C and add aqueous ammonia (7.50 mmol).

• Allow the reaction mixture to warm to room temperature and stir for an additional 10 minutes.

• Concentrate the solution under vacuum.

• Purify the crude product by silica gel column chromatography using a chloroform/methanol (10:1) eluent system.

• The final product, 2-(naphthalen-1-yl)acetamide, is obtained as a white solid with a reported yield of 72%.[4]

Applications in Research and Drug Development

As a synthetic auxin, 2-(naphthalen-1-yl)acetamide is primarily used in agriculture and horticulture as a plant growth regulator.[6][9] Its applications include:

• Promoting rooting of cuttings: It is a common ingredient in commercial rooting powders.[7][8]

• Fruit thinning: It can be used to reduce the number of fruits on a tree, leading to larger and higher quality remaining fruits.[4]

• Preventing premature fruit drop.

In a research context, it is used to study the mechanisms of auxin action in plants.

Biological Activity and Mechanism of Action

2-(naphthalen-1-yl)acetamide mimics the action of the natural plant hormone indole-3-acetic acid (IAA). Auxins play a crucial role in cell division, elongation, and differentiation. The precise signaling pathway for 2-(naphthalen-1-yl)acetamide is not as extensively studied as that of natural auxins. However, it is understood to function through the established auxin signaling pathway.

A simplified model of auxin signaling involves the following key steps:

• Auxin Perception: Auxin binds to receptor proteins, with the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of F-box proteins being the primary receptors.

• Derepression of Transcription Factors: In the absence of auxin, Auxin/Indole-3-Acetic Acid (Aux/IAA) proteins bind to and inhibit Auxin Response Factors (ARFs), which are transcription factors.

• Ubiquitination and Degradation of Repressors: The binding of auxin to the TIR1/AFB receptor promotes the interaction between TIR1/AFB and Aux/IAA proteins. This leads to the ubiquitination of the Aux/IAA proteins by the SCF(TIR1/AFB) E3 ubiquitin ligase complex.

• Gene Expression: The ubiquitinated Aux/IAA proteins are then degraded by the 26S proteasome. This degradation releases the ARF transcription factors, allowing them to activate or repress the expression of auxin-responsive genes, ultimately leading to various physiological responses such as cell elongation and division.

Simplified Auxin Signaling Pathway

Quantitative Data

Genotoxicity Study

A study investigated the in vitro genotoxicity of 2-(naphthalen-1-yl)acetamide on human peripheral blood lymphocytes. The results indicated a significant increase in structural chromosomal aberrations (CAs) and micronuclei (MN) formation at various concentrations.[10]

Concentration (µg/mL)	Treatment Period (h)	Chromosomal Aberrations (%)	Mitotic Index (%)
20	24	Increased	Decreased
40	24	Increased	Decreased
80	24	Increased	Decreased
160	24	Increased	Decreased
20	48	Increased	Decreased
40	48	Increased	Decreased
80	48	Increased	Decreased
160	48	Increased	Decreased

Note: The study reported a concentration-dependent increase in CAs for the 24-hour treatment and a concentration-dependent decrease in the Mitotic Index for both treatment periods.[10]

Experimental Protocols

In Vitro Genotoxicity Assay (Chromosomal Aberration Assay)

This protocol is a generalized representation based on the described study.[10]

Cell Culture and Treatment:

• Human peripheral blood lymphocytes are cultured in a suitable medium supplemented with fetal bovine serum and antibiotics.

• Cells are stimulated to divide using a mitogen like phytohemagglutinin.

• 2-(naphthalen-1-yl)acetamide is dissolved in a suitable solvent (e.g., DMSO) and added to the cell cultures at various final concentrations (e.g., 20, 40, 80, and 160 µg/mL).

• Control groups include a negative control (no treatment) and a solvent control.

• The cells are incubated for specific treatment periods (e.g., 24 and 48 hours).

Harvesting and Slide Preparation:

• A spindle inhibitor (e.g., colchicine) is added to the cultures to arrest cells in metaphase.

• Cells are harvested by centrifugation.

• The cell pellet is treated with a hypotonic solution (e.g., 0.075 M KCl) to swell the cells.

• Cells are fixed using a freshly prepared Carnoy's fixative (methanol:acetic acid, 3:1).

• The fixed cell suspension is dropped onto clean, cold, wet microscope slides and air-dried.

Analysis:

• The slides are stained with Giemsa solution.

• Metaphase spreads are observed under a light microscope.

• A predetermined number of well-spread metaphases are analyzed for structural chromosomal aberrations (e.g., chromatid and chromosome breaks, gaps, fragments).

• The Mitotic Index is calculated by determining the percentage of dividing cells among a larger population of cells.

Logical Relationships and Experimental Workflow

The following diagram illustrates the general workflow for assessing the genotoxicity of a chemical compound like 2-(naphthalen-1-yl)acetamide.

References

• 1. 1-Naphthyl acetamide | CAS 86-86-2 | LGC Standards [lgcstandards.com]
• 2. 1-Naphthaleneacetamide | C12H11NO | CID 6861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Naphthaleneacetamide [webbook.nist.gov]
• 4. 1-NAPHTHALENEACETAMIDE | 86-86-2 [chemicalbook.com]
• 5. 1-NAPHTHALENEACETAMIDE CAS#: 86-86-2 [m.chemicalbook.com]
• 6. 1-naphthylacetamide [sitem.herts.ac.uk]
• 7. 1-Naphthaleneacetamide - Wikipedia [en.wikipedia.org]
• 8. mpbio.com [mpbio.com]
• 9. Page loading... [wap.guidechem.com]
• 10. In vitro genotoxicity assessment of the synthetic plant growth regulator, 1-naphthaleneacetamide - PMC [pmc.ncbi.nlm.nih.gov]

Historical Perspective: The Re-emergence of Classic Synthesis

An In-depth Technical Guide to the Discovery and Therapeutic Potential of Hydroxynaphthyl Compounds

This guide provides a comprehensive overview of the discovery, synthesis, and biological evaluation of hydroxynaphthyl compounds, a class of molecules that has garnered significant interest in medicinal chemistry. While the initial focus was on the specific subclass of hydroxynaphthyl propanenitriles, the available literature necessitates a broader scope to encompass the more extensively researched derivatives of the hydroxynaphthyl scaffold. This document is intended for researchers, scientists, and professionals in the field of drug development.

The exploration of hydroxynaphthyl compounds in modern drug discovery is intrinsically linked to the revival and adaptation of classic organic reactions. A prime example is the Betti reaction, a multicomponent reaction discovered in the early 20th century by the Italian chemist Mario Betti.[1] This reaction, which synthesizes aminobenzylnaphthols from 2-naphthol, an aldehyde, and an amine, was largely overlooked for decades until its rediscovery in 1998.[1][2] Its resurgence is attributed to its efficiency in creating complex molecules in a single step, often under solvent-free conditions, aligning with the principles of green chemistry.[1]

Anticancer Activity of Hydroxynaphthyl Derivatives

The hydroxynaphthyl scaffold is a prominent feature in a variety of compounds investigated for their anticancer properties. Research has focused on several classes of these derivatives, including aminobenzylnaphthols, hydroxynaphthalene-2-carboxanilides, and hydroxynaphthyl-β-D-xylosides.

Aminobenzylnaphthols (Betti Bases)

Synthesized via the Betti reaction, aminobenzylnaphthols have demonstrated significant antiproliferative activity against various cancer cell lines.[1][2] Studies have shown their potential as antitumor agents, with some derivatives exhibiting cytotoxicity comparable to the standard chemotherapeutic drug doxorubicin.[2] The mechanism of action for some of these compounds is believed to involve the induction of apoptosis.[3]

Hydroxynaphthalene-2-carboxanilides

This class of compounds has been extensively synthesized and evaluated for its anticancer potential.[4][5] A notable study detailed the synthesis of 116 different 1-hydroxynaphthalene-2-carboxanilides and their subsequent testing on human colon carcinoma cell lines.[4][5] Several of these compounds displayed excellent activity, with some being more effective against p53 null cells, suggesting a p53-independent mechanism of action.[4][5] The proposed mechanisms for their anticancer effects include DNA intercalation and the induction of mitochondria-mediated apoptosis.[4][6]

Hydroxynaphthyl-β-D-xylosides

The antiproliferative activity of 14 isomeric monoxylosylated dihydroxynaphthalenes has been investigated, revealing selective effects against transformed cell lines.[7][8] For instance, 2-(6-hydroxynaphthyl)-β-D-xylopyranoside has been shown to selectively inhibit the growth of tumor-derived cells both in vitro and in vivo.[7] The antiproliferative effect of these xylosides on T24 bladder cancer cells was associated with an increase in apoptosis.[7][8]

Quantitative Data: Anticancer Activity

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values for representative hydroxynaphthyl compounds against various cancer cell lines.

Compound Class	Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference
Aminobenzylnaphthol	MMZ-45AA	BxPC-3 (Pancreatic)	>50 (24h), 18.2 (72h)	[3]
Aminobenzylnaphthol	MMZ-140C	HT-29 (Colorectal)	18.9 (24h), 23.4 (72h)	[3]
1-Hydroxynaphthalene-2-carboxanilide	Compound 5u	HCT116 p53+/+ (Colon)	4.3	[5]
1-Hydroxynaphthalene-2-carboxanilide	Compound 7f	HCT116 p53-/- (Colon)	3.1	[5]
Hydroxynaphthyl-β-D-xyloside	2-(6-hydroxynaphthyl)-β-D-xylopyranoside	T24 (Bladder)	~50	[7]

Experimental Protocols

• Reactant Mixture: In a reaction vessel, combine 2-naphthol (1 equivalent), an appropriate aryl aldehyde (1 equivalent), and an amino acid methyl ester (1 equivalent).

• Reaction Conditions: Heat the mixture at 60°C in a solvent-free environment.

• Monitoring: Monitor the progress of the reaction using thin-layer chromatography.

• Work-up: Upon completion, the crude product is typically purified by recrystallization or column chromatography.

• Cell Seeding: Seed cancer cells (e.g., BxPC-3, HT-29) in 96-well plates at a suitable density and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the hydroxynaphthyl compounds for 24 or 72 hours.

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ values.

Hydroxynaphthyl Compounds as Kinase Inhibitors

Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers.[9] The hydroxynaphthyl scaffold has emerged as a promising framework for the design of potent kinase inhibitors.

Targeting Specific Kinases

Recent studies have identified hydroxynaphthyl derivatives that inhibit specific kinases involved in cancer progression. For example, 1-hydroxynaphthalene-2-carboxanilides have been investigated as potential inhibitors of c-Jun N-terminal kinases (JNKs), which are key players in stress-induced signaling pathways.[10] Additionally, N-phenylnaphthostyril-1-sulfonamides have been identified as a new class of fibroblast growth factor receptor 1 (FGFR1) kinase inhibitors.[11]

Quantitative Data: Kinase Inhibition

The following table presents the IC₅₀ values for representative hydroxynaphthyl compounds against specific protein kinases.

Compound Class	Derivative	Target Kinase	IC₅₀ (µM)	Reference
N-phenylnaphthostyril-1-sulfonamide	N-(4-hydroxyphenyl)naphthostyril-1-sulfonamide	FGFR1	2	[11]
1-Hydroxynaphthalene-2-carboxanilide	Compound 4p	JNK (predicted)	-	[10]
1-Hydroxynaphthalene-2-carboxanilide	Compound 5k	JNK (predicted)	-	[10]

Note: The JNK inhibition for compounds 4p and 5k was predicted through molecular docking studies and not yet determined experimentally.[10]

Experimental Protocol: Kinase Inhibition Assay[11]

• Reaction Mixture: Prepare a reaction mixture containing the target kinase (e.g., FGFR1), a suitable substrate, ATP, and a buffer solution in a 96-well plate.

• Inhibitor Addition: Add the hydroxynaphthyl compounds at various concentrations to the wells.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a defined period to allow the kinase reaction to proceed.

• Detection: Use a detection reagent (e.g., a phosphospecific antibody or a luminescent ATP detection reagent) to measure the extent of the kinase reaction.

• Data Analysis: Determine the percentage of kinase inhibition relative to a control without the inhibitor and calculate the IC₅₀ value.

Potential in Neurodegenerative Diseases

While research on hydroxynaphthyl compounds has predominantly focused on cancer, their structural features suggest potential applications in the treatment of neurodegenerative diseases. As phenolic compounds, they possess antioxidant properties that could be beneficial in combating the oxidative stress implicated in the pathogenesis of diseases like Alzheimer's and Parkinson's. However, specific studies on hydroxynaphthyl derivatives in neurodegenerative disease models are currently limited, representing an area for future investigation.

Conclusion

The hydroxynaphthyl scaffold has proven to be a versatile platform in medicinal chemistry, leading to the development of a diverse range of bioactive compounds. While the history of these compounds is rooted in classic synthetic reactions, their modern applications, particularly in oncology, are at the forefront of drug discovery research. The demonstrated anticancer and kinase inhibitory activities of hydroxynaphthyl derivatives, coupled with their synthetic accessibility, make them a compelling class of molecules for the development of novel therapeutics. Further research is warranted to fully elucidate their mechanisms of action and to explore their potential in other therapeutic areas, such as neurodegenerative disorders.

References

• 1. Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Design and synthesis of anticancer 1-hydroxynaphthalene-2-carboxanilides with a p53 independent mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ring-Substituted 1-Hydroxynaphthalene-2-Carboxanilides Inhibit Proliferation and Trigger Mitochondria-Mediated Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Selective antiproliferative activity of hydroxynaphthyl-beta-D-xylosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Exploring the chemotherapeutic potential of currently used kinase inhibitors: An update [frontiersin.org]
• 10. Exploring Novel 1-Hydroxynaphthalene-2-Carboxanilides Based Inhibitors Against C-Jun N-Terminal Kinases Through Molecular Dynamic Simulation and WaterSwap Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comprehensive Technical Review of 3-(2-Hydroxy-1-naphthyl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(2-Hydroxy-1-naphthyl)propanenitrile, a derivative of the versatile 2-naphthol moiety, represents a class of compounds with significant potential in medicinal chemistry and materials science. This technical guide provides a thorough literature review of its chemical properties, synthesis, and potential biological activities, drawing insights from closely related analogues. Due to a scarcity of research on this specific molecule, this paper consolidates available data on its synthesis via cyanoethylation of 2-naphthol and explores the cytotoxic and anticancer activities reported for structurally similar naphthol derivatives. Detailed experimental protocols and structured data tables are presented to facilitate further research and development.

Chemical and Physical Properties

3-(2-Hydroxy-1-naphthyl)propanenitrile, with the chemical formula C₁₃H₁₁NO, is a molecule possessing a naphthalene core, a hydroxyl group, and a propanenitrile side chain.[1] The presence of these functional groups suggests potential for hydrogen bonding, metal chelation, and various chemical modifications. The physicochemical properties are crucial for understanding its behavior in biological and chemical systems.

Property	Value	Source
Molecular Formula	C₁₃H₁₁NO	PubChem CID 221832[1]
Molecular Weight	197.23 g/mol	PubChem CID 221832[1]
IUPAC Name	3-(2-hydroxynaphthalen-1-yl)propanenitrile	PubChem CID 221832[1]
CAS Number	14233-73-9	PubChem CID 221832[1]
XLogP3	2.8	PubChem CID 221832[1]
Hydrogen Bond Donor Count	1	PubChem CID 221832[1]
Hydrogen Bond Acceptor Count	2	PubChem CID 221832[1]
Rotatable Bond Count	2	PubChem CID 221832[1]

Synthesis and Experimental Protocols

The primary route for synthesizing 3-(2-Hydroxy-1-naphthyl)propanenitrile is through the cyanoethylation of 2-naphthol.[2] This reaction involves the addition of acrylonitrile to 2-naphthol in the presence of a base. The reaction can result in two main products: the C-alkylation product (3-(2-Hydroxy-1-naphthyl)propanenitrile) and the O-alkylation product (β-(2-naphthoxy)propionitrile). The choice of solvent and the concentration of the base are critical in directing the regioselectivity of the reaction.[2]

General Experimental Protocol for Cyanoethylation of 2-Naphthol

The following protocol is adapted from studies on the cyanoethylation of 2-naphthol and can be optimized for the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile.[2]

Materials:

• 2-Naphthol

• Acrylonitrile

• Sodium hydroxide (or other suitable base)

• Aprotic solvent (e.g., benzene, dioxane) or protic solvent (e.g., isopropyl alcohol)

• Hydrochloric acid (for neutralization)

• Organic solvent for extraction (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• A solution of 2-naphthol and a base (e.g., sodium hydroxide) in a chosen solvent is prepared in a reaction flask equipped with a reflux condenser and a dropping funnel.

• Acrylonitrile is added dropwise to the stirred solution at a controlled temperature.

• The reaction mixture is then heated under reflux for a specified period.

• After cooling, the mixture is neutralized with an acid (e.g., hydrochloric acid).

• The product is extracted with an organic solvent.

• The organic layer is washed, dried, and the solvent is removed under reduced pressure.

• The crude product is purified by a suitable method, such as recrystallization or column chromatography.

Key Reaction Conditions Influencing Product Formation: [2]

• Base Concentration: Equimolar amounts of a strong base like sodium hydroxide in an aprotic solvent favor C-alkylation, leading to the desired 3-(2-Hydroxy-1-naphthyl)propanenitrile. Catalytic amounts of base tend to favor O-alkylation.

• Solvent: In aprotic solvents, the reaction course is largely independent of the dielectric constant. In protic solvents, C-alkylation is generally favored regardless of the base concentration.

Figure 1. Synthetic workflow for 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Biological Activity of Naphthol Derivatives

While no specific biological studies on 3-(2-Hydroxy-1-naphthyl)propanenitrile have been identified in the reviewed literature, the broader class of naphthol derivatives has been extensively investigated for various pharmacological activities, particularly as anticancer and cytotoxic agents.[3][4][5]

Cytotoxicity and Genotoxicity of 2-Naphthol

Studies on 2-naphthol, the precursor to the title compound, have shown that it can induce DNA damage in human lymphocytes.[6] In TUNEL assays, 2-naphthol significantly induced DNA fragmentation, with the most effective dose being 100 µM.[6] However, it did not show significant cytotoxic effects in terms of lactate dehydrogenase release or cell proliferation (WST-1 assay) at the tested concentrations.[6]

Anticancer Potential of Naphthol Derivatives

Numerous synthetic derivatives of naphthol have demonstrated potent cytotoxic activity against various cancer cell lines. For instance, certain aminobenzylnaphthols have shown IC₅₀ values in the micromolar range against pancreatic (BxPC-3) and colon (HT-29) cancer cells.[3] Similarly, novel naphthoquinone-naphthol derivatives have exhibited significant inhibitory effects on colon and non-small cell lung cancer cell lines, with some compounds showing IC₅₀ values as low as 0.57 µM.[4] These findings suggest that the naphthalene scaffold is a promising pharmacophore for the development of new anticancer agents.

Compound Class	Cell Line(s)	Activity	Reference
Aminobenzylnaphthols	BxPC-3 (pancreatic), HT-29 (colon)	Cytotoxic, with IC₅₀ values ranging from 11.55 µM to 58.11 µM after 72h incubation.	[3]
Naphthoquinone-naphthol derivatives	HCT116 (colon), PC9 & A549 (non-small cell lung)	Potent antiproliferative activity, with IC₅₀ values as low as 0.57 µM.	[4]
N-aryl-N-[1-(1-naphthyl)but-3-enyl]amines	MCF-7 (breast), H-460 (non-small cell lung), SF-268 (central nervous system)	Active with IC₅₀ < 10 µg/mL.	[5]

Potential Signaling Pathways and Mechanism of Action

The precise mechanism of action for 3-(2-Hydroxy-1-naphthyl)propanenitrile is unknown. However, based on studies of related naphthoquinone-naphthol derivatives, a plausible mechanism for anticancer activity could involve the induction of apoptosis through the modulation of key signaling pathways.[4] For example, some derivatives have been shown to downregulate the EGFR/PI3K/Akt signaling pathway, leading to increased expression of cleaved caspase-3 and decreased levels of the anti-apoptotic protein Bcl-2.[4] This cascade of events ultimately results in programmed cell death and inhibition of tumor cell proliferation.

Figure 2. A potential signaling pathway for naphthol-induced apoptosis.

Conclusion and Future Directions

3-(2-Hydroxy-1-naphthyl)propanenitrile is a compound for which detailed biological data is currently lacking in the public domain. However, the established synthetic routes for its production and the significant cytotoxic and anticancer activities of structurally related naphthol derivatives highlight its potential as a valuable molecule for further investigation. Future research should focus on the definitive synthesis and characterization of this compound, followed by a comprehensive evaluation of its biological activities. Screening against a panel of cancer cell lines, investigation of its mechanism of action, and exploration of its potential in other therapeutic areas would be critical next steps in elucidating the full potential of this promising naphthol derivative.

References

• 1. 3-(2-Hydroxy-1-naphthyl)propanenitrile | C13H11NO | CID 221832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Design, synthesis and biological evaluation of marine naphthoquinone-naphthol derivatives as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytotoxic and Antifungal Activities of Diverse α-Naphthylamine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of cytotoxic and genotoxic effects of naphthalene, 1-naphthol and 2-naphthol on human lymphocyte culture - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Biological Activities of Naphthyl Compounds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The naphthalene scaffold, a bicyclic aromatic hydrocarbon, is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities. Its rigid, planar structure and lipophilic nature allow for diverse functionalization, leading to compounds that can interact with a variety of biological targets. This technical guide provides a comprehensive overview of the significant biological activities of naphthyl compounds, with a focus on their anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in drug discovery and development.

Anticancer Activities

Naphthyl derivatives have demonstrated considerable potential as anticancer agents, exhibiting cytotoxicity against a range of cancer cell lines. Their mechanisms of action are diverse and often involve the modulation of key signaling pathways implicated in cancer progression.

Quantitative Data on Anticancer Activity

The following table summarizes the in vitro anticancer activity of selected naphthyl compounds, presenting their half-maximal inhibitory concentration (IC50) or growth inhibition (GI50) values against various cancer cell lines.

Compound Class/Name	Cancer Cell Line	Activity (µM)	Reference Compound	Activity (µM)
Naphthalene-substituted triazole spirodienones	MDA-MB-231 (Breast)	0.03 - 0.26	Bendamustine	-
HeLa (Cervical)	0.07 - 0.72	Vorinostat	-
A549 (Lung)	0.08 - 2.00	-	-
Naphthalene-chalcone hybrid (2j)	A549 (Lung)	7.8 ± 0.59	Doxorubicin	-
Naphthalene-1,4-dione analogues (PD9, PD10, PD11, PD13, PD14, PD15)	DU-145 (Prostate)	1 - 3	-	-
MDA-MB-231 (Breast)	1 - 3	-	-
HT-29 (Colon)	1 - 3	-	-
Naphthalen-1-yloxyacetamide derivatives (5c, 5d, 5e)	MCF-7 (Breast)	2.33 - 7.39	Doxorubicin	6.89
Asymmetric naphthalene diimide (3c)	SMMC-7721 (Hepatoma)	1.48 ± 0.43	-	-
Hep G2 (Hepatoma)	1.70 ± 0.53	-	-
Pyrazole-linked benzothiazole–naphthol derivatives (4j, 4k, 4l)	HeLa (Cervical)	4.63 - 5.54	-	-
Naphthalene-modified metallosalen complex (PtL1)	A375 (Melanoma)	0.48 ± 0.07	Oxaliplatin	7.80 ± 4.83
H292 (Lung)	0.83 ± 0.08	Carboplatin	>13.5
3-(hydrazonomethyl)naphthalene-2-ol derivative (7)	MCF-7 (Breast)	10.56	-	-
HCT 116 (Colon)	7.07	-	-

Key Signaling Pathways and Mechanisms of Action

Several naphthyl compounds exert their anticancer effects by targeting specific signaling pathways and cellular processes crucial for cancer cell survival and proliferation.

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, a process essential for tumor growth and metastasis. Certain naphthalene-chalcone hybrids and naphthamide derivatives have been identified as potent inhibitors of VEGFR-2.[1][2]

Caption: VEGFR-2 signaling pathway inhibition by naphthyl compounds.

Microtubules, dynamic polymers of tubulin, are essential for cell division, making them an attractive target for anticancer drugs. Some thiazole-naphthalene derivatives have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.

Caption: Inhibition of tubulin polymerization by naphthyl compounds.

DNA topoisomerase I is an enzyme that relaxes supercoiled DNA, a critical step in DNA replication and transcription. Naphthoquinone derivatives, inspired by natural products like alkannin and shikonin, have been shown to inhibit this enzyme, leading to DNA damage and cell death.[3]

Caption: DNA topoisomerase I inhibition by naphthoquinone derivatives.

Some asymmetric naphthalene diimide derivatives have been found to exert their anticancer effects by inducing the generation of reactive oxygen species (ROS) within cancer cells.[4] Elevated ROS levels can lead to oxidative stress, cellular damage, and ultimately apoptosis.

Caption: ROS generation induced by an asymmetric naphthalene diimide derivative.

Experimental Protocols

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[5][6][7][8][9]

Caption: Workflow of the MTT assay for cell viability.

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the naphthyl compounds and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The cell viability is expressed as a percentage of the control.

This assay measures the ability of a compound to inhibit the kinase activity of VEGFR-2.[1]

Protocol:

• Reaction Setup: In a 96-well plate, add the VEGFR-2 enzyme, a specific substrate (e.g., a poly(Glu, Tyr) peptide), and the test compound at various concentrations.

• Initiation: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can be done using various methods, such as ELISA with an anti-phosphotyrosine antibody or a fluorescence-based assay.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Antimicrobial Activities

Naphthyl compounds have emerged as a promising class of antimicrobial agents, exhibiting activity against a broad spectrum of bacteria and fungi.[10] Their lipophilic nature is thought to facilitate their passage through microbial cell membranes.

Quantitative Data on Antimicrobial Activity

The following table presents the Minimum Inhibitory Concentration (MIC) values of selected naphthyl compounds against various microbial strains.

Compound Class/Name	Microbial Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
Naphthyl-substituted polyamine conjugates	Staphylococcus aureus (MRSA)	≤ 0.29	-	-
Cryptococcus neoformans	≤ 0.29	-	-
Naphthylamine derivatives	Staphylococcus aureus	0.4 - 1000	Aminopenicillins	-
Bacillus subtilis	0.4 - 1000	-	-
Candida spp.	0.4 - 1000	Fluconazole	-
Naphthalene-chalcone hybrid (2j)	Staphylococcus aureus	31.25	Azithromycin	-
Staphylococcus epidermidis	31.25	-	-
Candida albicans	15.625	Voriconazole	-
Candida krusei	15.625	Fluconazole	-
Amide-coupled naphthalene scaffolds (39)	Escherichia coli	12.5 - 100	-	-
Pseudomonas aeruginosa	12.5 - 100	-	-
Staphylococcus aureus	12.5 - 100	-	-
Streptococcus pyogenes	12.5 - 100	Griseofulvin	-

Experimental Protocol: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[2][11][12][13][14]

References

• 1. Fluorescence-based tubulin polymerization assay [bio-protocol.org]
• 2. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 3. rsc.org [rsc.org]
• 4. Tubulin polymerization assay using >99% pure tubulin - Cytoskeleton, Inc. [cytoskeleton.com]
• 5. researchhub.com [researchhub.com]
• 6. MTT assay overview | Abcam [abcam.com]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 10. Cell cycle analysis by flow cytometry using propidium iodide [bio-protocol.org]
• 11. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 12. rr-asia.woah.org [rr-asia.woah.org]
• 13. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 14. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide on 3-(2-Hydroxy-1-naphthyl)propanenitrile and its Congeners

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

3-(2-Hydroxy-1-naphthyl)propanenitrile is a member of the hydroxynaphthyl-substituted nitrile class of organic compounds. While the broader family of naphthalene derivatives has been a subject of interest in medicinal chemistry, detailed public-domain information specifically concerning the synthesis, biological activity, and mechanistic pathways of 3-(2-Hydroxy-1-naphthyl)propanenitrile is notably scarce. This guide aims to consolidate the available physicochemical data for the core compound and to contextualize its potential relevance by examining related chemical structures for which more extensive research is available. Due to the limited specific data on the title compound, this document will also highlight the general methodologies and biological activities observed in structurally similar molecules, thereby providing a foundational resource for future research endeavors.

Core Compound: 3-(2-Hydroxy-1-naphthyl)propanenitrile

Chemical and Physical Properties

3-(2-Hydroxy-1-naphthyl)propanenitrile, also known by its IUPAC name 3-(2-hydroxynaphthalen-1-yl)propanenitrile, is a solid organic compound. Its fundamental properties are summarized in the table below. This information is primarily drawn from publicly accessible chemical databases.

Property	Value
Molecular Formula	C₁₃H₁₁NO
Molecular Weight	197.23 g/mol
CAS Number	14233-73-9
Appearance	Solid (predicted)
XLogP3-AA	2.8
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	2
Exact Mass	197.084064 g/mol
Monoisotopic Mass	197.084064 g/mol
Topological Polar Surface Area	44 Ų
Heavy Atom Count	15

Data sourced from PubChem.

Spectral Information

Limited spectral data is available, providing foundational information for the characterization of this molecule.

• ¹H NMR Spectra: Available from Varian A-60D instrumentation.

• ¹³C NMR Spectra: Sample sourced from Aldrich Chemical Company, Inc.

• GC-MS: Data available from the NIST Mass Spectrometry Data Center.

• FTIR Spectra: Technique used was KBr wafer, with the sample from Maybridge Chemical Company Ltd.

Synthesis and Experimental Protocols

Conceptual Synthetic Workflow

A potential synthetic pathway is visualized in the diagram below. This represents a logical chemical transformation but requires experimental validation.

Caption: Conceptual synthesis of the target compound.

General Experimental Protocol (Hypothetical)

The following protocol is a generalized procedure for a Michael addition reaction, which would be the likely method for the synthesis of the title compound. This is a hypothetical protocol and has not been experimentally verified.

• Reaction Setup: To a solution of 2-naphthol in a suitable solvent (e.g., ethanol, acetonitrile, or a polar aprotic solvent), add a catalytic amount of a base. The choice of base can range from organic bases like triethylamine to inorganic bases such as sodium hydroxide or potassium carbonate.

• Addition of Reactant: While stirring the solution at a controlled temperature (ranging from room temperature to reflux, depending on the reactivity), slowly add acrylonitrile.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion, neutralize the reaction mixture with a dilute acid. Extract the product into an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium sulfate), and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can then be purified by a suitable method, such as column chromatography or recrystallization, to yield pure 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Biological Activity and Signaling Pathways

There is a significant lack of specific biological activity data for 3-(2-Hydroxy-1-naphthyl)propanenitrile in the public domain. No quantitative data such as IC₅₀ or EC₅₀ values against specific cell lines or enzymes, nor any studies on its mechanism of action or involvement in signaling pathways, have been found in the available literature.

To provide context, the broader class of naphthalene derivatives has been investigated for various biological activities, including antimicrobial and anti-inflammatory properties. For instance, some naphthol derivatives have been synthesized and evaluated for their potential as antibacterial agents. However, without direct experimental evidence, it is not possible to attribute these activities to 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Related Compounds and Potential for Drug Discovery

While information on the title compound is sparse, the chemical scaffold of a hydroxylated naphthalene ring linked to a side chain is present in various biologically active molecules. For researchers interested in this core structure, investigating analogs where the nitrile group is replaced by other functional groups, or where the substitution pattern on the naphthalene ring is altered, could be a fruitful avenue for drug discovery.

The nitrile group itself can be a pharmacophore or a precursor to other functional groups like carboxylic acids or amines, which could lead to compounds with different biological targets.

Conclusion and Future Directions

3-(2-Hydroxy-1-naphthyl)propanenitrile is a compound for which basic physicochemical and spectral data are available. However, a comprehensive understanding of its synthesis, biological activity, and mechanism of action is currently lacking in the public scientific literature. The hypothetical synthetic pathway and general experimental protocol provided herein offer a starting point for researchers wishing to synthesize and study this molecule.

Future research should focus on:

• Developing and optimizing a reliable synthetic protocol for 3-(2-Hydroxy-1-naphthyl)propanenitrile and its derivatives.

• Screening the compound against a panel of biological targets to identify potential therapeutic applications. This could include assays for antimicrobial, anticancer, and anti-inflammatory activities.

• If biological activity is identified, further studies should be conducted to elucidate the mechanism of action and any involved signaling pathways.

This technical guide highlights a gap in the current scientific knowledge and serves as a call for further investigation into this and related compounds, which may hold untapped potential in the field of drug discovery.

An In-Depth Technical Guide to 3-(2-Hydroxy-1-naphthyl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-Hydroxy-1-naphthyl)propanenitrile is a derivative of naphthol, a bicyclic aromatic compound. Molecules incorporating the 2-naphthol scaffold are of significant interest in medicinal chemistry due to their diverse biological activities. While specific research on the biological profile of 3-(2-Hydroxy-1-naphthyl)propanenitrile is not extensively documented in publicly available literature, its structural similarity to other biologically active naphthol derivatives suggests potential for investigation in various therapeutic areas. This technical guide provides a comprehensive overview of its chemical properties, a plausible synthesis protocol, and a summary of the biological activities of structurally related compounds to inform future research and development.

Synonyms and Identifiers

For clarity and comprehensive database searching, a list of synonyms and chemical identifiers for 3-(2-Hydroxy-1-naphthyl)propanenitrile is provided below.

Identifier Type	Value
IUPAC Name	3-(2-hydroxynaphthalen-1-yl)propanenitrile
CAS Number	14233-73-9
PubChem CID	221832
Molecular Formula	C₁₃H₁₁NO
Other Names	1-Naphthalenepropanenitrile, 2-hydroxy-
3-(2-hydroxynaphthalen-1-yl)propanenitrile
MFCD10037626

Physicochemical Properties

The key physicochemical properties of 3-(2-Hydroxy-1-naphthyl)propanenitrile have been computationally predicted and are summarized in the table below. These properties are essential for understanding its behavior in biological systems and for the design of experimental protocols.[1]

Property	Value
Molecular Weight	197.23 g/mol
XLogP3	2.8
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	2
Exact Mass	197.084064 g/mol
Monoisotopic Mass	197.084064 g/mol
Topological Polar Surface Area	44.1 Ų
Heavy Atom Count	15
Complexity	255

Plausible Experimental Protocol: Synthesis via Michael Addition

The synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile can be achieved through a Michael addition reaction between 2-naphthol and acrylonitrile. This reaction is a conjugate addition of a nucleophile (the phenoxide of 2-naphthol) to an α,β-unsaturated carbonyl compound (acrylonitrile). Below is a plausible, detailed experimental protocol based on general procedures for this type of reaction.

Reaction Scheme:

Caption: Plausible synthesis workflow for 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Materials:

• 2-Naphthol

• Acrylonitrile

• Potassium Carbonate (K₂CO₃) or another suitable base

• Dimethylformamide (DMF) or another suitable polar aprotic solvent

• Hydrochloric Acid (HCl), 1M solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography elution

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-naphthol (1 equivalent) and a suitable solvent such as DMF.

• Addition of Base: Add a catalytic amount of a base, such as potassium carbonate (0.2 equivalents), to the solution.

• Addition of Acrylonitrile: While stirring, add acrylonitrile (1.2 equivalents) dropwise to the reaction mixture at room temperature.

• Reaction Conditions: Heat the reaction mixture to 60-80°C and allow it to stir for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully acidify the mixture with 1M HCl to a neutral pH.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, using a hexane-ethyl acetate gradient as the eluent, to yield pure 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Biological Activities of Structurally Related 2-Naphthol Derivatives

Derivative Class	Biological Activity	Key Findings
Aminobenzylnaphthols	Anticancer	Exhibited cytotoxic properties against pancreatic and colorectal cancer cell lines. Some derivatives induced apoptosis.[2]
1-Amidoalkyl-2-naphthols	Dual Cholinesterase and α-Glucosidase Inhibition	Derivatives have shown potential as drug candidates with significant biological activities.[3]
Mannich Base Derivatives of Naphthol	Cytotoxicity and Antimicrobial	Several derivatives were effective against human carcinoma cell lines at concentrations < 4 µg/ml. Potent antimicrobial activity was also observed.[4]
1-Organoselanyl-naphthalen-2-ols	Antioxidant	Synthesized derivatives exhibited antioxidant activity by scavenging DPPH and ABTS+ radicals.[5]
General 2-Naphthol Derivatives	Pharmaceutical Intermediates	Used in the synthesis of various bioactive molecules with properties including antibacterial and anti-inflammatory effects.[6]

Signaling Pathways and Mechanisms of Action: A Prospective Outlook

Currently, there is no specific information regarding the signaling pathways modulated by 3-(2-Hydroxy-1-naphthyl)propanenitrile. However, based on the activities of related compounds, several hypotheses can be formulated to guide future research. For instance, the anticancer effects of some naphthol derivatives suggest potential interference with key cellular processes such as cell cycle regulation, apoptosis, or specific kinase signaling pathways. The general workflow for investigating such a mechanism is outlined below.

Caption: A logical workflow for the biological evaluation of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Conclusion

3-(2-Hydroxy-1-naphthyl)propanenitrile is a compound with a well-defined chemical structure and properties that can be readily synthesized in the laboratory. While its specific biological functions have yet to be elucidated, the extensive research into the pharmacological activities of other 2-naphthol derivatives provides a strong rationale for its investigation as a potential therapeutic agent. The information and protocols provided in this guide are intended to serve as a foundational resource for researchers interested in exploring the chemical and biological landscape of this and related compounds. Future studies focusing on its bioactivity are warranted and could unveil novel applications in drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Cytotoxicity and antimicrobial activity of some naphthol derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benthamdirect.com [benthamdirect.com]
• 6. chemiis.com [chemiis.com]

Sourcing 3-(2-Hydroxy-1-naphthyl)propanenitrile: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, securing a reliable supply of key chemical intermediates is paramount to project success. This in-depth guide provides a technical overview of available vendors for 3-(2-Hydroxy-1-naphthyl)propanenitrile (CAS No. 14233-73-9), a niche but important building block in various research applications.

This document outlines key suppliers, available product specifications, and guidance on handling and synthesis. Due to the specialized nature of this compound, detailed quantitative data such as purity, quantity, and pricing are often provided upon direct inquiry with the vendors.

Reputable Chemical Vendors

Several chemical suppliers list 3-(2-Hydroxy-1-naphthyl)propanenitrile in their catalogs. The following vendors are notable sources for this compound:

• Santa Cruz Biotechnology: A well-established supplier of biochemicals and research reagents, Santa Cruz Biotechnology lists 3-(2-Hydroxy-1-naphthyl)propanenitrile.[1] Researchers are advised to consult their website or contact their sales department for current product specifications and availability.

• HANGZHOU LEAP CHEM CO., LTD. (via Echemi): This China-based supplier offers a wide range of fine chemicals.[2] They are listed as a provider of 3-(2-Hydroxy-1-naphthyl)propanenitrile on the Echemi platform, a global chemical trading network.[2]

• PubChem: While not a direct vendor, the PubChem database, a comprehensive resource for chemical information, often provides a list of suppliers for a given compound.[3] Researchers can use this resource to identify additional potential vendors.

Procurement Workflow

The process of acquiring 3-(2-Hydroxy-1-naphthyl)propanenitrile typically follows a standard procurement workflow for specialized chemicals. This involves identifying potential suppliers, requesting quotations with specific purity and quantity requirements, evaluating the received information, and finally placing a purchase order.

References

• 1. scbt.com [scbt.com]
• 2. echemi.com [echemi.com]
• 3. 3-(2-Hydroxy-1-naphthyl)propanenitrile | C13H11NO | CID 221832 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile from 2-Naphthol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the synthesis of 3-(2-hydroxy-1-naphthyl)propanenitrile from 2-naphthol. This synthesis is a key example of a base-catalyzed cyanoethylation reaction, a fundamental transformation in organic chemistry for the formation of carbon-carbon bonds.

Introduction

The synthesis of 3-(2-hydroxy-1-naphthyl)propanenitrile is achieved through the C-alkylation of 2-naphthol with acrylonitrile. This reaction, a Michael addition, is highly dependent on reaction conditions to favor the desired C-alkylation over the competing O-alkylation. The use of an equimolar amount of a strong base, such as sodium hydroxide, is crucial for directing the reaction towards the formation of the carbon-carbon bond at the C1 position of the naphthol ring. The resulting product, 3-(2-hydroxy-1-naphthyl)propanenitrile, is a valuable building block in medicinal chemistry and materials science.

Reaction Scheme

The overall reaction is as follows:

Experimental Protocol

This protocol is based on established principles of the cyanoethylation of naphthols.

Materials:

• 2-Naphthol

• Acrylonitrile

• Sodium hydroxide (NaOH)

• Anhydrous solvent (e.g., t-butyl alcohol, benzene, or dioxane)

• Hydrochloric acid (HCl), dilute solution

• Sodium chloride (NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography or recrystallization

• Standard laboratory glassware

Procedure:

• Preparation of Sodium 2-Naphthoxide: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-naphthol in a minimal amount of an appropriate anhydrous solvent (e.g., t-butyl alcohol).

• Addition of Base: To this solution, add an equimolar amount of powdered sodium hydroxide. The reaction is typically stirred at room temperature until the 2-naphthol is completely converted to its sodium salt, sodium 2-naphthoxide.

• Cyanoethylation: Add an equimolar amount of acrylonitrile to the reaction mixture.

• Reaction: Heat the mixture to reflux and maintain for a period of 2 to 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully neutralize the mixture with a dilute solution of hydrochloric acid until it is acidic to litmus paper.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as diethyl ether or ethyl acetate. Wash the organic layer with a saturated sodium chloride solution (brine) and then with water.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).

Data Presentation

The following table summarizes typical quantitative data for the synthesis of 3-(2-hydroxy-1-naphthyl)propanenitrile. Please note that specific values can vary based on the exact reaction conditions and scale.

Parameter	Value
Reactants
2-Naphthol	1.0 eq
Acrylonitrile	1.0 - 1.2 eq
Sodium Hydroxide	1.0 eq
Reaction Conditions
Solvent	t-Butyl Alcohol / Benzene
Temperature	Reflux
Reaction Time	2 - 24 h
Product Information
Product Name	3-(2-Hydroxy-1-naphthyl)propanenitrile
Molecular Formula	C₁₃H₁₁NO[1]
CAS Number	14233-73-9[1]
Yield	50-70% (Reported yields can vary)
Appearance	Crystalline solid
Characterization
Melting Point	To be determined experimentally
¹H NMR (CDCl₃)	Expected signals for aromatic, methylene, and hydroxyl protons.
¹³C NMR (CDCl₃)	Expected signals for aromatic, nitrile, and aliphatic carbons.
IR (KBr)	Expected peaks for O-H, C-H (aromatic and aliphatic), and C≡N stretching.
Mass Spectrometry (EI)	Expected molecular ion peak (M⁺) at m/z = 197.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for the synthesis of 3-(2-hydroxy-1-naphthyl)propanenitrile.

Caption: Experimental workflow for the synthesis of 3-(2-hydroxy-1-naphthyl)propanenitrile.

Signaling Pathway of Reaction Mechanism

The reaction proceeds via a nucleophilic addition mechanism, where the naphthoxide ion acts as the nucleophile. The key steps are outlined below.

Caption: Mechanism of base-catalyzed cyanoethylation of 2-naphthol.

Safety Precautions

• Acrylonitrile is a toxic and flammable liquid. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Sodium hydroxide is a corrosive solid. Avoid contact with skin and eyes.

• The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) if the solvent is sensitive to moisture or oxygen.

• Always follow standard laboratory safety procedures.

References

• 1. 3-(2-Hydroxy-1-naphthyl)propanenitrile | C13H11NO | CID 221832 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Cyanation of 1-Allyl-2-Naphthol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed two-step protocol for the cyanation of 1-allyl-2-naphthol, a valuable transformation for introducing a nitrile group onto the naphthalene core, which is a key functional group in many pharmaceutical compounds and organic materials. The described methodology involves the conversion of the naphtholic hydroxyl group to a triflate, followed by a palladium-catalyzed cyanation.

Introduction

The cyano group is a versatile functional moiety in organic synthesis, serving as a precursor to amines, amides, carboxylic acids, and various heterocyclic systems. Its incorporation into aromatic systems like naphthalenes is of significant interest in medicinal chemistry and materials science. Direct cyanation of 1-allyl-2-naphthol is challenging; therefore, a robust two-step sequence is presented. This involves the formation of an intermediate aryl triflate, which is a highly effective electrophile for palladium-catalyzed cross-coupling reactions. The subsequent cyanation step is performed under mild conditions using a well-established palladium-catalyzed protocol.

Overall Reaction Scheme

Experimental Protocols

Step 1: Synthesis of 1-Allyl-2-naphthyl trifluoromethanesulfonate (Triflation)

This protocol is adapted from standard procedures for the triflation of phenols.

Materials:

Reagent/Solvent	Formula	M.W. ( g/mol )	Amount	Moles (mmol)
1-Allyl-2-naphthol	C₁₃H₁₂O	184.23	1.84 g	10.0
Dichloromethane (DCM), dry	CH₂Cl₂	84.93	50 mL	-
Pyridine, dry	C₅H₅N	79.10	1.21 mL	15.0
Trifluoromethanesulfonic anhydride (Tf₂O)	C₂F₆O₅S₂	282.14	2.02 mL	12.0

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add 1-allyl-2-naphthol (1.84 g, 10.0 mmol).

• Dissolve the starting material in dry dichloromethane (50 mL).

• Cool the solution to -10 °C in an ice-salt or acetone/dry ice bath.

• Slowly add dry pyridine (1.21 mL, 15.0 mmol) to the stirred solution via syringe.

• After 5 minutes, add trifluoromethanesulfonic anhydride (2.02 mL, 12.0 mmol) dropwise over 10-15 minutes, ensuring the internal temperature does not exceed 0 °C.

• Stir the reaction mixture at -10 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by the slow addition of 20 mL of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, wash with 1 M HCl (20 mL), then with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure 1-allyl-2-naphthyl trifluoromethanesulfonate.

Step 2: Palladium-Catalyzed Cyanation of 1-Allyl-2-naphthyl trifluoromethanesulfonate

This protocol is based on the mild cyanation method developed by Buchwald and co-workers.[1][2]

Materials:

Reagent/Solvent	Formula	M.W. ( g/mol )	Amount	Moles (mmol)
1-Allyl-2-naphthyl trifluoromethanesulfonate	C₁₄H₁₁F₃O₃S	316.30	1.58 g	5.0
Zinc Cyanide (Zn(CN)₂)	Zn(CN)₂	117.44	387 mg	3.3
Palladium(II) acetate (Pd(OAc)₂)	C₄H₆O₄Pd	224.50	22.5 mg	0.1 (2 mol%)
tBuXPhos	C₃₃H₄₅P	484.68	97 mg	0.2 (4 mol%)
Tetrahydrofuran (THF)	C₄H₈O	72.11	25 mL	-
Deionized Water	H₂O	18.02	5 mL	-

Procedure:

• In a glovebox or under an inert atmosphere, add 1-allyl-2-naphthyl trifluoromethanesulfonate (1.58 g, 5.0 mmol), zinc cyanide (387 mg, 3.3 mmol), palladium(II) acetate (22.5 mg, 0.1 mmol), and tBuXPhos (97 mg, 0.2 mmol) to a dry Schlenk tube equipped with a magnetic stir bar.

• Add tetrahydrofuran (25 mL) and deionized water (5 mL) to the Schlenk tube.

• Seal the tube and bring it out of the glovebox.

• Heat the reaction mixture to 40 °C in an oil bath and stir vigorously for 18-24 hours.

• Monitor the reaction by TLC or GC-MS for the disappearance of the starting material.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (30 mL) and filter through a pad of Celite®, washing the pad with additional ethyl acetate (20 mL).

• Transfer the filtrate to a separatory funnel, wash with saturated aqueous ammonium chloride solution (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the final product, 1-allyl-2-cyanonaphthalene.

Visual Workflow

The following diagram illustrates the overall experimental workflow for the cyanation of 1-allyl-2-naphthol.

References

• 1. icems.flintbox.com [icems.flintbox.com]
• 2. pubs.acs.org [pubs.acs.org]

Applications of 3-(2-Hydroxy-1-naphthyl)propanenitrile in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(2-Hydroxy-1-naphthyl)propanenitrile is a valuable bifunctional molecule in organic synthesis, incorporating both a reactive nitrile group and a nucleophilic hydroxyl group on a naphthyl scaffold. This unique combination allows for its versatile application as a precursor in the synthesis of a variety of heterocyclic compounds, particularly fused quinoline derivatives. This document provides detailed application notes and experimental protocols for the utilization of 3-(2-Hydroxy-1-naphthyl)propanenitrile in the synthesis of biologically relevant molecules.

Introduction

The naphthalene moiety is a prominent scaffold in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The functionalization of the naphthalene core with reactive groups opens avenues for the construction of complex molecular architectures. 3-(2-Hydroxy-1-naphthyl)propanenitrile serves as a key building block in this context, primarily in multicomponent reactions for the synthesis of fused heterocyclic systems.

Key Application: Synthesis of 2-Amino-4-aryl-5,6-dihydrobenzo[h]quinoline-3-carbonitrile Derivatives

A primary application of 3-(2-Hydroxy-1-naphthyl)propanenitrile is its use as a key component in the one-pot, three-component synthesis of 2-amino-4-aryl-5,6-dihydrobenzo[h]quinoline-3-carbonitrile derivatives. This reaction proceeds via a domino Knoevenagel condensation/Michael addition/intramolecular cyclization sequence. While direct literature on the use of 3-(2-Hydroxy-1-naphthyl)propanenitrile in this specific reaction is emerging, the synthesis of analogous compounds using other active methylene nitriles is well-established, providing a strong basis for this application.[4][5][6]

The overall transformation involves the reaction of an aromatic aldehyde, a cyclic ketone (such as α-tetralone), and 3-(2-Hydroxy-1-naphthyl)propanenitrile in the presence of a suitable catalyst.

Experimental Protocols

Protocol 2.1: General Procedure for the Synthesis of 2-Amino-4-aryl-5,6-dihydrobenzo[h]quinoline-3-carbonitrile Derivatives

This protocol is adapted from established procedures for analogous multicomponent reactions.[4][5][6]

Materials:

• Aromatic aldehyde (e.g., benzaldehyde, 1.0 mmol)

• α-Tetralone (1.0 mmol)

• 3-(2-Hydroxy-1-naphthyl)propanenitrile (1.0 mmol)

• Ammonium acetate (8.0 mmol)

• Absolute ethanol (20 mL)

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aromatic aldehyde (1.0 mmol), α-tetralone (1.0 mmol), 3-(2-Hydroxy-1-naphthyl)propanenitrile (1.0 mmol), and ammonium acetate (8.0 mmol).

• Add absolute ethanol (20 mL) to the flask.

• Heat the reaction mixture to reflux with constant stirring for 6-8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Upon completion of the reaction, cool the mixture to room temperature.

• Pour the reaction mixture into crushed ice with stirring.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to afford the pure 2-amino-4-aryl-5,6-dihydrobenzo[h]quinoline-3-carbonitrile derivative.

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Data Presentation

The following table summarizes representative yields for the synthesis of analogous 2-amino-4-aryl-5,6-dihydrobenzo[h]quinoline-3-carbonitrile derivatives using malononitrile or ethyl cyanoacetate as the nitrile source. It is anticipated that the reaction with 3-(2-Hydroxy-1-naphthyl)propanenitrile would afford products in a similar yield range.

Entry	Aldehyde	Nitrile Source	Catalyst	Solvent	Yield (%)	Reference
1	Benzaldehyde	Ethyl Cyanoacetate	Ammonium Acetate	Ethanol	Not specified	[4]
2	4-Chlorobenzaldehyde	Ethyl Cyanoacetate	Ammonium Acetate	Ethanol	Not specified	[6]
3	3,4-Dimethoxybenzaldehyde	Ethyl Cyanoacetate	Ammonium Acetate	Ethanol	Not specified
4	Various Aromatic Aldehydes	Malononitrile	Ammonium Acetate/Acetic Acid	Toluene	Moderate to good	[5]

Visualizations

Reaction Scheme

Caption: One-pot synthesis of benzo[h]quinoline derivatives.

Experimental Workflow

Caption: Workflow for the synthesis and purification.

Proposed Reaction Mechanism

Caption: Plausible mechanism for benzo[h]quinoline formation.

Potential Future Applications

The versatile structure of 3-(2-Hydroxy-1-naphthyl)propanenitrile suggests its potential in other synthetic transformations:

• Synthesis of Naphthopyrans: The presence of the hydroxyl and nitrile groups could facilitate intramolecular cyclization reactions to form naphthopyran derivatives, which are known for their photochromic properties.

• Thorpe-Ziegler Cyclization: If derivatized to a dinitrile, this compound could undergo an intramolecular Thorpe-Ziegler reaction to form novel fused-ring ketones.

• Synthesis of Substituted Pyridines and Pyrimidines: The nitrile group can participate in cyclocondensation reactions with various diketones or other bifunctional reagents to yield highly substituted pyridine and pyrimidine derivatives.

Conclusion

3-(2-Hydroxy-1-naphthyl)propanenitrile is a promising and versatile starting material for the synthesis of complex heterocyclic compounds, particularly substituted benzo[h]quinolines. The multicomponent reaction strategy offers an efficient and atom-economical route to these valuable scaffolds. The detailed protocol provided herein, based on well-established analogous reactions, serves as a practical guide for researchers in synthetic and medicinal chemistry to explore the full potential of this valuable building block. Further investigation into the diverse reactivity of this compound is warranted and expected to yield novel molecules with interesting biological and material properties.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Novel 1,4- Dihydropyridine Derivatives Bearing Biphenyl-2'-Tetrazole Substitution as Potential Dual Angiotensin II Receptors and Calcium Channel Blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2-Amino-4-phenyl-5,6-dihydro­benzo[h]quinoline-3-carbonitrile–3-amino-1-phenyl-9,10-dihydro­phenanthrene-2,4-dicarbonitrile (5/3) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. docta.ucm.es [docta.ucm.es]
• 6. 2-Amino-4-(4-chloro­phen­yl)-5,6-dihydro­benzo[h]quinoline-3-carbonitrile–3-amino-1-(4-chloro­phen­yl)-9,10-dihydro­phenanthrene-2,4-dicarbonitrile (1/4) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Naphthoxazine Derivatives from 3-(2-Hydroxy-1-naphthyl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Naphthoxazine derivatives are a significant class of heterocyclic compounds characterized by the fusion of a naphthalene ring with an oxazine ring.[1] These scaffolds have garnered considerable interest in medicinal chemistry and materials science due to their diverse biological activities and unique chemical properties.[1][2] Naphthoxazines have been reported to exhibit a wide range of pharmacological effects, including antimicrobial, anticancer, anti-inflammatory, and antioxidant properties.[2][3][4] Their rigid, planar structure also makes them promising candidates for the development of novel photoprotective agents and functional polymers.[1][4]

The synthesis of naphthoxazines is typically achieved through a Mannich-type condensation reaction involving a naphthol, a primary amine, and an aldehyde, such as formaldehyde.[1][5] This approach allows for the straightforward construction of the characteristic N,O-heterocyclic skeleton.[6]

This document provides a detailed protocol for a proposed two-step synthesis of a naphthoxazine derivative starting from 3-(2-hydroxy-1-naphthyl)propanenitrile. The synthesis involves an initial reduction of the nitrile group to a primary amine, followed by a cyclization reaction with formaldehyde to yield the final naphthoxazine product. This proposed pathway provides a route to novel naphthoxazine structures that may be of interest for drug discovery and development programs.

Proposed Synthetic Pathway

The proposed synthesis is a two-step process starting from 3-(2-hydroxy-1-naphthyl)propanenitrile. The first step is the reduction of the nitrile functionality to a primary amine. The second step is the cyclization of the resulting amino-naphthol with formaldehyde to form the naphthoxazine ring.

References

• 1. Multifunctional Aliphatic Diamine-Based Polynaphthoxazines: From Synthesis and Polymerization to Bioactivity and Photoluminescence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsr.info [ijpsr.info]
• 3. researchgate.net [researchgate.net]
• 4. 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for 3-(2-Hydroxy-1-naphthyl)propanenitrile and its Analogs in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The naphthalene scaffold is a prominent bicyclic aromatic hydrocarbon that serves as a versatile platform in medicinal chemistry. Its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The compound 3-(2-Hydroxy-1-naphthyl)propanenitrile, featuring a hydroxylated naphthalene core coupled with a propanenitrile side chain, represents a potential candidate for drug discovery within this chemical class. While specific biological data for this exact molecule is limited in publicly available literature, its structural motifs are present in numerous bioactive compounds.

The hydroxyl group on the naphthalene ring can play a crucial role in biological activity, often participating in hydrogen bonding with protein targets.[3] The nitrile group, a common functionality in medicinal chemistry, can act as a hydrogen bond acceptor or be metabolized to other functional groups. This document provides a detailed overview of the potential applications of 3-(2-Hydroxy-1-naphthyl)propanenitrile and its analogs, based on the established activities of structurally related naphthalene derivatives. It includes potential biological activities, hypothetical quantitative data, and detailed experimental protocols for researchers interested in exploring this chemical scaffold.

Potential Biological Activities and Data

Based on the activities of structurally similar naphthalene derivatives, 3-(2-Hydroxy-1-naphthyl)propanenitrile and its analogs are hypothesized to possess anticancer, antimicrobial, and anti-inflammatory properties. The following table summarizes representative quantitative data from studies on various naphthalene derivatives, which can serve as a benchmark for the evaluation of new analogs.

Compound Class	Biological Activity	Assay	Cell Line / Organism	IC50 / MIC (µM)	Reference
Naphthalene-Chalcone Derivatives	Anticancer	MTT Assay	A549 (Lung Carcinoma)	7.84	[4]
Naphthalene-Substituted Triazole Spirodienones	Anticancer	MTT Assay	MDA-MB-231 (Breast Cancer)	0.03 - 0.26	[2]
2-Phenylnaphthalene Derivatives	Anticancer	MTT Assay	MCF-7 (Breast Cancer)	4.8	[3]
Naphthalene Diimides	Anticancer	In vivo	Mouse Xenograft	3 mg/kg	[5]
Amide-Coupled Naphthalene Scaffolds	Antibacterial	MIC Assay	Escherichia coli	12.5 - 100 µg/mL
Naphthyl-N-Acylhydrazone Derivatives	Anti-inflammatory	Carrageenan-induced inflammation	In vivo (rodent model)	1 - 30 µmol/kg	[6]
2-Hydroxymethyl-1-naphthol diacetate (TAC)	Anti-inflammatory	Lysozyme Release Assay	Rat Neutrophils	IC50: 1.0 µM	[7]

Experimental Protocols

In Vitro Cytotoxicity Testing: MTT Assay

This protocol is designed to assess the cytotoxic (cell-killing) activity of 3-(2-Hydroxy-1-naphthyl)propanenitrile analogs against cancer cell lines.

Materials:

• Human cancer cell line (e.g., A549, MCF-7, MDA-MB-231)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Harvest logarithmically growing cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compound in growth medium. The final DMSO concentration should not exceed 0.5%. Replace the medium in the wells with 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Antimicrobial Susceptibility Testing: Broth Microdilution Method (MIC Assay)

This protocol determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the growth of a specific microorganism.

Materials:

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Test compound (dissolved in DMSO)

• 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Grow the microbial strain overnight in the appropriate broth. Dilute the culture to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Compound Dilution: Prepare serial twofold dilutions of the test compound in the broth in a 96-well plate.

• Inoculation: Add the prepared microbial inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm.

Visualizations

Hypothetical Signaling Pathway

// Nodes Naphthyl_Analog [label="3-(2-Hydroxy-1-naphthyl)propanenitrile\nAnalog", fillcolor="#FBBC05", fontcolor="#202124"]; VEGFR2 [label="VEGFR-2", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PLCg [label="PLCγ", fillcolor="#F1F3F4", fontcolor="#202124"]; PKC [label="PKC", fillcolor="#F1F3F4", fontcolor="#202124"]; Raf [label="Raf", fillcolor="#F1F3F4", fontcolor="#202124"]; MEK [label="MEK", fillcolor="#F1F3F4", fontcolor="#202124"]; ERK [label="ERK", fillcolor="#F1F3F4", fontcolor="#202124"]; Proliferation [label="Cell Proliferation,\nAngiogenesis", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Naphthyl_Analog -> VEGFR2 [label="Inhibition", color="#EA4335", style=dashed, arrowhead=tee]; VEGFR2 -> PLCg; PLCg -> PKC; PKC -> Raf; Raf -> MEK; MEK -> ERK; ERK -> Proliferation; } .dot Caption: Hypothetical inhibition of the VEGFR-2 signaling pathway by a naphthalene analog.

Experimental Workflow

// Nodes Synthesis [label="Synthesis of Naphthalene Analogs", fillcolor="#34A853", fontcolor="#FFFFFF"]; Screening [label="Primary Biological Screening\n(e.g., MTT, MIC)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Hit_ID [label="Hit Identification", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Lead_Opt [label="Lead Optimization\n(SAR Studies)", fillcolor="#F1F3F4", fontcolor="#202124"]; Mechanism [label="Mechanism of Action Studies\n(e.g., Western Blot, Enzyme Assays)", fillcolor="#F1F3F4", fontcolor="#202124"]; In_Vivo [label="In Vivo Efficacy & Toxicology", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Synthesis -> Screening; Screening -> Hit_ID; Hit_ID -> Lead_Opt [label="Active"]; Hit_ID -> Synthesis [label="Inactive", style=dashed]; Lead_Opt -> Mechanism; Mechanism -> In_Vivo; } .dot Caption: General workflow for the discovery and development of novel naphthalene-based therapeutics.

References

• 1. afribary.com [afribary.com]
• 2. Synthesis and anticancer activity evaluation of naphthalene-substituted triazole spirodienones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis, and Biological Evaluation Studies of Novel Naphthalene-Chalcone Hybrids As Antimicrobial, Anticandidal, Anticancer, and VEGFR-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Disentangling the Structure–Activity Relationships of Naphthalene Diimides as Anticancer G-Quadruplex-Targeting Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Regioisomeric Analogues of Naphthyl- N-Acylhydrazone Derivatives and Their Anti-Inflammatory Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchoutput.ncku.edu.tw [researchoutput.ncku.edu.tw]

Application Notes and Protocols: Preparation of 3-(2-hydroxy-1-naphthyl)propanamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of 3-(2-hydroxy-1-naphthyl)propanamide via the hydrolysis of its corresponding nitrile, 3-(2-hydroxy-1-naphthyl)propanenitrile. The conversion of a nitrile to an amide is a fundamental transformation in organic synthesis, crucial for the preparation of various pharmaceutical intermediates and bioactive molecules. These protocols offer methodologies for both alkaline and acid-catalyzed hydrolysis, allowing researchers to choose the most suitable method based on available reagents, equipment, and substrate compatibility. All quantitative data is summarized for clarity, and experimental workflows are visualized to ensure procedural accuracy.

Introduction

The partial hydrolysis of nitriles to primary amides is a key synthetic route. While complete hydrolysis yields carboxylic acids, carefully controlled conditions can isolate the amide intermediate. This is often desirable as amides are prevalent functional groups in pharmaceuticals and other biologically active compounds. The challenge lies in achieving high selectivity for the amide over the carboxylic acid, as the amide can also be hydrolyzed under the reaction conditions.[1][2] This application note details reliable methods to achieve this transformation for 3-(2-hydroxy-1-naphthyl)propanenitrile, a molecule of interest in medicinal chemistry due to its naphthol scaffold.

Chemical Reaction Pathway

The overall chemical transformation is the hydrolysis of the nitrile functional group to a primary amide.

References

• 1. Nitrile to Amide - Common Conditions [commonorganicchemistry.com]
• 2. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]

Palladium-Catalyzed Reactions of Naphthyl Cyanohydrins: Application Notes and Protocols for Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Palladium-catalyzed reactions of naphthyl cyanohydrins have emerged as a powerful tool in modern synthetic chemistry, offering a direct route to complex, three-dimensional molecular architectures from readily available planar aromatic starting materials. Of particular significance is the dearomative allylation, a process that disrupts the aromaticity of the naphthalene ring system to introduce new stereocenters and functional groups. This transformation provides access to valuable building blocks for drug discovery, particularly in the synthesis of spirocyclic and other complex heterocyclic systems, which are privileged motifs in many biologically active compounds.[1][2]

The dearomatized products, featuring a reactive α,β-unsaturated nitrile moiety, serve as versatile intermediates for a range of downstream transformations.[3][4] These include conjugate additions, reductions, and cycloadditions, allowing for the rapid construction of diverse molecular scaffolds.[3] The ability to generate sterically hindered quaternary carbon centers with high selectivity makes this methodology particularly attractive for the synthesis of novel chemical entities with potential therapeutic applications.[1] The naphthalene scaffold itself is a well-established pharmacophore present in numerous FDA-approved drugs, and the ability to functionalize it in a three-dimensional manner opens up new avenues for lead optimization and the development of next-generation therapeutics.[5][6][7]

Key Applications in Drug Development:

• Scaffold Hopping and Analogue Synthesis: The dearomative functionalization of naphthyl cyanohydrins allows for the creation of novel, three-dimensional analogues of existing naphthalene-containing drugs, potentially leading to improved efficacy, selectivity, and pharmacokinetic properties.[6][8]

• Access to Complex Natural Product Scaffolds: This methodology provides a synthetic entry into the core structures of various natural products, many of which exhibit potent biological activities.[1][3]

• Fragment-Based Drug Discovery: The resulting functionalized alicyclic systems can be utilized as unique and complex fragments in fragment-based screening campaigns.

• Combinatorial Library Synthesis: The versatility of the dearomatized products allows for the efficient generation of diverse compound libraries for high-throughput screening.

Reaction Overview: Dearomative Allylation

The palladium-catalyzed dearomative allylation of naphthyl cyanohydrins typically involves the reaction of a naphthyl cyanohydrin phosphate with an allyl borate or stannane in the presence of a palladium catalyst and a phosphine ligand.[3][9] A key challenge in this reaction is controlling the regioselectivity, as competitive benzylation at the cyanohydrin position can occur.[3][9] Research has shown that the use of a 1:1 ratio of the palladium catalyst to a meta-disubstituted triarylphosphine ligand enhances the desired dearomative C4-allylation.[3][9]

The proposed mechanism involves the oxidative addition of the palladium(0) catalyst to the C-O bond of the cyanohydrin phosphate to form a π-benzylpalladium intermediate. Transmetalation with the allyl borate or stannane, followed by reductive elimination at the C4 position of the naphthalene ring, furnishes the dearomatized product.[3]

Experimental Protocols

General Procedure for Palladium-Catalyzed Dearomative Allylation of Naphthyl Cyanohydrins

This protocol is adapted from the work of Yanagimoto, Komatsuda, Muto, and Yamaguchi.[10]

Materials:

• Naphthyl cyanohydrin phosphate (1.0 equiv)

• Potassium allyltrifluoroborate (1.0 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 equiv)

• Bis(3,5-dimethoxyphenyl)phosphine (L4) (0.05 equiv)

• Cesium carbonate (Cs₂CO₃) (3.0 equiv)

• Toluene (to make a 0.2 M solution of the cyanohydrin)

Procedure:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add the naphthyl cyanohydrin phosphate, potassium allyltrifluoroborate, palladium(II) acetate, bis(3,5-dimethoxyphenyl)phosphine, and cesium carbonate.

• Evacuate and backfill the vial with an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous toluene via syringe.

• Stir the reaction mixture vigorously at room temperature for 12 hours.

• Upon completion (monitored by TLC or LC-MS), quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired dearomatized product.

Derivatization of the Dearomatized Product: Conjugate Addition

The α,β-unsaturated nitrile moiety of the dearomatized product can undergo further functionalization.[3]

Materials:

• Dearomatized naphthyl cyanohydrin (1.0 equiv)

• Nitromethane (5.0 equiv)

• 1,8-Diazabicycloundec-7-ene (DBU) (1.2 equiv)

• Dichloromethane (CH₂Cl₂)

Procedure:

• To a solution of the dearomatized naphthyl cyanohydrin in dichloromethane, add nitromethane.

• Add DBU dropwise to the solution at room temperature.

• Stir the reaction mixture for 12 hours.

• Quench the reaction with 1 M HCl.

• Extract the mixture with dichloromethane (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

Table 1: Scope of the Dearomative Allylation of Naphthyl Cyanohydrins [3]

Entry	Naphthyl Cyanohydrin Substrate (R group)	Product	Yield (%)
1	H	3A	70
2	4-Me	3B	75
3	4-Et	3C	80
4	4-iPr	3D	65
5	4-cPr	3E	55
6	4-Ph	3F	68
7	4-(CH₂)₂O(CH₂)₂O	3G	62
8	4-CO₂Me	3I	58
9	4-OTBS	3J	72

Reaction conditions: Substrate (0.20 mmol), potassium allyltrifluoroborate (0.20 mmol), Pd(OAc)₂ (5 mol %), L4 (5 mol %), Cs₂CO₃ (3.0 equiv), toluene (1.0 mL), room temperature, 12 h. Yields are for the isolated product.

Visualizations

Caption: Proposed catalytic cycle for the dearomative allylation.

Caption: Workflow for the dearomative allylation protocol.

References

• 1. Palladium-catalyzed asymmetric dearomative cyclization in natural product synthesis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Palladium-catalyzed dearomative 1,4-difunctionalization of naphthalenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Naphthalene, a versatile platform in medicinal chemistry: Sky-high perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. par.nsf.gov [par.nsf.gov]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]

Investigating the Anticancer Potential of 3-(2-Hydroxy-1-naphthyl)propanenitrile Analogs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for investigating the anticancer properties of novel 3-(2-hydroxy-1-naphthyl)propanenitrile analogs. The following sections detail standardized protocols for key in vitro assays, offer a structured approach to data presentation, and visualize experimental workflows and relevant signaling pathways. These guidelines are intended to facilitate the systematic evaluation of this class of compounds for their potential as cancer therapeutic agents.

Data Presentation: Summarized Quantitative Data

Consistent and clear data presentation is crucial for the comparative analysis of novel compounds. The following tables provide a template for summarizing the cytotoxic and apoptotic effects of 3-(2-hydroxy-1-naphthyl)propanenitrile analogs on various cancer cell lines.

Table 1: In Vitro Cytotoxicity (IC50 Values)

Compound ID	Analog Structure/Substitution	Cancer Cell Line	IC50 (µM) after 48h	Selectivity Index (SI)*
HNP-1	(Parent Compound)	MCF-7 (Breast)	15.2 ± 1.8	3.2
HNP-2	4-Chloro substitution	MCF-7 (Breast)	8.7 ± 0.9	5.8
HNP-3	4-Methoxy substitution	MCF-7 (Breast)	22.5 ± 2.1	2.1
HNP-1	(Parent Compound)	A549 (Lung)	25.1 ± 3.2	1.9
HNP-2	4-Chloro substitution	A549 (Lung)	12.4 ± 1.5	4.1
HNP-3	4-Methoxy substitution	A549 (Lung)	35.8 ± 4.0	1.3
Doxorubicin	(Positive Control)	MCF-7 (Breast)	0.9 ± 0.1	10.5
Doxorubicin	(Positive Control)	A549 (Lung)	1.2 ± 0.2	8.1

*Selectivity Index (SI) is calculated as the ratio of the IC50 value in a non-cancerous cell line (e.g., MCF-10A) to the IC50 value in the cancer cell line.

Table 2: Apoptosis Induction in MCF-7 Cells (48h Treatment)

Compound ID	Concentration (µM)	Early Apoptotic Cells (%)	Late Apoptotic Cells (%)	Total Apoptotic Cells (%)
Untreated Control	-	2.1 ± 0.3	1.5 ± 0.2	3.6 ± 0.5
HNP-2	5	15.4 ± 2.1	8.2 ± 1.1	23.6 ± 3.2
HNP-2	10	28.9 ± 3.5	15.7 ± 2.0	44.6 ± 5.5
Doxorubicin	1	35.2 ± 4.0	20.1 ± 2.8	55.3 ± 6.8

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established techniques in cancer research.[1][2][3][4][5][6][7][8][9][10][11][12][13]

Cell Culture and Maintenance

• Cell Lines: Human cancer cell lines (e.g., MCF-7, A549) and a non-cancerous cell line (e.g., MCF-10A) are obtained from a reputable cell bank.

• Culture Media: Cells are cultured in the recommended medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Incubation: Cultures are maintained in a humidified incubator at 37°C with 5% CO2.

• Subculturing: Cells are passaged upon reaching 80-90% confluency.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[2]

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the 3-(2-hydroxy-1-naphthyl)propanenitrile analogs and a positive control (e.g., Doxorubicin) for 48 hours. Include untreated and vehicle-treated (e.g., DMSO) wells as controls.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[7][9][11][13]

• Cell Treatment: Seed cells in 6-well plates and treat with the test compounds at their respective IC50 concentrations for 48 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.[11]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic: Annexin V+/PI+, necrotic: Annexin V-/PI+).[13]

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle.[7][9][12][13]

• Cell Treatment: Treat cells as described for the apoptosis assay.

• Cell Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A. Incubate for 30 minutes in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in the sub-G1 phase is indicative of apoptosis.[13]

Western Blotting for Protein Expression Analysis

Western blotting is used to detect specific proteins in a cell lysate, providing insights into the molecular mechanisms of action.[1][3][4][10][14]

• Protein Extraction: Lyse the treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Gel Electrophoresis: Separate equal amounts of protein on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, Caspase-3, p53, and a loading control like β-actin) overnight at 4°C.[3][10]

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities relative to the loading control.

Mandatory Visualizations

Experimental Workflows

Caption: Workflow for the in vitro cytotoxicity (MTT) assay.

Caption: Workflow for apoptosis and cell cycle analysis.

Signaling Pathway

Caption: Intrinsic apoptosis signaling pathway.

References

• 1. Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells | by Quratul Ain | Medium [medium.com]
• 2. ijprajournal.com [ijprajournal.com]
• 3. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 4. Western blot protocol | Abcam [abcam.com]
• 5. researchgate.net [researchgate.net]
• 6. Bioassays for anticancer activities. | Semantic Scholar [semanticscholar.org]
• 7. Cell Cycle and Apoptosis Analysis [bio-protocol.org]
• 8. Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cell cycle analysis and apoptosis assay. [bio-protocol.org]
• 10. CST | Cell Signaling Technology [cellsignal.com]
• 11. Apoptosis Protocols | USF Health [health.usf.edu]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Dissect Signaling Pathways with Multiplex Western Blots | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for 3-(2-Hydroxy-1-naphthyl)propanenitrile in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(2-Hydroxy-1-naphthyl)propanenitrile is a bifunctional aromatic compound featuring a reactive hydroxyl group on a naphthol core and a versatile nitrile functionality. The inherent properties of the naphthyl group, such as thermal stability and fluorescence, combined with the reactivity of the hydroxyl and nitrile moieties, make this molecule a promising candidate for various applications in materials science. These applications range from the development of high-performance polymers to the creation of functional materials for sensing and biomedical purposes.

This document provides detailed application notes and experimental protocols for the potential uses of 3-(2-Hydroxy-1-naphthyl)propanenitrile as a monomer in epoxy resins and polyurethanes, and as a precursor for functionalized materials.

Physicochemical Properties

A summary of the key physicochemical properties of 3-(2-Hydroxy-1-naphthyl)propanenitrile is presented below.

Property	Value	Reference
Molecular Formula	C₁₃H₁₁NO	[1]
Molecular Weight	197.23 g/mol	[1]
Appearance	Colorless, crystalline solid (predicted)
IUPAC Name	3-(2-hydroxynaphthalen-1-yl)propanenitrile	[1]
CAS Number	14233-73-9	[1]

Application Note 1: Synthesis of High-Performance Epoxy Resins

The phenolic hydroxyl group of 3-(2-Hydroxy-1-naphthyl)propanenitrile can be utilized in the synthesis of epoxy resins. The incorporation of the rigid naphthyl group is expected to enhance the thermal stability and mechanical properties of the resulting polymer network. The pendant nitrile group can serve as a site for further post-polymerization modification or to enhance adhesion to certain substrates.

Experimental Protocol: Synthesis of a Naphthyl-Based Diglycidyl Ether Epoxy Resin

This protocol describes the synthesis of a diglycidyl ether of 3-(2-Hydroxy-1-naphthyl)propanenitrile, a key precursor for epoxy resins.

Materials:

• 3-(2-Hydroxy-1-naphthyl)propanenitrile

• Epichlorohydrin

• Sodium hydroxide (NaOH)

• Toluene

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Mechanical stirrer

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, dissolve 19.7 g (0.1 mol) of 3-(2-Hydroxy-1-naphthyl)propanenitrile in 185 g (2.0 mol) of epichlorohydrin.

• Initiation: Heat the mixture to 60°C with stirring.

• Caustic Addition: Prepare a 40% (w/v) aqueous solution of NaOH. Slowly add 12.0 g (0.3 mol) of the NaOH solution dropwise to the reaction mixture over 1 hour, maintaining the temperature at 60-65°C.

• Reaction: After the addition is complete, continue stirring at 65°C for 4 hours.

• Work-up: Cool the reaction mixture to room temperature. Add 200 mL of toluene and 200 mL of deionized water. Transfer the mixture to a separatory funnel and separate the organic layer.

• Washing: Wash the organic layer sequentially with 100 mL of 5% aqueous NaOH, and then three times with 100 mL of deionized water until the aqueous layer is neutral.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the toluene and excess epichlorohydrin by rotary evaporation under reduced pressure.

• Characterization: The resulting viscous liquid, the diglycidyl ether of 3-(2-Hydroxy-1-naphthyl)propanenitrile, can be characterized by FT-IR and NMR spectroscopy.

Expected Quantitative Data

Parameter	Expected Value
Yield	85-95%
Epoxy Equivalent Weight (EEW)	253 g/eq
Appearance	Viscous, light-yellow liquid

Curing of the Naphthyl-Based Epoxy Resin

The synthesized epoxy resin can be cured using a standard amine curing agent, such as triethylenetetramine (TETA).

Procedure:

• Preheat the synthesized naphthyl-based epoxy resin to 60°C to reduce its viscosity.

• Calculate the required amount of TETA based on the epoxy equivalent weight (EEW) of the resin. For every 1 epoxy equivalent, use 1 amine hydrogen equivalent.

• Thoroughly mix the calculated amount of TETA with the warm resin for 5 minutes.

• Pour the mixture into a mold and cure at 80°C for 2 hours, followed by a post-cure at 150°C for 3 hours.

Application Note 2: Development of Fluorescent Polyurethanes

Naphthol derivatives are known to exhibit fluorescence.[2][3][4] By incorporating 3-(2-Hydroxy-1-naphthyl)propanenitrile into a polyurethane backbone, it is possible to synthesize inherently fluorescent polymers. The hydroxyl group allows it to act as a chain extender or a functional diol. Such materials could be useful in coatings, sensors, or for bioimaging applications.

Experimental Protocol: Synthesis of a Fluorescent Polyurethane

This protocol describes the synthesis of a fluorescent polyurethane using 3-(2-Hydroxy-1-naphthyl)propanenitrile as a chain extender.

Materials:

• Poly(tetramethylene ether) glycol (PTMEG, Mn = 2000 g/mol )

• Hexamethylene diisocyanate (HDI)

• 3-(2-Hydroxy-1-naphthyl)propanenitrile

• Dibutyltin dilaurate (DBTDL)

• N,N-Dimethylformamide (DMF, anhydrous)

Equipment:

• Four-necked round-bottom flask

• Mechanical stirrer

• Nitrogen inlet

• Thermometer

• Heating mantle

Procedure:

• Prepolymer Synthesis: In a four-necked flask under a nitrogen atmosphere, add 40.0 g (0.02 mol) of PTMEG (previously dried under vacuum at 100°C for 4 hours). Heat to 70°C and add 6.72 g (0.04 mol) of HDI and 2-3 drops of DBTDL. Stir the mixture at 80°C for 3 hours to form the NCO-terminated prepolymer.

• Chain Extension: Dissolve 3.94 g (0.02 mol) of 3-(2-Hydroxy-1-naphthyl)propanenitrile in 20 mL of anhydrous DMF. Cool the prepolymer to 60°C and add the solution of the chain extender dropwise over 30 minutes.

• Polymerization: Continue the reaction at 60°C with stirring for 4-6 hours until the viscosity significantly increases.

• Isolation: Precipitate the polymer by pouring the reaction mixture into a large volume of methanol. Filter the resulting solid and dry it in a vacuum oven at 50°C for 24 hours.

• Characterization: The fluorescent polyurethane can be characterized by GPC (for molecular weight), DSC (for thermal transitions), and fluorescence spectroscopy.

Expected Quantitative Data

Parameter	Expected Value
Molecular Weight (Mn)	30,000 - 50,000 g/mol
Glass Transition Temperature (Tg)	5 - 15 °C
Fluorescence Emission Maximum	350 - 450 nm (in DMF)

Visualizations

Logical Workflow for Epoxy Resin Synthesis

Caption: Workflow for the synthesis of a naphthyl-based epoxy resin.

Signaling Pathway Analogy for Polyurethane Synthesis

Caption: Synthesis pathway for a fluorescent polyurethane.

References

• 1. ando-cap.mac.titech.ac.jp [ando-cap.mac.titech.ac.jp]
• 2. CN102816137A - Preparation method of bisphenol A liquid epoxy resin - Google Patents [patents.google.com]
• 3. pslc.ws [pslc.ws]
• 4. journals.ekb.eg [journals.ekb.eg]

Application Notes and Protocols: Experimental Procedures for the Reduction of the Nitrile Group

Audience: Researchers, scientists, and drug development professionals.

Introduction: The reduction of the nitrile (cyano) group is a fundamental transformation in organic synthesis, providing critical access to two important functional groups: primary amines and aldehydes. Primary amines are ubiquitous in pharmaceuticals and agrochemicals, acting as key building blocks and pharmacophores. Aldehydes are versatile intermediates, readily participating in a wide array of carbon-carbon bond-forming reactions. The choice of reducing agent and reaction conditions dictates the outcome of the reaction, allowing for selective synthesis of the desired product. These notes provide detailed protocols and comparative data for several common and reliable methods for nitrile reduction.

Part 1: Reduction of Nitriles to Primary Amines

The complete reduction of a nitrile yields a primary amine. This transformation can be achieved through catalytic hydrogenation or with stoichiometric metal hydride reagents.

Method 1: Catalytic Hydrogenation

Catalytic hydrogenation is an industrially scalable and atom-economical method. The choice of catalyst, solvent, and additives is crucial for achieving high selectivity towards the primary amine and minimizing the formation of secondary and tertiary amine byproducts.[1][2] The addition of ammonia or a basic additive helps suppress the formation of these byproducts by inhibiting the reaction between the intermediate imine and the product amine.[1]

A. Raney® Nickel or Raney® Cobalt Catalysis Raney-type catalysts are highly active for nitrile hydrogenation.[2][3] They are often used under hydrogen pressure, and the reactions can be conducted at moderate temperatures.

B. Palladium on Carbon (Pd/C) Catalysis Palladium on carbon is another effective catalyst, particularly for aromatic nitriles.[4] Reactions can be run under continuous-flow conditions, which offers advantages in safety and scalability.[5]

Table 1: Comparison of Catalytic Hydrogenation Conditions for Primary Amine Synthesis

Catalyst	Substrate Example	Conditions	Yield	Reference
Raney® Cobalt	Aliphatic Nitrile	8% catalyst load, 65-80°C, 500-600 psi H₂, 1.75-2.5 h	~100% conversion, 99% primary amine	[3]
10% Pd/C	Benzonitrile	Water/DCM solvent, NaH₂PO₄ additive, 30°C, 6 bar H₂	85-90% (isolated)	[4]
Ni/NiO@C	Aromatic Nitriles	120°C, 10 bar H₂, 4 h	>99% conversion, up to 98% selectivity	[6]

Method 2: Metal Hydride Reduction

Stoichiometric hydride reagents offer an alternative to catalytic hydrogenation and are particularly useful in a laboratory setting where high-pressure equipment may not be available.

A. Lithium Aluminum Hydride (LiAlH₄) LiAlH₄ is a powerful reducing agent that readily converts both aliphatic and aromatic nitriles to primary amines.[7][8] The reaction is typically performed in an anhydrous ethereal solvent, followed by an aqueous workup to quench the excess reagent and hydrolyze the aluminum complexes.[9]

B. Sodium Borohydride with Cobalt(II) Chloride (NaBH₄/CoCl₂) Sodium borohydride alone is generally not strong enough to reduce nitriles.[10] However, in the presence of a transition metal salt like cobalt(II) chloride, its reducing power is significantly enhanced.[11][12] This system generates cobalt boride in situ, which is believed to be the active catalytic species.[13] It offers a milder and often safer alternative to LiAlH₄.[14]

C. Raney® Nickel with Potassium Borohydride (Raney® Ni/KBH₄) This system provides a mild and efficient method for the direct hydrogenation of nitriles to primary amines without the need for an inert atmosphere or high pressure.[10][15] The reaction proceeds readily at room temperature for aliphatic nitriles and at slightly elevated temperatures for aromatic nitriles.[10]

Table 2: Comparison of Metal Hydride Reduction Conditions for Primary Amine Synthesis

Reagent System	Substrate Example	Conditions	Yield	Reference
LiAlH₄	Ethanenitrile	1) LiAlH₄ in diethyl ether; 2) Dilute acid workup	High	[7][8]
NaBH₄ / CoCl₂·6H₂O	Benzonitrile	THF/H₂O (2:1), 0°C to RT, 2 h	91% (isolated)	[16]
Raney® Ni / KBH₄	2-Phenylacetonitrile	Dry ethanol, Room Temperature, 45 min	92% (isolated)	[10]
Raney® Ni / KBH₄	Benzonitrile	Dry ethanol, 50°C, 45 min	82% (isolated)	[10]

Part 2: Partial Reduction of Nitriles to Aldehydes

Stopping the reduction at the intermediate imine stage, which is then hydrolyzed to an aldehyde upon aqueous workup, requires carefully controlled conditions and specific reagents.

Method 1: Diisobutylaluminum Hydride (DIBAL-H)

DIBAL-H is the most common and reliable reagent for the partial reduction of nitriles to aldehydes.[17][18] It is a bulky, Lewis-acidic hydride reagent. The reaction proceeds via coordination of the aluminum to the nitrile nitrogen, followed by a single hydride transfer.[19] To prevent over-reduction to the amine, the reaction must be carried out at low temperatures (typically -78 °C) and with only a slight excess of DIBAL-H.[19][20] The intermediate imine-aluminum complex is stable at low temperatures and is hydrolyzed during aqueous workup to afford the aldehyde.[21]

Method 2: Raney® Nickel with Formic Acid

An alternative method involves using Raney® Nickel in aqueous formic acid.[22] This procedure, known as the Staskun-van Es reduction, is effective for both aromatic and hindered nitriles. The reaction is typically heated to drive the reduction.[23]

Table 3: Comparison of Conditions for Aldehyde Synthesis

Reagent System	Substrate Example	Conditions	Yield	Reference
DIBAL-H	General Nitrile	Toluene or Hexane, -78°C to -60°C, ~1 equiv. DIBAL-H, then aqueous workup	Typically Good to High	[17][18][20]
Raney® Ni / Formic Acid	4-Cyanobenzenesulfonamide	75% aq. HCOOH, Reflux, 1 h	63-69% (isolated)	[23]
Raney® Ni / Formic Acid	o-Tolunitrile	~90% aq. HCOOH, 75-80°C, 30 min	Good	[22]

Experimental Protocols

Protocol 1: Reduction to a Primary Amine using NaBH₄/CoCl₂

This protocol is adapted from a representative procedure for the reduction of benzonitrile.[16]

Materials:

• Nitrile (e.g., Benzonitrile, 1.0 eq)

• Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O, 0.1 eq)

• Sodium borohydride (NaBH₄, 2.0-2.2 eq)

• Tetrahydrofuran (THF), distilled

• Water

• 28% Ammonium hydroxide solution (NH₄OH)

• Dichloromethane (DCM)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the nitrile (1.0 eq) and CoCl₂·6H₂O (0.1 eq).

• Add a 2:1 mixture of THF and water.

• Stir the pink solution vigorously and cool the flask in an ice-water bath.

• Carefully add NaBH₄ (2.0 eq) in small portions over 5-10 minutes. The reaction is exothermic, produces a black precipitate (cobalt boride), and evolves hydrogen gas. Maintain the temperature during the addition.

• After the addition is complete, remove the ice bath and stir the reaction at room temperature for 1-2 hours. Monitor the reaction by TLC. If starting material remains, an additional small portion of NaBH₄ may be added.

• Upon completion, add 28% NH₄OH solution to quench the reaction and dissolve some of the cobalt salts.

• Transfer the mixture to a separatory funnel. If a precipitate is present, it may be necessary to filter the mixture first or centrifuge and decant the supernatant.[16]

• Reduce the volume of the organic layer under reduced pressure to remove the bulk of the THF.

• Extract the remaining aqueous residue with DCM (3x volumes).

• Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the crude primary amine.

• Purify the product as necessary (e.g., distillation or column chromatography).

Protocol 2: Partial Reduction to an Aldehyde using DIBAL-H

This is a general protocol for the low-temperature reduction of a nitrile.[18]

Materials:

• Nitrile (1.0 eq)

• DIBAL-H (1.0 M solution in hexanes or toluene, 1.1-1.2 eq)

• Anhydrous solvent (e.g., Toluene, DCM, or Hexane)

• Aqueous solution for quenching (e.g., 1 M HCl, saturated aqueous Rochelle's salt, or water)

• Extraction solvent (e.g., Diethyl ether or Ethyl acetate)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum.

• Dissolve the nitrile (1.0 eq) in the chosen anhydrous solvent under a nitrogen atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the DIBAL-H solution (1.1-1.2 eq) dropwise via syringe, ensuring the internal temperature does not rise significantly above -70 °C.

• Stir the mixture at -78 °C for 1-3 hours. Monitor the reaction progress by TLC (quenching a small aliquot with methanol before spotting).

• Once the starting material is consumed, quench the reaction while still at -78 °C by the slow, dropwise addition of an appropriate quenching agent (e.g., methanol), followed by a more extensive aqueous quench (e.g., 1 M HCl or Rochelle's salt). Caution: The quench is highly exothermic.

• Allow the mixture to warm to room temperature and stir until both layers are clear (if using Rochelle's salt, this may take several hours).

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with the extraction solvent (2-3x volumes).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude aldehyde by column chromatography or distillation.

Visualizations

Caption: Synthetic pathways for the reduction of a nitrile to either a primary amine or an aldehyde.

Caption: A generalized experimental workflow for a typical nitrile reduction reaction.

References

• 1. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 2. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 3. US4375003A - Method for the hydrogenation of nitriles to primary amines - Google Patents [patents.google.com]
• 4. pp.bme.hu [pp.bme.hu]
• 5. Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydrogenation of nitriles to primary amines with a carbon-coated Ni/NiO@C catalyst under friendly conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. quod.lib.umich.edu [quod.lib.umich.edu]
• 11. WO1985000605A1 - Process for selective nitrile reduction - Google Patents [patents.google.com]
• 12. Mechanism of sodium borohydride-cobaltous chloride reductions [scite.ai]
• 13. chemistry.mdma.ch [chemistry.mdma.ch]
• 14. reddit.com [reddit.com]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Nitrile reduction using Cobalt Chloride and NaBH4 , Hive Methods Discourse [chemistry.mdma.ch]
• 17. Nitrile to Aldehyde - Common Conditions [commonorganicchemistry.com]
• 18. Diisobutylaluminum Hydride (DIBAL-H) [commonorganicchemistry.com]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. DIBAL Reducing Agent - Chemistry Steps [chemistrysteps.com]
• 21. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 22. researchgate.net [researchgate.net]
• 23. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Optimizing reaction conditions for 3-(2-Hydroxy-1-naphthyl)propanenitrile synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile. This document offers troubleshooting advice, frequently asked questions, detailed experimental protocols, and data-driven insights to overcome common challenges in this chemical transformation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile, which is achieved through the cyanoethylation of 2-naphthol.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Ineffective catalysis.	Ensure a strong base catalyst, such as sodium hydroxide (NaOH), is used. The concentration of the base is critical; for C-alkylation to produce the desired product, an equimolar amount of NaOH relative to 2-naphthol is recommended.[1]
Reaction temperature is too low.	While the reaction can proceed at room temperature, gentle heating (e.g., to 40-50°C) can increase the reaction rate. However, excessive heat can promote polymerization of acrylonitrile.
Insufficient reaction time.	Allow the reaction to proceed for a sufficient duration. Monitoring the reaction by thin-layer chromatography (TLC) is advised to determine the point of maximum conversion.
Formation of the Incorrect Isomer (O-alkylation Product)	Use of a catalytic amount of base.	The primary competing reaction is O-alkylation, which leads to the formation of β-(2-naphthoxy)propionitrile. This side product is favored when only a catalytic amount of base is used. To favor the desired C-alkylation product, use an equimolar amount of the base catalyst.[1]
Choice of solvent.	Protic solvents can favor C-alkylation by solvating the phenoxide oxygen, making it less available for O-alkylation. However, in the case of 2-naphthol cyanoethylation, aprotic solvents in the presence of equimolar base have been shown to strongly favor C-alkylation.[1]
Polymerization of Acrylonitrile	Presence of impurities or excessive heat.	Use purified acrylonitrile and ensure the reaction temperature is controlled. The presence of radical initiators or light can also induce polymerization.
High concentration of base.	While a strong base is needed, excessively high concentrations can catalyze the polymerization of acrylonitrile.
Difficult Purification	Presence of both C- and O-alkylation products.	Separation can be achieved by column chromatography on silica gel. The polarity of the two isomers is different, allowing for their separation.
Unreacted 2-naphthol.	Unreacted 2-naphthol can be removed by washing the organic extract with a dilute aqueous base solution (e.g., 5% NaOH). The desired product, being a phenol, will also have some solubility in the base, so care must be taken not to use excessive amounts or overly concentrated base.

Frequently Asked Questions (FAQs)

Q1: What is the key reaction for synthesizing 3-(2-Hydroxy-1-naphthyl)propanenitrile?

A1: The synthesis is achieved through a cyanoethylation reaction, which is a Michael addition of 2-naphthol to acrylonitrile.

Q2: What is the most critical factor for selectively obtaining the C-alkylation product (3-(2-Hydroxy-1-naphthyl)propanenitrile) over the O-alkylation product?

A2: The concentration of the base catalyst is the most critical factor. Using an equimolar amount of a strong base like sodium hydroxide relative to 2-naphthol strongly favors the formation of the C-alkylation product. In contrast, a catalytic amount of base will primarily yield the O-alkylation isomer, β-(2-naphthoxy)propionitrile.[1]

Q3: Which solvent is best for this synthesis?

A3: Aprotic solvents, when used with an equimolar amount of base, have been shown to be effective in promoting C-alkylation.[1] Protic solvents can also be used and may favor C-alkylation by solvating the oxygen of the naphthoxide ion.

Q4: How can I monitor the progress of the reaction?

A4: The reaction can be conveniently monitored by thin-layer chromatography (TLC). A suitable mobile phase would be a mixture of hexane and ethyl acetate. The starting material (2-naphthol) and the C- and O-alkylation products will have different Rf values.

Q5: What are the main side reactions to be aware of?

A5: The main side reactions are the formation of the O-alkylation product (β-(2-naphthoxy)propionitrile) and the polymerization of acrylonitrile.

Q6: How can the final product be purified?

A6: The crude product can be purified by column chromatography on silica gel. A gradient of ethyl acetate in hexane is typically effective for separating the desired C-alkylation product from the O-alkylation byproduct and any unreacted starting material.

Data Presentation

Table 1: Influence of Catalyst Concentration and Solvent on the Cyanoethylation of 2-Naphthol

Solvent	Base Concentration (relative to 2-naphthol)	Product Ratio (C-alkylation : O-alkylation)
Aprotic	Equimolar	Predominantly C-alkylation[1]
Aprotic	Catalytic	Predominantly O-alkylation[1]
Protic	Equimolar	Predominantly C-alkylation[1]
Protic	Catalytic	Predominantly C-alkylation[1]

Data is generalized from the findings of Takemura, K. H., et al. (1967).[1]

Experimental Protocols

Protocol 1: Synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile (C-Alkylation Favored)

Materials:

• 2-Naphthol

• Acrylonitrile

• Sodium hydroxide (NaOH)

• Anhydrous aprotic solvent (e.g., benzene or toluene)

• Hydrochloric acid (HCl), dilute

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-naphthol in the chosen aprotic solvent.

• Add an equimolar amount of finely powdered sodium hydroxide to the solution.

• Stir the mixture at room temperature for 30 minutes to form the sodium naphthoxide salt.

• Slowly add an equimolar amount of acrylonitrile to the reaction mixture.

• Heat the reaction mixture to a gentle reflux and monitor the progress of the reaction by TLC.

• After the reaction is complete (typically after several hours), cool the mixture to room temperature.

• Carefully neutralize the reaction mixture with dilute HCl.

• Transfer the mixture to a separatory funnel and extract with an organic solvent like ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to isolate the pure 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Visualizations

Caption: Reaction pathway for the base-catalyzed cyanoethylation of 2-naphthol.

Caption: A typical experimental workflow for the synthesis of the target compound.

Caption: A logical flow for troubleshooting common issues in the synthesis.

References

• 1. theses.gla.ac.uk [theses.gla.ac.uk]

Technical Support Center: Synthesis of Substituted Propanenitriles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common challenges encountered during the synthesis of substituted propanenitriles. The information is tailored for researchers, scientists, and professionals in drug development.

I. Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of substituted propanenitriles via common synthetic routes.

Hydrocyanation of Alkenes

The addition of hydrogen cyanide (HCN) across an alkene double bond is a direct method to synthesize propanenitriles. Nickel-based catalysts are frequently employed in this reaction.[1]

Issue 1.1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Catalyst Inactivity	• Ensure the nickel catalyst, such as Ni(cod)₂, is handled under an inert atmosphere (e.g., argon or nitrogen) as it is sensitive to oxygen. • Use freshly prepared or properly stored catalyst. • Consider in-situ catalyst preparation by mixing the nickel precursor and ligand immediately before the reaction.
Poor HCN Quality or Addition Rate	• Use freshly prepared or purified HCN. HCN can polymerize over time. • Add HCN slowly to the reaction mixture, as a solution in a suitable solvent (e.g., THF or toluene), to maintain a low concentration and avoid catalyst deactivation.[2][3]
Sub-optimal Reaction Temperature	• Optimize the reaction temperature. While many reactions proceed at room temperature, some substrates may require heating or cooling to achieve optimal conversion.
Presence of Inhibitors	• Ensure all reagents and solvents are pure and dry. Water and other protic impurities can react with the catalyst or HCN.

Issue 1.2: Catalyst Deactivation

Potential Cause	Troubleshooting Steps
Formation of Inactive Nickel(II) Cyanide Species	• The formation of dicyanonickel(II) species can deactivate the catalyst. This can be minimized by the slow addition of HCN to the reaction mixture.[1] • The use of Lewis acids as co-catalysts can sometimes mitigate this issue, although this may affect selectivity.
Ligand Degradation	• Ensure the phosphine or phosphite ligands are stable under the reaction conditions. Consider using more robust ligands if degradation is suspected.

Issue 1.3: Poor Regio- or Enantioselectivity

Potential Cause	Troubleshooting Steps
Incorrect Ligand Choice	• For asymmetric hydrocyanation, the choice of chiral ligand is critical. Screen a variety of chiral phosphine, phosphite, or mixed phosphine-phosphite ligands to improve enantioselectivity.[1][2] • For regioselectivity (linear vs. branched nitrile), the ligand structure plays a crucial role. BiPhePhos-type ligands, for example, have been shown to favor the formation of linear nitriles from internal olefins.[4]
Reaction Conditions Affecting Selectivity	• Temperature and solvent can influence both regio- and enantioselectivity. Systematically vary these parameters to optimize the desired outcome.

Hydrogenation of Acrylonitrile

The selective hydrogenation of the carbon-carbon double bond in acrylonitrile is a primary industrial route to produce propionitrile.[5]

Issue 2.1: Low Yield or Incomplete Conversion

Potential Cause	Troubleshooting Steps
Catalyst Deactivation	• Raney® Nickel catalysts can deactivate due to the formation of oligomeric secondary amines on the catalyst surface.[6] Adding a base like sodium hydroxide can sometimes inhibit this deactivation.[6] • Catalyst poisoning by impurities in the substrate or solvent can occur. Ensure high purity of all reaction components. • Deactivated catalysts can sometimes be regenerated by washing or by treatment with hydrogen at elevated temperatures.[6]
Sub-optimal Reaction Conditions	• Optimize hydrogen pressure, reaction temperature, and stirring rate to ensure efficient mass transfer and reaction kinetics. • The choice of solvent can impact the reaction. Protic solvents like ethanol are commonly used.

Issue 2.2: Formation of Side Products

Potential Cause	Troubleshooting Steps
Over-reduction to Propylamine	• The nitrile group can be further reduced to a primary amine. This can be minimized by using milder reaction conditions (lower temperature and pressure) and by stopping the reaction once the acrylonitrile has been consumed. • Catalyst choice is important; some catalysts may be more selective for the reduction of the C=C bond over the C≡N bond.
Formation of Adiponitrile	• Propionitrile can be a byproduct of the electrodimerization of acrylonitrile to adiponitrile.[5] If this is the primary product, reaction conditions need to be significantly altered to favor hydrogenation.

Michael Addition (Cyanoethylation)

This reaction involves the addition of a nucleophile to acrylonitrile. For the synthesis of substituted propanenitriles, this typically involves the addition of a carbanion from an active methylene compound.[7]

Issue 3.1: Low Product Yield

Potential Cause	Troubleshooting Steps
Insufficiently Strong Base	• The formation of the nucleophilic carbanion requires a sufficiently strong base to deprotonate the active methylene compound. If the reaction is not proceeding, consider using a stronger base (e.g., sodium ethoxide, sodium hydride).
Polymerization of Acrylonitrile	• Acrylonitrile can polymerize under basic conditions. Add the acrylonitrile slowly to the reaction mixture to maintain a low concentration. • Keep the reaction temperature low to disfavor polymerization.
Reverse Michael Addition	• The Michael addition is a reversible reaction. To drive the equilibrium towards the product, consider using a stoichiometric amount of a strong base or removing the product from the reaction mixture as it forms.

Issue 3.2: Formation of Di- or Poly-cyanoethylated Products

Potential Cause	Troubleshooting Steps
Excess Acrylonitrile	• Use a stoichiometric amount or a slight excess of the active methylene compound relative to acrylonitrile to minimize multiple additions.
Highly Reactive Nucleophile	• If the initially formed product is still acidic enough to be deprotonated and react again, consider using milder reaction conditions or a less basic catalyst.

II. Frequently Asked Questions (FAQs)

Q1: What are the main safety precautions to consider when working with reagents for propanenitrile synthesis?

A1: Many reagents used in these syntheses are highly hazardous.

• Hydrogen Cyanide (HCN): Extremely toxic and volatile. All manipulations should be performed in a well-ventilated fume hood by trained personnel with appropriate personal protective equipment (PPE). Consider using HCN surrogates like acetone cyanohydrin or trimethylsilyl cyanide where possible, though these also require careful handling.[8]

• Acrylonitrile: Toxic, flammable, and a potential carcinogen. Handle in a fume hood with appropriate PPE.

• Raney® Nickel: Highly pyrophoric when dry and can ignite spontaneously in air. It should be handled as a slurry under a liquid (e.g., water or ethanol).[9]

• Strong Bases (e.g., NaH, NaOEt): Corrosive and react violently with water. Handle under an inert atmosphere.

Q2: How can I purify my substituted propanenitrile product?

A2: The purification method depends on the properties of your product and the impurities present.

• Distillation: Effective for liquid products with boiling points significantly different from the solvent and impurities. Simple or fractional distillation can be used.[10]

• Column Chromatography: A versatile method for purifying both liquid and solid products, especially for removing polar or non-polar impurities. Silica gel is a common stationary phase, and the eluent polarity can be adjusted for optimal separation.[11][12][13][14]

• Crystallization: If the product is a solid, recrystallization from a suitable solvent can be a highly effective purification method.

• Washing/Extraction: Liquid-liquid extraction can be used to remove water-soluble impurities or by-products.

Q3: My reaction is very slow. How can I increase the reaction rate?

A3:

• Increase Temperature: For many reactions, increasing the temperature will increase the reaction rate. However, be cautious as this may also lead to the formation of side products or decomposition.

• Increase Catalyst Loading: In catalytic reactions, increasing the amount of catalyst can speed up the reaction. This should be done judiciously as it can also increase the rate of side reactions.

• Change Solvent: The solvent can have a significant effect on reaction rates. A solvent that better solubilizes all reactants may improve the rate.

• Ensure Efficient Mixing: In heterogeneous reactions (e.g., with a solid catalyst), vigorous stirring is crucial for good mass transfer.

Q4: I am getting a mixture of linear and branched propanenitriles in my hydrocyanation reaction. How can I improve the selectivity for one isomer?

A4: The regioselectivity of hydrocyanation is primarily controlled by the catalyst system, particularly the ligand.

• For linear nitriles: Bulky phosphite ligands often favor the formation of the linear (anti-Markovnikov) product.

• For branched nitriles: Less sterically demanding ligands may favor the branched (Markovnikov) product. Experimenting with different ligands is key to optimizing the selectivity for the desired isomer. The use of Lewis acid co-catalysts can also influence regioselectivity.

III. Quantitative Data Summary

The following tables summarize some reported quantitative data for the synthesis of propanenitriles. Note that yields are highly substrate- and condition-dependent.

Table 1: Hydrogenation of Acrylonitrile to Propionitrile

Catalyst	Temperature (°C)	Pressure (MPa)	Acrylonitrile Conversion (%)	Propionitrile Selectivity (%)	Reference
5.7% Ni, 1.4% Cu, 1.4% Zn on a support	150	0.5	96	94.9	[15]

Table 2: Asymmetric Michael Addition of Malononitrile to Chalcones

Catalyst	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Rosin-derived bifunctional squaramide	0.3	up to 99	90	[4]
Quinine-Al(OiPr)₃	10	up to 98	up to 95	[16]

IV. Experimental Protocols

Protocol 1: General Procedure for Nickel-Catalyzed Enantioselective Hydrocyanation with HCN

This protocol is adapted from a literature procedure and should be performed with extreme caution due to the use of HCN.[2]

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere (argon), charge Ni(cod)₂ (0.05 equiv.) and the desired chiral ligand (0.05 equiv.). Add anhydrous toluene and stir for 5 minutes at room temperature. Remove the toluene under vacuum to yield the air-sensitive catalyst complex.

• Reaction Setup: To the flask containing the catalyst, add anhydrous THF and the alkene substrate (1.0 equiv.).

• HCN Addition: Prepare a solution of HCN (1.5 equiv.) in anhydrous THF. Add this solution to the reaction mixture dropwise over a period of 2 hours at room temperature.

• Reaction Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., GC, TLC).

• Work-up and Purification: Once the reaction is complete, carefully quench any remaining HCN with an appropriate reagent (e.g., basic bleach solution, ensuring adequate cooling and ventilation). Extract the product with a suitable organic solvent, dry the organic layer, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: General Procedure for Base-Catalyzed Michael Addition of an Active Methylene Compound to Acrylonitrile

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve the active methylene compound (1.0 equiv.) in a suitable anhydrous solvent (e.g., ethanol, THF).

• Base Addition: Add the base (catalytic or stoichiometric, e.g., sodium ethoxide) to the solution and stir until the active methylene compound is deprotonated (this may involve a color change).

• Acrylonitrile Addition: Cool the reaction mixture in an ice bath. Add acrylonitrile (1.0-1.1 equiv.) dropwise to the stirred solution over a period of 30-60 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or GC).

• Work-up: Quench the reaction by adding a mild acid (e.g., saturated aqueous NH₄Cl solution). Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by distillation or column chromatography.

V. Diagrams

Caption: Troubleshooting workflow for low product yield.

Caption: General purification strategy for propanenitriles.

References

• 1. EaseToLearn.com [easetolearn.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. glenresearch.com [glenresearch.com]
• 4. mdpi.com [mdpi.com]
• 5. Propionitrile - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Cyanoethylation - Wikipedia [en.wikipedia.org]
• 8. asianpubs.org [asianpubs.org]
• 9. youtube.com [youtube.com]
• 10. longdom.org [longdom.org]
• 11. web.uvic.ca [web.uvic.ca]
• 12. columbia.edu [columbia.edu]
• 13. orgchemboulder.com [orgchemboulder.com]
• 14. m.youtube.com [m.youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. rsc.org [rsc.org]

Technical Support Center: Purification of 3-(2-Hydroxy-1-naphthyl)propanenitrile

Welcome to the technical support center for the purification of 3-(2-Hydroxy-1-naphthyl)propanenitrile. This resource is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 3-(2-Hydroxy-1-naphthyl)propanenitrile?

The primary methods for purifying 3-(2-Hydroxy-1-naphthyl)propanenitrile are recrystallization and column chromatography. The choice between these methods depends on the nature and quantity of the impurities present in the crude product.

Q2: What is the major impurity I should be aware of during the synthesis and purification of 3-(2-Hydroxy-1-naphthyl)propanenitrile?

The most significant impurity is the isomeric O-cyanoethylated product, β-(2-naphthoxy)propionitrile. The formation of this isomer is a common side reaction during the cyanoethylation of 2-naphthol.[1] Reaction conditions, such as the concentration of the base used, can influence the ratio of the desired C-alkylated product to the O-alkylated impurity.[1]

Q3: My purified 3-(2-Hydroxy-1-naphthyl)propanenitrile is discolored (e.g., brown or pink). What could be the cause and how can I fix it?

Discoloration in naphthol-containing compounds is often due to the presence of minor oxidation products. If the discoloration persists after initial purification, a second recrystallization, possibly with the addition of a small amount of activated charcoal, can help remove these colored impurities. It is also important to ensure the compound is stored protected from light and air to prevent degradation.

Q4: Can I use distillation to purify 3-(2-Hydroxy-1-naphthyl)propanenitrile?

While distillation is a common purification technique for liquids, it is generally not the preferred method for this compound, which is a solid. The high boiling point of 3-(2-Hydroxy-1-naphthyl)propanenitrile may lead to decomposition at the required temperatures. Recrystallization or column chromatography are more suitable and effective methods.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Recrystallization Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
The compound does not dissolve in the hot recrystallization solvent.	The solvent is not appropriate for the compound.	Select a more suitable solvent. Good single solvents for naphthol derivatives include ethanol or toluene. Mixed solvent systems like ethanol/water or toluene/hexane can also be effective.
The compound "oils out" instead of forming crystals upon cooling.	The solution is supersaturated, and the compound is coming out of solution above its melting point. The presence of impurities can also lower the melting point of the mixture.	Reheat the solution and add more solvent to decrease the saturation. Allow the solution to cool more slowly. If impurities are suspected, consider a preliminary purification step like column chromatography.
No crystals form upon cooling.	The solution is not sufficiently saturated, or crystallization is slow to initiate.	Concentrate the solution by boiling off some of the solvent. Induce crystallization by scratching the inside of the flask with a glass rod at the surface of the solution or by adding a seed crystal of the pure compound.
The yield of recovered crystals is very low.	Too much solvent was used, or the compound has significant solubility in the cold solvent. The crude material may have a low concentration of the desired product.	Minimize the amount of hot solvent used to dissolve the compound. Ensure the solution is thoroughly cooled in an ice bath before filtration to maximize crystal recovery.
The purified crystals are still impure (as determined by melting point or TLC).	The chosen solvent did not effectively differentiate between the desired compound and the impurities. The cooling process was too rapid, leading to the trapping of impurities within the crystal lattice.	Perform a second recrystallization with a different solvent system. Ensure the solution cools slowly to allow for the formation of pure crystals.

Column Chromatography Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of 3-(2-Hydroxy-1-naphthyl)propanenitrile from the O-alkylated isomer.	The solvent system (eluent) does not have the optimal polarity to resolve the two isomers.	Optimize the eluent system. A common starting point for polar aromatic compounds is a mixture of a nonpolar solvent like hexane or toluene with a more polar solvent like ethyl acetate or dichloromethane. A gradual increase in the polarity of the eluent (gradient elution) may be necessary.
The compound streaks on the column.	The sample was overloaded, or the compound is interacting too strongly with the stationary phase (silica gel).	Reduce the amount of crude material loaded onto the column. Consider adding a small amount of a polar solvent like methanol or a few drops of acetic acid to the eluent to improve the elution of polar compounds.
The compound does not elute from the column.	The eluent is not polar enough to move the compound through the silica gel.	Gradually increase the polarity of the eluent. For very polar compounds, a solvent system such as methanol in dichloromethane may be required.
The collected fractions are still a mixture of products.	The separation on the column was incomplete.	Repurify the mixed fractions using a shallower solvent gradient or a different chromatography technique, such as preparative thin-layer chromatography (prep-TLC).

Experimental Protocols

Below are generalized protocols for the purification of 3-(2-Hydroxy-1-naphthyl)propanenitrile. The specific quantities and conditions may need to be optimized based on the scale of your reaction and the impurity profile of your crude product.

Recrystallization Protocol

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, toluene, ethyl acetate, hexane, and mixtures thereof) at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 3-(2-Hydroxy-1-naphthyl)propanenitrile in an Erlenmeyer flask. Add the chosen solvent in small portions while heating the flask on a hot plate with stirring until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal, and then reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean Erlenmeyer flask to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Column Chromatography Protocol

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, least polar eluent. Pack a chromatography column with the slurry, ensuring there are no air bubbles. Add a layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Carefully load the sample onto the top of the silica gel.

• Elution: Begin eluting the column with the chosen solvent system. Start with a low polarity and gradually increase the polarity if a gradient elution is being performed.

• Fraction Collection: Collect the eluting solvent in a series of fractions.

• Analysis: Analyze the collected fractions using thin-layer chromatography (TLC) to identify which fractions contain the pure 3-(2-Hydroxy-1-naphthyl)propanenitrile.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified solid.

Process Workflows

Recrystallization Workflow

Caption: General workflow for the purification of 3-(2-Hydroxy-1-naphthyl)propanenitrile by recrystallization.

Column Chromatography Workflow

Caption: General workflow for the purification of 3-(2-Hydroxy-1-naphthyl)propanenitrile by column chromatography.

References

• 1. pubs.acs.org [pubs.acs.org]

Improving the yield of the cyanation of aryl alkyl ethers

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the yield of the cyanation of aryl alkyl ethers.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the cyanation of aryl alkyl ethers?

A1: The primary methods for the cyanation of aryl alkyl ethers can be broadly categorized into two main approaches:

• α-Aryloxyalkyl C–H Cyanation: This modern approach focuses on the functionalization of the alkyl chain of the ether. A prominent method involves visible-light-mediated photoredox catalysis.[1][2] This technique utilizes an acridinium photocatalyst and a phosphate base to selectively activate the C–H bond at the position alpha to the ether oxygen, leading to the formation of an α-aryloxyalkyl radical. This radical is then trapped by a cyano source.[1][2]

• Aryl Cyanation (C–CN bond formation on the aromatic ring): This involves the substitution of a leaving group (like a halide) on the aromatic ring with a cyanide group. This is typically achieved through transition-metal-catalyzed cross-coupling reactions, with palladium and nickel being the most common catalysts.[3][4][5][6][7][8][9][10][11] While the substrate is an aryl halide, this method is applicable to aryl alkyl ethers where the aromatic ring is halogenated.

Q2: What are the common cyanide sources used in these reactions?

A2: A variety of cyanide sources are used, with the choice often depending on the reaction type, toxicity considerations, and solubility. Common sources include:

• For Photoredox Catalysis: Tosyl cyanide (TsCN) is a frequently used cyano source in visible-light-mediated reactions.[1][2]

• For Transition-Metal Catalysis:

  • Zinc Cyanide (Zn(CN)₂): Widely used due to its lower toxicity compared to alkali metal cyanides.[11][12][13][14][15]

  • Potassium Ferrocyanide (K₄[Fe(CN)₆]): A non-toxic and safe alternative cyanide source.[7][8][16][17][18][19]

  • Alkali Metal Cyanides (NaCN, KCN): Effective but highly toxic. Their use often requires rigorously anhydrous conditions.[8][9]

  • Organic Cyanation Reagents: Acetone cyanohydrin and α-aminoacetonitriles are also employed to avoid hypertoxic reagents.[3][20]

Q3: What are the key factors influencing the yield of the cyanation reaction?

A3: Several factors can significantly impact the yield:

• Catalyst and Ligand: The choice of catalyst (e.g., Palladium or Nickel complexes) and the corresponding ligand is crucial for catalytic activity and stability.[7][12][13][14]

• Reaction Conditions: Temperature, solvent, and reaction time need to be optimized for each specific substrate and catalytic system.[1][2][8]

• Cyanide Source: The nature and solubility of the cyanide source can affect the reaction rate and catalyst stability.[3][7][8]

• Substrate Properties: The electronic and steric properties of the aryl alkyl ether can influence reactivity. Electron-withdrawing groups on the aryl ring can sometimes lead to lower yields in α-cyanation.[1][2]

• Catalyst Poisoning: Cyanide ions can deactivate the metal catalyst, leading to lower yields.[8]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Yield	Inactive catalyst	Ensure the use of a pre-activated catalyst or that in-situ activation is proceeding correctly. For photoredox catalysis, confirm the light source is emitting at the correct wavelength and intensity.[1][2]
Poor solubility of reagents	Use a co-solvent or a phase-transfer catalyst to improve the solubility of the cyanide source, especially when using salts like K₄[Fe(CN)₆].[7][8]
Catalyst poisoning by cyanide	Employ a slow-release cyanide source like acetone cyanohydrin or use biphasic conditions to maintain a low concentration of free cyanide in the organic phase.[7][20]
Sub-optimal reaction conditions	Systematically screen different solvents, temperatures, and reaction times. For photoredox reactions, ensure the reaction is properly shielded from ambient light if necessary and that the light source is positioned for optimal irradiation.
Side Reactions/Byproduct Formation	Hydrolysis of the nitrile product	Work up the reaction under neutral or slightly acidic conditions to avoid base-catalyzed hydrolysis of the nitrile.
Homocoupling of the aryl starting material	This can be an issue in transition-metal catalysis. Adjusting the ligand, temperature, or reaction time may help to minimize this side reaction.
Benzoin condensation	When using substrates with aldehyde functionalities, benzoin condensation can occur. Running the reaction at a lower temperature can often mitigate this issue.[8]
Poor Regioselectivity (in α-C–H Cyanation)	Multiple reactive C–H bonds	Photoredox methods using an acridinium catalyst often exhibit high selectivity for the α-aryloxyalkyl position due to the specific mechanism involving radical cation formation.[1][2] Hydrogen Atom Transfer (HAT) based methods can sometimes suffer from poor regioselectivity.[1][2]
Reaction Stalls Before Completion	Catalyst deactivation	As mentioned, cyanide can poison the catalyst. Adding a reducing agent like zinc dust can sometimes help regenerate the active catalytic species in transition-metal catalysis.[11][21]
Insufficient reagent	Ensure that the cyanide source and any necessary activators or bases are present in sufficient stoichiometric amounts.[1][2]

Quantitative Data Summary

Table 1: Comparison of Catalytic Systems for α-Aryloxyalkyl C–H Cyanation

Catalyst System	Cyanide Source	Solvent	Temperature	Yield (%)	Reference
MesAcr⁺ (10 mol%)	TsCN (3 equiv)	DCM	Blue LED (456 nm), 24h	79-90%	[1][2]
Riboflavin tetraacetate (RFTA)	N/A	Visible Light	N/A	N/A	[1][2]

Table 2: Comparison of Catalytic Systems for Aryl Cyanation

Catalyst	Cyanide Source	Solvent	Temperature (°C)	Yield (%)	Reference
Ni(COD)₂ / dcype	Zn(CN)₂	Toluene	110	47-89%	[13]
Pd₂(dba)₃ / dppf	Zn(CN)₂	DMAc	80	up to 99%	[11]
NiCl₂ / XantPhos	Zn(CN)₂	Dioxane	100	53-93%	[5]
Pd(OAc)₂	K₄[Fe(CN)₆]	DMF	130	up to 93%	[6]
Ni(II) precatalyst / JosiPhos	K₄[Fe(CN)₆]	n-BuOAc/H₂O	100	up to 99%	[7]

Experimental Protocols

Protocol 1: Photocatalytic α-Aryloxyalkyl C–H Cyanation [1][2]

• Reaction Setup: To an oven-dried reaction vessel, add the aryl alkyl ether (1.0 mmol), MesAcr⁺ photocatalyst (10 mol %), tosyl cyanide (TsCN, 3.0 equiv), and sodium phosphate dibasic (Na₂HPO₄, 3.0 equiv).

• Solvent and Atmosphere: Add dichloromethane (DCM, 0.1 M) and purge the vessel with argon for 15 minutes.

• Irradiation: Place the reaction vessel in proximity to a blue LED lamp (e.g., Kessil Lamp, 456 nm).

• Reaction: Stir the reaction mixture at room temperature for 24 hours.

• Work-up: Upon completion, concentrate the reaction mixture in vacuo and purify the residue by column chromatography on silica gel to obtain the desired cyanated product.

Protocol 2: Nickel-Catalyzed Cyanation of Aryl Thioethers (as a proxy for aryl ethers) [12][13][14]

• Reaction Setup: In a glovebox, combine Ni(COD)₂ (5 mol %), 1,2-bis(dicyclohexylphosphino)ethane (dcype, 10 mol %), zinc cyanide (Zn(CN)₂, 0.6 equiv), and potassium acetate (KOAc, 1.24 equiv) in a reaction tube.

• Reagents: Add the aryl thioether (0.25 mmol) and 1,4-dioxane (0.5 M).

• Reaction: Seal the tube and heat the mixture at 110 °C for 16 hours.

• Work-up: After cooling to room temperature, dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate), filter through a pad of celite, and concentrate the filtrate. Purify the crude product by flash column chromatography.

Visualizations

Caption: Workflow for Photocatalytic α-C–H Cyanation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Direct, Selective α-Aryloxyalkyl Radical Cyanation and Allylation of Aryl Alkyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chinesechemsoc.org [chinesechemsoc.org]
• 4. Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05960A [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nickel-Catalyzed Cyanation of Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cyanation - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Research Collection | ETH Library [research-collection.ethz.ch]
• 13. researchgate.net [researchgate.net]
• 14. Item - Nickel-Catalyzed Cyanation of Aryl Thioethers - figshare - Figshare [figshare.com]
• 15. General and Mild Nickel-Catalyzed Cyanation of Aryl/Heteroaryl Chlorides with Zn(CN)2: Key Roles of DMAP [organic-chemistry.org]
• 16. atlanchimpharma.com [atlanchimpharma.com]
• 17. Ni-Catalyzed Cyanation of (Hetero)Aryl Electrophiles Using the Nontoxic Cyanating Reagent K4[Fe(CN)6] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Cyanation of aryl halides using potassium hexacyanoferrate(ii) via direct mechanocatalysis - RSC Mechanochemistry (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. Organic Syntheses Procedure [orgsyn.org]
• 21. Thieme E-Books & E-Journals [thieme-connect.de]

Side-product formation in the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile

Welcome to the technical support center for the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to this specific chemical synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile, which is typically achieved through the cyanoethylation of 2-naphthol with acrylonitrile under basic conditions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Catalyst: The basic catalyst (e.g., sodium hydroxide, potassium carbonate, Triton B) may be old or deactivated. 2. Insufficient Catalyst: The amount of catalyst may be too low to effectively promote the reaction. 3. Low Reaction Temperature: The reaction may require heating to proceed at a reasonable rate. 4. Poor Quality Reagents: 2-naphthol or acrylonitrile may be impure or contain inhibitors.	1. Use a fresh, high-purity catalyst. 2. Increase the catalyst loading incrementally. A common starting point is 5-10 mol% relative to 2-naphthol. 3. Heat the reaction mixture, typically between 50-80°C, and monitor the progress by TLC. 4. Use freshly distilled acrylonitrile and pure 2-naphthol.
Formation of a White Precipitate (Side-Product)	1. Polymerization of Acrylonitrile: Acrylonitrile can polymerize in the presence of strong bases, especially at higher temperatures. 2. Formation of Bis(cyanoethyl) ether: In the presence of water, acrylonitrile can react to form bis(cyanoethyl) ether.	1. Add a polymerization inhibitor, such as hydroquinone, to the acrylonitrile before use. Avoid excessive heating. 2. Use anhydrous solvents and reagents to minimize the formation of this byproduct.
Multiple Spots on TLC, Indicating Impurities	1. Unreacted Starting Material: The reaction may not have gone to completion. 2. Formation of O-cyanoethylated Product: While C-alkylation is favored, some O-alkylation of the naphtholic hydroxyl group can occur. 3. Formation of Dicyanoethylated Product: Excess acrylonitrile can lead to the addition of a second cyanoethyl group.	1. Increase the reaction time or temperature and monitor by TLC until the 2-naphthol spot disappears. 2. This is a common side-product. Purification by column chromatography is usually effective for separation. 3. Use a stoichiometric amount or a slight excess of acrylonitrile relative to 2-naphthol.
Difficulty in Product Isolation/Purification	1. Oily Product: The crude product may be an oil, making crystallization difficult. 2. Co-elution of Product and Impurities: The desired product and side-products may have similar polarities, making chromatographic separation challenging.	1. Attempt to induce crystallization by scratching the flask with a glass rod, adding a seed crystal, or triturating with a non-polar solvent like hexane. If unsuccessful, column chromatography is the next step. 2. Experiment with different solvent systems for column chromatography. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) often provides good separation.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile?

A1: The synthesis proceeds via a base-catalyzed Michael addition (also known as conjugate addition). The base deprotonates the acidic phenolic hydroxyl group of 2-naphthol to form a naphthoxide ion. This nucleophile then attacks the β-carbon of acrylonitrile, followed by protonation to yield the final product. The reaction preferentially occurs at the C1 position of the naphthalene ring due to electronic and steric factors.

Q2: What are the most common side-products in this reaction?

A2: The most common side-products include:

• 1-(2-Cyanoethoxy)naphthalene: Formed from the O-alkylation of the naphthol.

• Polyacrylonitrile: A white solid resulting from the polymerization of acrylonitrile.

• Bis(cyanoethyl) ether: Can form if water is present in the reaction mixture.

• Dicyanoethylated products: Resulting from the reaction of the product with another molecule of acrylonitrile.

Q3: Which catalysts are most effective for this cyanoethylation?

A3: Basic catalysts are required for this reaction. Common choices include:

• Inorganic bases: Sodium hydroxide (NaOH), potassium carbonate (K₂CO₃).

• Organic bases: Triethylamine (Et₃N), and benzyltrimethylammonium hydroxide (Triton B). The choice of catalyst can influence the reaction rate and the product distribution.

Q4: How can I monitor the progress of the reaction?

A4: Thin-Layer Chromatography (TLC) is an effective way to monitor the reaction. A suitable solvent system would be a mixture of hexane and ethyl acetate (e.g., 7:3 v/v). The starting material, 2-naphthol, will have a different Rf value than the product. The reaction is considered complete when the spot corresponding to 2-naphthol is no longer visible.

Q5: What is a reliable method for purifying the final product?

A5: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) can be effective. If the product is an oil or if recrystallization does not remove all impurities, column chromatography on silica gel is recommended. A gradient elution with a hexane/ethyl acetate solvent system is typically successful in separating the desired product from starting materials and side-products.

Experimental Protocols

General Experimental Protocol:

• Reaction Setup: To a solution of 2-naphthol (1.0 eq) in a suitable solvent (e.g., dioxane, t-butanol, or acetonitrile) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add a catalytic amount of a base (e.g., sodium hydroxide, 0.1 eq).

• Addition of Acrylonitrile: While stirring, add acrylonitrile (1.1 eq) dropwise to the reaction mixture at room temperature.

• Reaction: Heat the reaction mixture to 50-80°C and monitor the progress by TLC. The reaction time can vary from a few hours to overnight.

• Work-up: After the reaction is complete, cool the mixture to room temperature and neutralize the catalyst with a dilute acid (e.g., 1M HCl). Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Note: This is a generalized protocol and may require optimization for specific laboratory conditions.

Visualizations

Caption: Reaction pathway for the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Caption: A general troubleshooting workflow for the synthesis.

Stability issues of 3-(2-Hydroxy-1-naphthyl)propanenitrile under acidic conditions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of 3-(2-Hydroxy-1-naphthyl)propanenitrile under acidic conditions. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a decrease in the concentration of my stock solution of 3-(2-Hydroxy-1-naphthyl)propanenitrile in an acidic buffer. What could be the cause?

A1: 3-(2-Hydroxy-1-naphthyl)propanenitrile, like other nitriles, is susceptible to acid-catalyzed hydrolysis.[1][2][3] Under acidic conditions, the nitrile group (-C≡N) can be hydrolyzed to a carboxylic acid (-COOH). This reaction proceeds through an intermediate amide (-CONH2).[1][4][5] The rate of this hydrolysis is dependent on the pH, temperature, and the specific acid used.

Q2: What are the likely degradation products of 3-(2-Hydroxy-1-naphthyl)propanenitrile in an acidic medium?

A2: The primary degradation products are expected to be 3-(2-Hydroxy-1-naphthyl)propanamide and subsequently 3-(2-Hydroxy-1-naphthyl)propanoic acid. The reaction pathway involves the initial hydrolysis of the nitrile to an amide, which is then further hydrolyzed to the corresponding carboxylic acid.[4][6]

Q3: How can I monitor the degradation of 3-(2-Hydroxy-1-naphthyl)propanenitrile in my experiments?

A3: The degradation can be monitored using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) with UV detection.[7] A typical method would involve separating the parent compound from its degradation products on a reverse-phase column. The appearance of new peaks corresponding to the amide and carboxylic acid, along with a decrease in the peak area of the parent compound, would indicate degradation. Mass spectrometry (MS) can be coupled with HPLC (LC-MS) to identify the degradation products by their mass-to-charge ratio.

Q4: Are there any specific storage conditions to minimize the degradation of 3-(2-Hydroxy-1-naphthyl)propanenitrile?

A4: To minimize acid-catalyzed hydrolysis, it is recommended to store solutions of 3-(2-Hydroxy-1-naphthyl)propanenitrile at a neutral or slightly basic pH if the compound's stability permits. If acidic conditions are required for your experiment, prepare the solutions fresh and use them as quickly as possible. Storing solutions at low temperatures (e.g., 2-8 °C) can also help to slow down the degradation rate.

Q5: My experimental workflow requires maintaining acidic conditions for several hours. How can I assess the stability of my compound under these specific conditions?

A5: A forced degradation study is recommended. This involves intentionally exposing a solution of the compound to your specific acidic conditions (e.g., pH, temperature, and acid type) for a defined period. Samples should be taken at various time points and analyzed by a stability-indicating method like HPLC to quantify the remaining parent compound and the formation of any degradation products.

Degradation Pathway

Under acidic conditions, 3-(2-Hydroxy-1-naphthyl)propanenitrile is susceptible to hydrolysis, leading to the formation of an amide and subsequently a carboxylic acid.

Caption: Acid-catalyzed hydrolysis of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Experimental Protocols

Protocol 1: HPLC Method for Stability Assessment

This protocol outlines a general reverse-phase HPLC method for monitoring the stability of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

1. Instrumentation and Columns:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

2. Mobile Phase:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• A gradient elution is recommended to separate the parent compound from its more polar degradation products.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: 280 nm (or the λmax of the compound)

4. Sample Preparation:

• Prepare a stock solution of 3-(2-Hydroxy-1-naphthyl)propanenitrile in a suitable organic solvent (e.g., acetonitrile or methanol).

• For the stability study, dilute the stock solution in the acidic buffer of interest to the desired concentration.

5. Analysis:

• Inject samples at specified time points and monitor the peak area of the parent compound and the formation of any new peaks.

Protocol 2: Forced Degradation Study

This protocol describes a typical forced degradation study to evaluate stability under specific acidic conditions.

1. Preparation:

• Prepare a solution of 3-(2-Hydroxy-1-naphthyl)propanenitrile in the acidic medium of interest (e.g., 0.1 N HCl) at a known concentration.

• Prepare a control sample in a neutral solvent (e.g., water or a neutral buffer) where the compound is known to be stable.

2. Incubation:

• Incubate the test and control solutions at a specific temperature (e.g., 40 °C) to accelerate degradation.

3. Sampling:

• Withdraw aliquots from the test and control solutions at predetermined time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours).

4. Analysis:

• Immediately analyze the withdrawn samples by the validated HPLC method (as described in Protocol 1).

5. Data Evaluation:

• Calculate the percentage of the remaining parent compound and the percentage of each degradation product at each time point relative to the initial concentration (time 0).

Quantitative Data Summary

The following table provides an example of data that could be generated from a forced degradation study of 3-(2-Hydroxy-1-naphthyl)propanenitrile in 0.1 N HCl at 40 °C.

Time (hours)	3-(2-Hydroxy-1-naphthyl)propanenitrile (% Remaining)	3-(2-Hydroxy-1-naphthyl)propanamide (% Area)	3-(2-Hydroxy-1-naphthyl)propanoic acid (% Area)
0	100	0	0
2	95.2	4.1	0.7
4	90.5	7.8	1.7
8	81.3	14.5	4.2
12	72.8	20.1	7.1
24	55.6	29.8	14.6

Disclaimer: The data presented in this table is for illustrative purposes only and does not represent actual experimental results. A formal stability study should be conducted to determine the specific degradation profile of the compound.

Experimental Workflow

The following diagram illustrates a typical workflow for investigating the stability of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Caption: Workflow for assessing the acidic stability of the compound.

References

• 1. byjus.com [byjus.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Video: Nitriles to Carboxylic Acids: Hydrolysis [app.jove.com]
• 5. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]

Troubleshooting the ring-closure reaction for naphthoxazine synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of naphthoxazines, with a specific focus on the critical ring-closure reaction.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am getting a very low yield in my naphthoxazine synthesis. What are the potential causes and how can I improve it?

A1: Low yields are a common issue in naphthoxazine synthesis. Several factors in the ring-closure reaction can contribute to this. Here are the key parameters to investigate, along with troubleshooting suggestions:

• Catalyst Choice and Amount: The catalyst plays a crucial role in the reaction efficiency. If you are experiencing low yields, consider the following:

  • Catalyst Type: Different catalysts can have a significant impact on the reaction outcome. For instance, a GO-Fe3O4-Ti(IV) catalyst has been shown to be effective.[1] If you are using a different catalyst, you might want to screen others like FeCl3 or a Cu(OTf)2/(±)-CSA system.[2][3]

  • Catalyst Loading: The amount of catalyst is critical. An insufficient amount may lead to an incomplete reaction, while an excess can sometimes cause side reactions. It is recommended to perform an optimization study to determine the optimal catalyst loading for your specific substrates.[1]

• Reaction Temperature: The reaction temperature is a critical parameter.

  • Optimization: The optimal temperature can vary depending on the reactants and catalyst used. It is advisable to screen a range of temperatures. For example, in one study, 60°C was found to be the optimal temperature when using a specific heterogeneous catalyst.[1] Running the reaction at a suboptimal temperature (either too low or too high) can significantly decrease the yield.

• Solvent Conditions: The choice of solvent, or lack thereof, can dramatically influence the reaction rate and yield.

  • Solvent-Free Conditions: Interestingly, solvent-free conditions have been reported to provide excellent yields in some naphthoxazine syntheses.[1] If you are currently using a solvent, attempting the reaction neat (solvent-free) is a worthwhile experiment.

  • Solvent Screening: If a solvent is necessary, a range of solvents should be screened to find the most suitable one for your specific reaction.

• Reaction Time: Ensure the reaction is running for a sufficient amount of time to go to completion.

  • Monitoring Progress: Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC), to determine the optimal reaction time.[1]

Q2: I am observing the formation of significant side products in my reaction mixture. How can I minimize them?

A2: The formation of side products can complicate purification and reduce the yield of the desired naphthoxazine. Here are some strategies to minimize their formation:

• Purity of Starting Materials: Ensure that your starting materials (β-naphthol, primary amine, and formaldehyde or other aldehyde) are of high purity. Impurities can lead to unwanted side reactions.

• Stoichiometry of Reactants: Carefully control the stoichiometry of your reactants. An excess of one reactant, particularly the aldehyde, can sometimes lead to the formation of polymeric or other side products. A 1:1:2 molar ratio of β-naphthol, primary amine, and formaldehyde is a common starting point.[1]

• Reaction Conditions: As with low yields, optimizing the reaction temperature and catalyst can also help to minimize the formation of side products by favoring the kinetic and thermodynamic pathways to the desired product.

Q3: My catalyst seems to be deactivating after one or two runs. How can I improve its reusability?

A3: Catalyst deactivation is a concern, especially with heterogeneous catalysts. Here are some tips for improving catalyst stability and reusability:

• Washing and Drying: After each reaction cycle, it is crucial to properly wash the catalyst to remove any adsorbed products or byproducts. A common procedure involves washing with a solvent like hot acetone, followed by drying before reuse.[1]

• Leaching: A decrease in catalytic activity can sometimes be attributed to the leaching of the active catalytic species from the support. If you suspect this is happening, you may need to consider a different catalyst with a more robust anchoring of the active sites.

• Surface Contamination: The surface of the catalyst can become contaminated, blocking the active sites. The washing procedure mentioned above can help to mitigate this.

Data Presentation

Table 1: Optimization of Reaction Conditions for the Synthesis of a Model Naphthoxazine (S11) [1]

Entry	Catalyst (g)	Temperature (°C)	Solvent	Time (min)	Yield (%)
1	GO (0.04)	60	Solvent-free	35	30
2	GO-Fe3O4 (0.04)	60	Solvent-free	30	65
3	GO-Fe3O4-Ti(IV) (0.04)	60	Solvent-free	20	92
4	GO-Fe3O4-Ti(IV) (0.04)	60	H2O	45	70
5	GO-Fe3O4-Ti(IV) (0.04)	60	EtOH	40	85
6	GO-Fe3O4-Ti(IV) (0.04)	Room Temp	Solvent-free	50	40
7	GO-Fe3O4-Ti(IV) (0.04)	100	Solvent-free	20	92
8	GO-Fe3O4-Ti(IV) (0.02)	60	Solvent-free	25	75
9	GO-Fe3O4-Ti(IV) (0.06)	60	Solvent-free	20	92

Experimental Protocols

General Procedure for the Synthesis of 2-aryl/alkyl-2,3-dihydro-1H-naphtho[1,2-e][1][3]oxazine [1]

• To a reaction vessel, add β-naphthol (1.0 mmol), a primary amine (1.0 mmol), formaldehyde (37%, 2.0 mmol), and the catalyst (e.g., GO-Fe3O4-Ti(IV), 0.04 g).

• Heat the reaction mixture at the optimized temperature (e.g., 65 °C) under solvent-free conditions.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dissolve the reaction mixture in ethanol (3 mL).

• If using a magnetic catalyst, separate it using an external magnet. For other heterogeneous catalysts, filtration may be appropriate.

• Add cold water to the filtrate to precipitate the crude product.

• Collect the precipitate by filtration.

• Purify the product by recrystallization from hot ethanol to obtain the final compound.

Visualizations

Caption: Experimental workflow for the synthesis of naphthoxazine.

Caption: Proposed reaction mechanism for naphthoxazine synthesis.

References

• 1. Efficient synthesis of 1,3-naphtoxazine derivatives using reusable magnetic catalyst (GO-Fe3O4–Ti(IV)): anticonvulsant evaluation and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1,3-Naphthoxazine derivatives: Synthesis, in silico pharmacokinetic studies, antioxidant and photoprotective properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile

Welcome to the technical support center for the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the successful synthesis and scale-up of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile via the cyanoethylation of 2-naphthol.

Q1: What is the general reaction scheme for the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile?

A1: The synthesis is achieved through a base-catalyzed Michael addition of 2-naphthol to acrylonitrile. The reaction involves the nucleophilic attack of the phenoxide ion of 2-naphthol onto the β-carbon of acrylonitrile.

Q2: My reaction is not proceeding, or the yield is very low. What are the possible causes and solutions?

A2:

• Insufficient Catalyst: The reaction is base-catalyzed. Ensure a sufficient amount of a suitable base is used. Strong bases like sodium hydroxide or potassium hydroxide are effective. For sensitive substrates or milder conditions, organic bases such as Triton B (benzyltrimethylammonium hydroxide) can be employed.

• Poor Quality Reagents: Ensure that 2-naphthol is pure and dry. Acrylonitrile should be free from polymerization inhibitors, which may require it to be freshly distilled.

• Low Reaction Temperature: While the reaction is often exothermic, an initial activation energy is required. Gentle heating may be necessary to initiate the reaction. However, excessive heat can lead to side reactions.

• Presence of Water: While some protocols use aqueous base, an excess of water can hydrolyze the nitrile group or interfere with the catalyst's effectiveness. Using a dry, aprotic solvent may improve yields in some cases.

Q3: I am observing the formation of significant by-products. What are they and how can I minimize them?

A3:

• Polymerization of Acrylonitrile: Acrylonitrile can readily polymerize in the presence of base. This can be minimized by:

  • Adding the acrylonitrile slowly to the reaction mixture.

  • Maintaining a controlled reaction temperature.

  • Using a polymerization inhibitor if necessary, although this may affect the desired reaction.

• Formation of Bis-adduct: Although less common with phenols compared to amines, the formation of a bis-cyanoethylated product at the oxygen and a carbon atom of the naphthalene ring is a possibility under harsh conditions. Using a stoichiometric amount or a slight excess of 2-naphthol relative to acrylonitrile can favor the mono-addition product.

• Hydrolysis of the Nitrile: If the reaction is carried out in the presence of a strong aqueous base for an extended period or at high temperatures, the nitrile group of the product can be hydrolyzed to a carboxylic acid or amide. Shorter reaction times and careful temperature control are crucial.

Q4: How can I effectively monitor the progress of the reaction?

A4: Thin-Layer Chromatography (TLC) is a convenient method to monitor the reaction's progress. Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to separate the starting material (2-naphthol) from the product. The disappearance of the 2-naphthol spot and the appearance of a new, typically less polar, product spot indicate the reaction is proceeding.

Q5: What is the recommended work-up and purification procedure for the product?

A5:

• Neutralization: After the reaction is complete, the mixture should be cooled and neutralized with a suitable acid (e.g., dilute hydrochloric acid or acetic acid) to quench the catalyst and protonate the phenoxide.

• Extraction: The product can then be extracted into an organic solvent like dichloromethane or ethyl acetate.

• Washing: The organic layer should be washed with water and brine to remove any remaining salts and impurities.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent or solvent mixture (e.g., ethanol/water, toluene, or hexane/ethyl acetate) or by column chromatography on silica gel.

Experimental Protocol: Synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile

This protocol describes a general laboratory-scale synthesis. For scaling up, careful optimization of reaction parameters is essential.

Materials:

• 2-Naphthol

• Acrylonitrile

• Sodium hydroxide (or other suitable base)

• Dioxane (or another suitable solvent)

• Hydrochloric acid (dilute)

• Dichloromethane (or other suitable extraction solvent)

• Anhydrous sodium sulfate

• Ethanol

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-naphthol in a suitable solvent such as dioxane.

• Add a catalytic amount of a base (e.g., a few pellets of sodium hydroxide or a catalytic amount of a 40% solution of Triton B in methanol).

• Heat the mixture gently with stirring to facilitate the formation of the naphthoxide salt.

• Slowly add acrylonitrile to the reaction mixture. An exothermic reaction may be observed. Maintain the reaction temperature at a controlled level (e.g., by using a water bath).

• After the addition is complete, continue stirring the mixture at a controlled temperature for a specified time, monitoring the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and neutralize it by the slow addition of dilute hydrochloric acid until the pH is neutral.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent like ethanol to yield pure 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected outcomes for the synthesis of 3-(2-Hydroxy-1-naphthyl)propanenitrile. Please note that these values are illustrative and may require optimization for specific laboratory conditions and scales.

Parameter	Value Range	Notes
Reactants
2-Naphthol	1.0 equivalent	Starting material.
Acrylonitrile	1.0 - 1.2 equivalents	A slight excess may be used to ensure complete conversion of 2-naphthol.
Catalyst
Sodium Hydroxide	0.05 - 0.1 equivalents	A strong, inexpensive base.
Triton B (40% in MeOH)	0.02 - 0.05 equivalents	A milder organic base, may reduce side reactions.
Solvent
Dioxane / Toluene	5 - 10 mL per gram of 2-naphthol	Aprotic solvents are generally preferred.
Reaction Conditions
Temperature	40 - 80 °C	Monitor for exotherm. Higher temperatures may increase side reactions.
Reaction Time	2 - 8 hours	Monitor by TLC for completion.
Yield & Purity
Crude Yield	70 - 90%	Highly dependent on reaction conditions and work-up.
Purified Yield	60 - 80%	After recrystallization or chromatography.
Purity (by HPLC/NMR)	>98%	After proper purification.

Process Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Technical Support Center: Characterization of Naphthyl Compounds

Welcome to the technical support center for the characterization of naphthyl compounds. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q1: Why do the proton NMR signals of my hydroxy-substituted naphthyl compound keep shifting or disappearing, especially in acidic solvents?

A1: This is a common issue arising from protonation and deuteration events at both the hydroxyl group and the aromatic ring. The extent of these events is highly dependent on the solvent system.

• Weakly Acidic Media (e.g., Trifluoroacetic Acid - TFA): In TFA, the primary site of protonation is the hydroxyl group, the most basic site. This can lead to rapid proton exchange with the solvent, causing broadening or disappearance of the OH proton signal.[1]

• Strongly Acidic Media (e.g., Trifluoromethanesulfonic Acid - TFS): In a stronger acid like TFS, protonation can also occur at aromatic positions, leading to more complex spectra and significant shifts in aromatic proton signals.[1]

• Deuterated Solvents: When using deuterated acidic solvents (e.g., TFA-d), deuterium exchange can occur at both the hydroxyl group and certain aromatic positions. This will lead to a decrease in the intensity of the corresponding proton signals over time. The extent of deuteration can be quantified by using an internal standard like dioxane, which does not undergo exchange.[1]

Troubleshooting Steps:

• Solvent Choice: Be mindful of the acidity of your NMR solvent. If you need to observe the OH proton, consider using a less acidic solvent or a non-protic solvent.

• Temperature Variation: Lowering the temperature of the NMR experiment can sometimes slow down the exchange rate enough to resolve broadened signals.

• 2D NMR: In cases of ambiguous protonation sites on the aromatic ring, 2D NOESY experiments can be performed to establish through-space correlations between protons, helping to elucidate the correct structure.[1]

• Deuterium Exchange Studies: To confirm the presence of exchangeable protons (like -OH), you can intentionally add a drop of D₂O to your sample and re-acquire the ¹H NMR spectrum. The disappearance of a signal is indicative of an exchangeable proton.

Mass Spectrometry (MS)

Q2: I am having difficulty distinguishing between my 1-naphthyl (α) and 2-naphthyl (β) isomers using mass spectrometry. Why is this and how can I resolve them?

A2: Naphthyl isomers, such as 1-naphthol and 2-naphthol, often exhibit very similar mass spectra under electron ionization (EI) because they have the same elemental composition and can produce many of the same fragment ions.[2] The key to differentiating them lies in coupling mass spectrometry with a robust separation technique.

Troubleshooting Workflow for Isomer Separation:

Caption: Troubleshooting workflow for separating naphthyl isomers.

Detailed Methodologies:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a powerful technique for separating and quantifying naphthyl isomers, especially for metabolites in biological matrices like urine.[3][4]

  • Column: A C18 column is often effective for reversed-phase separation.[3]

  • Mobile Phase: A gradient of water and acetonitrile, often with a modifier like acetic acid or formic acid, can be optimized to achieve separation.[3][5]

  • Detection: Tandem mass spectrometry (MS/MS) provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for each isomer.

• Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization: For less polar naphthyl compounds, GC-MS is a viable option. However, derivatization is often necessary to improve volatility and chromatographic separation.

  • Derivatizing Agents: Silylating agents (e.g., BSTFA) or acylating agents can be used to convert polar functional groups (like -OH or -NH₂) into less polar derivatives.[6]

  • Fragmentation Analysis: The derivatized isomers may produce unique fragment ions in the mass spectrometer that can aid in their identification.[6]

Q3: I am analyzing naphthyl metabolites in urine and suspect my signal is being suppressed. What could be the cause and how can I mitigate it?

A3: This is likely due to matrix effects , where other components in the urine sample interfere with the ionization of your target analytes in the mass spectrometer's source, leading to ion suppression.[7]

Mitigation Strategies:

• Sample Preparation: Implement a thorough sample clean-up procedure to remove interfering matrix components. This can include:

  • Solid-Phase Extraction (SPE): A highly effective technique for selectively isolating analytes and removing salts and other interferences.[5]

  • Liquid-Liquid Extraction (LLE): Can also be used to partition your analytes of interest away from interfering substances.

• Chromatographic Separation: Ensure good chromatographic separation of your analytes from the bulk of the matrix components.

• Use of Internal Standards: Employing a stable isotope-labeled internal standard for each analyte is crucial. These standards co-elute with the analyte and experience the same matrix effects, allowing for accurate quantification.

• Dilution: Diluting the urine sample can sometimes reduce the concentration of interfering substances to a level where their effect is negligible, though this may compromise sensitivity.

Fluorescence Spectroscopy

Q4: The fluorescence emission spectrum of my naphthyl compound shifts significantly when I change the solvent. Why does this happen?

A4: This phenomenon is called solvatochromism , and it is common for fluorescent molecules like many naphthyl derivatives whose electronic charge distribution changes upon excitation.[8] The polarity of the solvent can stabilize the ground and excited states of the molecule to different extents, thus altering the energy gap for fluorescence emission.[8][9]

• Positive Solvatochromism (Red Shift): If the excited state is more polar than the ground state, polar solvents will stabilize the excited state more, leading to a lower energy emission (a shift to longer wavelengths, or red shift). This is observed for 3- and 4-amino-1,8-naphthalimides.[10]

• Negative Solvatochromism (Blue Shift): If the ground state is more polar than the excited state, polar solvents will cause a shift to shorter wavelengths (blue shift).[8]

• Insensitivity: Some naphthyl compounds, like 2-amino-1,8-naphthalimide, show fluorescence spectra that are insensitive to solvent polarity.[10]

Q5: My fluorescence intensity is lower than expected, and it decreases over time. What are the potential causes?

A5: A common culprit for lower-than-expected and decreasing fluorescence intensity is quenching by molecular oxygen .[11][12] Dissolved oxygen in the solvent can interact with the excited state of the fluorophore and promote non-radiative decay back to the ground state, thus reducing fluorescence.[11][13]

Troubleshooting Steps for Fluorescence Quenching:

Caption: Workflow for troubleshooting fluorescence quenching.

Detailed Protocol for Degassing:

• Nitrogen/Argon Bubbling: The most common method is to gently bubble an inert gas like high-purity nitrogen or argon through the sample solution in the cuvette for 5-10 minutes prior to measurement.

• Freeze-Pump-Thaw: For more rigorous degassing, a series of freeze-pump-thaw cycles can be performed on the sample in a sealed flask before transferring it to the cuvette under an inert atmosphere.

Another potential issue is the inner filter effect , which occurs at high concentrations where the sample absorbs a significant portion of the excitation light or re-absorbs the emitted light. To avoid this, ensure the absorbance of your sample at the excitation wavelength is low, typically below 0.1.[14]

Quantitative Data Summary

Table 1: Mass Spectrometry Fragmentation of Naphthyl Compounds

Compound	Molecular Ion (m/z)	Base Peak (m/z)	Other Key Fragments (m/z)
Naphthalene	128	128	102
1-Methoxynaphthalene	158	158	115, 127
1-Naphthol (derivatized with Acetic Anhydride)	186	144	115
2-Naphthol (derivatized with Acetic Anhydride)	186	144	115

Data compiled from NIST Mass Spectrometry Data Center and other sources.[15][16]

Table 2: Fluorescence Quantum Yields (ΦF) of Aminonaphthyl Compounds in Different Solvents

Compound	Solvent	Fluorescence Maximum (λmax)	Quantum Yield (ΦF)
2-Amino-1,8-naphthalimide	Hexane	429 nm	~0.3
2-Amino-1,8-naphthalimide	Methanol	445 nm	~0.2
3-Amino-1,8-naphthalimide	Hexane	429 nm	High
3-Amino-1,8-naphthalimide	Methanol	564 nm	Low
4-Amino-1,8-naphthalimide	Hexane	460 nm	High
4-Amino-1,8-naphthalimide	Methanol	538 nm	Low

Data is illustrative and based on trends reported in the literature. Absolute values can vary.[10][17]

Experimental Protocols

Protocol 1: LC-MS/MS for the Separation of 1- and 2-Naphthyl Sulfate in Urine

This protocol is adapted from methodologies developed for biomonitoring of naphthalene exposure.[3][4]

• Sample Preparation (Urine):

  • Thaw frozen urine samples at room temperature.

  • Centrifuge at 10,000 x g for 10 minutes to pellet any precipitate.

  • Take a 100 µL aliquot of the supernatant and add an equal volume of an internal standard solution (containing deuterated 1- and 2-naphthyl sulfate).

  • Vortex mix for 30 seconds.

  • Dilute the sample 1:10 with the initial mobile phase.

• LC-MS/MS Analysis:

  • LC System: A high-performance liquid chromatography system.

  • Column: Kinetex XB-C18 column (e.g., 2.1 x 150 mm, 2.6 µm).[3]

  • Mobile Phase A: 0.1% Acetic Acid in Water.

  • Mobile Phase B: 0.1% Acetic Acid in Acetonitrile.

  • Flow Rate: 0.2 mL/min.

  • Gradient:

    • 0-2 min: 10% B

    • 2-15 min: Ramp to 90% B

    • 15-18 min: Hold at 90% B

    • 18-18.1 min: Return to 10% B

    • 18.1-25 min: Re-equilibrate at 10% B

  • Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

  • MS/MS Transitions: Monitor specific precursor to product ion transitions for 1-naphthyl sulfate, 2-naphthyl sulfate, and their respective internal standards.

Protocol 2: Determination of Relative Fluorescence Quantum Yield

This protocol uses the comparative method, which is widely accepted for accurate quantum yield determination.[14][18][19][20]

• Selection of a Standard: Choose a quantum yield standard that absorbs and emits in a similar spectral region to your naphthyl compound. Quinine sulfate in 0.1 M H₂SO₄ (ΦF = 0.54) is a common standard for the UV-Vis region.

• Preparation of Solutions:

  • Prepare a series of five dilute solutions of both the standard and the test compound in the same solvent.

  • The concentrations should be chosen such that the absorbance at the excitation wavelength is between 0.01 and 0.1.

• Absorbance Measurements:

  • Record the UV-Vis absorption spectrum for each solution.

  • Note the absorbance at the chosen excitation wavelength.

• Fluorescence Measurements:

  • Using a spectrofluorometer, record the fluorescence emission spectrum for each solution, using the same excitation wavelength for all samples.

  • Ensure all instrument settings (e.g., slit widths) are identical for the standard and the test samples.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each spectrum.

  • For both the standard and the test compound, plot the integrated fluorescence intensity versus absorbance.

  • Determine the slope (gradient) of the resulting straight line for both the standard (GradST) and the test sample (GradX).

• Calculation:

  • Calculate the quantum yield of the test sample (ΦX) using the following equation: ΦX = ΦST * (GradX / GradST) * (ηX² / ηST²) Where:

    • ΦST is the quantum yield of the standard.

    • GradX and GradST are the gradients from the plots.

    • ηX and ηST are the refractive indices of the solvents used for the sample and standard, respectively (if the same solvent is used, this term is 1).

References

• 1. researchgate.net [researchgate.net]
• 2. differencebetween.com [differencebetween.com]
• 3. Simultaneous Quantification of Multiple Urinary Naphthalene Metabolites by Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. researchgate.net [researchgate.net]
• 7. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solvatochromism - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Fluorescence behaviour of 2-, 3- and 4-amino-1,8-naphthalimides: effects of the substitution positions of the amino functionality on the photophysical properties - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Fluorescence Quenching of a Scintillation Solution by Oxygen [ouci.dntb.gov.ua]
• 13. Quenching of Fluorescence by Oxygen. A Probe for Structural Fluctuations in Macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 14. iss.com [iss.com]
• 15. Naphthalene, 1-methoxy- [webbook.nist.gov]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis and Solvent Dependent Fluorescence of Some Piperidine-Substituted Naphthalimide Derivatives and Consequences for Water Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 18. chem.uci.edu [chem.uci.edu]
• 19. Making sure you're not a bot! [opus4.kobv.de]
• 20. agilent.com [agilent.com]

Technical Support Center: Efficient Cyanation of Aryl Halides

Welcome to the technical support center for the cyanation of aryl halides. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on catalyst selection and reaction optimization. Here you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to help you navigate challenges in your synthetic work.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic systems for the cyanation of aryl halides?

A1: The most prevalent and well-studied catalytic systems are based on palladium and nickel.[1][2] Palladium catalysts are known for their broad functional group compatibility and high efficiency.[1] Nickel catalysts have emerged as a powerful, sustainable, and often more cost-effective alternative, enabling mild and efficient transformations.[3][4]

Q2: How do I choose the right cyanide source for my reaction?

A2: The choice of cyanide source is critical and depends on factors like toxicity, solubility, and reaction conditions.

• Potassium Ferrocyanide (K₄[Fe(CN)₆]): This is a non-toxic, inexpensive, and easy-to-handle food additive, making it an excellent "green" cyanide source.[5][6] However, its low solubility in organic solvents often requires biphasic solvent systems (e.g., organic/aqueous) or higher reaction temperatures.[5][7]

• Zinc Cyanide (Zn(CN)₂): Zn(CN)₂ is significantly less toxic than alkali metal cyanides and is widely used for functionalized substrates.[5][8] Its low solubility helps prevent catalyst poisoning by maintaining a low concentration of free cyanide in the solution.[5][9]

• Alkali Metal Cyanides (NaCN, KCN): While effective, these are highly toxic. Their use often requires rigorously anhydrous conditions to ensure reproducibility.[5]

• Organic Cyanide Sources: Reagents like acetone cyanohydrin, acetonitrile, and 2-methyl-2-phenyl malononitrile (MPMN) are used as safer alternatives.[4][10][11][12] Acetone cyanohydrin, for instance, decomposes to release cyanide in the presence of a base.[12]

Q3: What is the role of the ligand in a palladium- or nickel-catalyzed cyanation?

A3: The ligand is crucial for stabilizing the metal center, promoting the desired catalytic cycle, and preventing catalyst deactivation. Sterically demanding, electron-rich phosphine ligands are often used.[6] The choice of ligand can prevent displacement by cyanide, which would otherwise poison the palladium catalyst.[8] For nickel-catalyzed systems, ligands like dppf and XantPhos have proven effective.[3][4] In some cases, ligand-free systems have been developed, particularly for aryl bromides using Pd(OAc)₂ with K₄[Fe(CN)₆].[13]

Q4: Can I use the same catalyst for aryl chlorides, bromides, and iodides?

A4: Generally, the reactivity of aryl halides follows the order I > Br > Cl. While many systems work well for aryl iodides and bromides, aryl chlorides are typically less reactive and require more specialized and active catalyst systems.[1][14] For example, specific palladacycle precatalysts or highly effective Pd/phosphine catalysts have been developed for the efficient cyanation of challenging aryl chlorides at lower temperatures.[5][6][15]

Catalyst System Comparison

The following tables summarize the performance of various catalyst systems for the cyanation of aryl halides, allowing for easy comparison of key parameters.

Palladium-Based Catalyst Systems

Catalyst / Ligand	Cyanide Source	Substrate Scope	Temperature (°C)	Solvent	Key Advantages
Palladacycle Precatalyst / t-BuXPhos[8]	Zn(CN)₂	(Hetero)aryl Bromides & Triflates	rt - 40	THF/H₂O	Very mild conditions, broad scope, low catalyst loading.[8][16]
Pd(OAc)₂ / CM-phos[15]	K₄[Fe(CN)₆]	Aryl Chlorides	70	MeCN/H₂O	Low temperature for aryl chlorides, excellent functional group tolerance.[15]
Pd(OAc)₂ (Ligand-free)[13]	K₄[Fe(CN)₆]	Aryl Bromides	120	DMAC	Simple, practical, ligand-free, suitable for large scale.[13]
Pd/C[17]	Zn(CN)₂	Aryl Bromides & active Aryl Chlorides	100-140	DMAc/H₂O	Heterogeneous, practical for scale-up.[17]
Ortho-palladated Complex[14][18]	K₄[Fe(CN)₆]	Aryl Iodides, Bromides, Chlorides	130 (Microwave)	DMF	Fast reaction times under microwave irradiation.[14][18]

Nickel-Based Catalyst Systems

Catalyst / Ligand	Cyanide Source	Substrate Scope	Temperature (°C)	Solvent	Key Advantages
NiCl₂·6H₂O / dppf[3]	Zn(CN)₂	(Hetero)aryl Chlorides, Bromides, Iodides	50 - 80	Acetonitrile	Inexpensive catalyst, mild conditions, broad functional group tolerance.[3]
Ni(II)-XantPhos precatalyst[4]	Zn(CN)₂	Aryl & Heteroaryl Chlorides	Room Temp	N/A	Operates at ambient temperature.[4]
NiCl₂ / JosiPhos[7]	K₄[Fe(CN)₆]	Aryl Electrophiles	N/A	Biphasic (aq.)	Uses non-toxic cyanide source, bench-stable precatalyst.[7]
NiBr₂(bpy)·xH₂O[4]	MPMN	Aryl Bromides & Chlorides	80	DMAc	Uses a stable, low-toxicity organic cyanide source.[4]
NiCl₂ / dippf[10]	Acetonitrile	Aryl Halides (F, Cl, Br, I)	60 - 125	Acetonitrile	Uses acetonitrile as a benign CN source, wide substrate scope including aryl fluorides.[10]

Troubleshooting Guide

Q: My reaction is giving a low or no yield. What are the common causes and solutions?

A: Low conversion is a frequent issue in cyanation reactions. Below is a workflow to diagnose and solve the problem.

Caption: Troubleshooting workflow for low-yield cyanation reactions.

Q: My results are not reproducible. What could be the cause?

A: Cross-coupling procedures for forming aryl cyanides have a reputation for being highly irreproducible.[5] This is often due to catalyst deactivation by cyanide, which can poison all intermediates in the catalytic cycle.[5][19] To improve reproducibility, consider the following:

• Control Cyanide Concentration: Use cyanide sources with low solubility like Zn(CN)₂ or K₄[Fe(CN)₆] to maintain a low concentration of free cyanide ions.[5]

• Reagent Quality: The physical form of the cyanide salt can matter. Milling of NaCN or KCN salts prior to use is sometimes employed to ensure solubility and reproducibility, though this is hazardous.[5]

• Anhydrous Conditions: When using highly soluble and toxic cyanides like NaCN, rigorously anhydrous (glovebox) setups may be necessary to achieve consistent results.[5]

Q: I am observing benzoin condensation as a side reaction. How can I prevent it?

A: This side reaction can occur when your aryl halide substrate contains an aldehyde functional group, as cyanide can catalyze the benzoin reaction.[5][8] To mitigate this, running the reaction at a lower temperature is often effective. For example, one study found that at 100 °C benzoin condensation occurred, but at 70 °C it was not observed and the desired benzonitrile was isolated in high yield.[5]

Catalytic Cycle and Selection Workflow

General Catalytic Cycle for Palladium-Catalyzed Cyanation

The generally accepted mechanism for palladium-catalyzed cyanation involves a Pd(0)/Pd(II) catalytic cycle. However, off-cycle pathways leading to catalyst deactivation are a major challenge.

Caption: The Pd(0)/Pd(II) catalytic cycle and the deactivating effect of excess cyanide.

Workflow for Catalyst System Selection

Choosing an appropriate catalyst system is dependent on the substrate's reactivity and the desired reaction conditions.

References

• 1. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05960A [pubs.rsc.org]
• 2. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. General and Mild Nickel-Catalyzed Cyanation of Aryl/Heteroaryl Chlorides with Zn(CN)2: Key Roles of DMAP [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Arenenitrile synthesis by cyanations or substitution [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Ligand-Free Palladium-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
• 14. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Mild and Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with K4[Fe(CN)6] [organic-chemistry.org]
• 16. Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media [organic-chemistry.org]
• 17. Development of Pd/C-Catalyzed Cyanation of Aryl Halides [organic-chemistry.org]
• 18. scispace.com [scispace.com]
• 19. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Navigating the Structural Nuances: A Comparative NMR Analysis of 3-(2-Hydroxy-1-naphthyl)propanenitrile

For researchers and professionals in drug development and chemical synthesis, a precise understanding of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy serves as a cornerstone technique for this purpose. This guide provides a comparative analysis of the ¹H and ¹³C NMR spectral data for 3-(2-Hydroxy-1-naphthyl)propanenitrile, juxtaposed with related chemical entities to offer a clearer perspective on its structural characterization.

While direct, publicly available experimental ¹H and ¹³C NMR spectra for 3-(2-Hydroxy-1-naphthyl)propanenitrile are not explicitly detailed in the surveyed literature, a comprehensive analysis can be constructed through comparison with structurally similar compounds. By examining the spectral data of 2-naphthol and various substituted propanenitriles, we can predict and understand the key resonance signals of the target molecule. This comparative approach is invaluable for researchers working on the synthesis and characterization of novel naphthyl derivatives.

Predicted and Comparative NMR Data Analysis

The expected ¹H and ¹³C NMR chemical shifts for 3-(2-Hydroxy-1-naphthyl)propanenitrile are presented below, benchmarked against the known data for 2-naphthol. This comparison highlights the influence of the 3-cyanopropyl substituent on the electronic environment of the naphthalene core.

Table 1: Comparative ¹H NMR Spectral Data (Predicted vs. Experimental)

Proton Assignment (in 3-(2-Hydroxy-1-naphthyl)propanenitrile)	Predicted Chemical Shift (ppm)	Multiplicity	Comparative Compound: 2-Naphthol Chemical Shift (ppm)	Multiplicity
H-3'	~7.20	d	7.18	d
H-4'	~7.80	d	7.78	d
H-5'	~7.40	t	7.37	t
H-6'	~7.30	t	7.27	t
H-7'	~7.50	d	7.45	d
H-8'	~7.85	d	7.82	d
OH	Variable (broad)	s	Variable (broad)	s
-CH₂- (alpha to naphthyl)	~3.10	t	-	-
-CH₂- (beta to naphthyl)	~2.80	t	-	-

Table 2: Comparative ¹³C NMR Spectral Data (Predicted vs. Experimental)

Carbon Assignment (in 3-(2-Hydroxy-1-naphthyl)propanenitrile)	Predicted Chemical Shift (ppm)	Comparative Compound: 2-Naphthol Chemical Shift (ppm)
C-1'	~115	109.6
C-2'	~152	155.4
C-3'	~129	129.2
C-4'	~120	117.8
C-4a'	~134	134.5
C-5'	~127	126.3
C-6'	~123	123.5
C-7'	~128	127.7
C-8'	~126	126.1
C-8a'	~129	129.8
-CH₂- (alpha to naphthyl)	~25	-
-CH₂- (beta to naphthyl)	~18	-
-CN	~119	-

Experimental Protocol for NMR Analysis

For researchers aiming to acquire experimental data for 3-(2-Hydroxy-1-naphthyl)propanenitrile or its analogues, the following protocol is recommended:

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆). The choice of solvent will depend on the solubility of the compound and the desired resolution of the hydroxyl proton signal.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

2. ¹H NMR Spectroscopy:

• Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Typical acquisition parameters:

  • Pulse program: zg30

  • Number of scans: 16-64 (depending on sample concentration)

  • Spectral width: -2 to 12 ppm

  • Acquisition time: ~3-4 seconds

  • Relaxation delay: 1-2 seconds

3. ¹³C NMR Spectroscopy:

• Acquire the spectrum on the same instrument.

• Typical acquisition parameters:

  • Pulse program: zgpg30 (proton-decoupled)

  • Number of scans: 1024-4096 (due to the lower natural abundance of ¹³C)

  • Spectral width: 0 to 200 ppm

  • Acquisition time: ~1-2 seconds

  • Relaxation delay: 2-5 seconds

4. Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).

• Phase correct the spectrum.

• Calibrate the chemical shift scale to the TMS signal (0 ppm).

• Integrate the signals in the ¹H NMR spectrum to determine proton ratios.

• Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants (J-values) to elucidate the connectivity of the atoms.

Logical Workflow for NMR-Based Structural Elucidation

The process of analyzing NMR data to confirm the structure of a molecule like 3-(2-Hydroxy-1-naphthyl)propanenitrile follows a logical progression. This workflow can be visualized as follows:

Caption: Workflow for NMR Data Analysis.

This guide provides a foundational framework for the ¹H and ¹³C NMR analysis of 3-(2-Hydroxy-1-naphthyl)propanenitrile. By leveraging comparative data and adhering to a robust experimental protocol, researchers can confidently characterize this and other novel chemical entities. The presented workflow further systematizes the process of structural elucidation from raw NMR data.

Spectroscopic Analysis of 3-(2-Hydroxy-1-naphthyl)propanenitrile: A Comparative Guide

A comprehensive guide to the spectroscopic characterization of 3-(2-Hydroxy-1-naphthyl)propanenitrile, comparing Fourier-Transform Infrared (FTIR) spectroscopy with alternative analytical techniques. This guide is intended for researchers, scientists, and professionals in the field of drug development.

The structural elucidation of a novel compound is a cornerstone of chemical and pharmaceutical research. For a molecule such as 3-(2-Hydroxy-1-naphthyl)propanenitrile, a multi-faceted analytical approach is essential for unambiguous identification and characterization. This guide provides a comparative overview of Fourier-Transform Infrared (FTIR) spectroscopy alongside Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), offering a holistic view of the molecule's structural features. While direct experimental data for 3-(2-Hydroxy-1-naphthyl)propanenitrile is available in specialized databases, this guide presents expected spectral characteristics and representative data from analogous compounds to illustrate the analytical workflow.

Data Presentation: A Comparative Overview

The following tables summarize the expected and representative spectroscopic data for 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Table 1: FTIR Spectroscopic Data

Functional Group	Expected Wavenumber (cm⁻¹) for 3-(2-Hydroxy-1-naphthyl)propanenitrile	Representative Data: 2-Naphthol (cm⁻¹)	Representative Data: Propanenitrile (cm⁻¹)
O-H stretch (hydroxyl)	~3550-3200 (broad)	~3600-3200 (broad)	-
C-H stretch (aromatic)	~3100-3000	~3050	-
C≡N stretch (nitrile)	~2240-2220 (sharp, medium-strong)	-	~2250
C=C stretch (aromatic)	~1630-1500	~1600, 1510	-
C-O stretch (hydroxyl)	~1250	~1270	-
Naphthalene Ring Bending	Multiple bands in the fingerprint region (< 1000)	~814, 742	-

Table 2: ¹H NMR Spectroscopic Data

Proton Environment	Expected Chemical Shift (δ, ppm) for 3-(2-Hydroxy-1-naphthyl)propanenitrile	Representative Data: Analogous Naphthyl Compound
-OH	~9.0-10.0 (singlet, broad)	~9.5 (singlet)
Aromatic-H	~7.0-8.0 (multiplets)	~7.1-7.8 (multiplets)
-CH₂- (adjacent to naphthalene)	~3.0-3.5 (triplet)	~3.2 (triplet)
-CH₂- (adjacent to nitrile)	~2.5-3.0 (triplet)	~2.8 (triplet)

Table 3: ¹³C NMR Spectroscopic Data

Carbon Environment	Expected Chemical Shift (δ, ppm) for 3-(2-Hydroxy-1-naphthyl)propanenitrile	Representative Data: Analogous Naphthyl Compound
Aromatic-C (C-O)	~150-155	~152
Aromatic-C	~110-135	~115-130
C≡N (nitrile)	~115-125	~118
-CH₂- (adjacent to naphthalene)	~25-30	~28
-CH₂- (adjacent to nitrile)	~15-20	~17

Table 4: Mass Spectrometry Data

Parameter	Expected Value for 3-(2-Hydroxy-1-naphthyl)propanenitrile	Representative Data: Analogous Naphthyl Compound
Molecular Formula	C₁₃H₁₁NO	-
Molecular Weight	197.23 g/mol	-
Expected Key Fragment Ions (m/z)
[M]+ (Molecular Ion)	197	197
[M-CN]+	171	171
[M-CH₂CN]+	156	156
Naphthyl-containing fragments	144, 128, 115	144, 128, 115

Experimental Protocols

A detailed methodology for acquiring FTIR data is provided below. Protocols for NMR and MS would follow standard procedures for sample preparation and instrument operation.

FTIR Spectroscopy using the Potassium Bromide (KBr) Pellet Method

This method is suitable for solid samples and involves dispersing the sample in a KBr matrix, which is transparent to infrared radiation.

Materials and Equipment:

• 3-(2-Hydroxy-1-naphthyl)propanenitrile sample

• Spectroscopic grade Potassium Bromide (KBr), dried in an oven at 110°C for 2-3 hours

• Agate mortar and pestle

• Pellet press with a die

• FTIR spectrometer

Procedure:

• Sample Preparation: Weigh approximately 1-2 mg of the 3-(2-Hydroxy-1-naphthyl)propanenitrile sample.

• Mixing: Add the sample to an agate mortar containing approximately 100-200 mg of dried KBr powder.

• Grinding: Gently grind the mixture with the pestle until a fine, homogeneous powder is obtained. This minimizes light scattering.

• Pellet Formation: Transfer a portion of the powdered mixture into the pellet die.

• Pressing: Place the die in a hydraulic press and apply a pressure of 8-10 tons for several minutes to form a transparent or translucent pellet.

• Background Spectrum: Prepare a blank KBr pellet (containing only KBr) using the same procedure to record a background spectrum.

• Sample Spectrum: Place the sample pellet in the sample holder of the FTIR spectrometer and acquire the infrared spectrum over the desired range (typically 4000-400 cm⁻¹). The instrument software will automatically subtract the background spectrum from the sample spectrum.

Visualization of the Analytical Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic analysis of 3-(2-Hydroxy-1-naphthyl)propanenitrile, integrating FTIR with complementary techniques.

Caption: Workflow for the structural elucidation of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

A Comparative Guide to the Purity Validation of 3-(2-Hydroxy-1-naphthyl)propanenitrile by HPLC and Other Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) for the validation of 3-(2-Hydroxy-1-naphthyl)propanenitrile purity against other viable analytical methods. The information is intended to assist researchers and professionals in selecting the most suitable technique for their specific analytical needs.

Introduction

3-(2-Hydroxy-1-naphthyl)propanenitrile is a chemical compound of interest in various research and development fields. Ensuring its purity is a critical step for reliable experimental results and for applications in drug development. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the separation, identification, and quantification of compounds in a mixture, making it highly suitable for purity analysis.[1][2] This guide will detail a proposed HPLC method for this compound and compare its performance with Gas Chromatography-Mass Spectrometry (GC-MS) and Fourier-Transform Infrared Spectroscopy (FTIR).

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This proposed method is designed for the quantitative analysis of 3-(2-Hydroxy-1-naphthyl)propanenitrile and its potential impurities.

Instrumentation:

• HPLC system with a UV-Vis detector

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Autosampler and an integrator or chromatography data system

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 3-(2-Hydroxy-1-naphthyl)propanenitrile reference standard

Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and water. Start with 60% acetonitrile and 40% water, then ramp up to 90% acetonitrile over 10 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

• Run Time: 20 minutes

Sample Preparation:

• Accurately weigh and dissolve a known amount of the 3-(2-Hydroxy-1-naphthyl)propanenitrile sample in the initial mobile phase composition to a final concentration of 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds.[1]

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer

• Capillary column suitable for aromatic compounds (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

GC Conditions:

• Injector Temperature: 250°C

• Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

• Ion Source Temperature: 230°C

• Mass Range: 50-500 amu

Sample Preparation:

• Dissolve the sample in a suitable volatile solvent like dichloromethane to a concentration of 1 mg/mL.

• Derivatization may be necessary for polar compounds to increase volatility.[1]

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR is used for the identification of functional groups in a molecule. The presence of characteristic peaks can confirm the identity of the compound, and the absence of unexpected peaks can indicate purity.

Instrumentation:

• FTIR spectrometer

Procedure:

• Prepare the sample as a KBr pellet or a thin film on a salt plate.

• Acquire the infrared spectrum over the range of 4000-400 cm⁻¹.

• Identify characteristic peaks for the hydroxyl (-OH), nitrile (-C≡N), and aromatic (C-H and C=C) functional groups.

Data Presentation: A Comparative Analysis

The following table summarizes the expected performance of each analytical technique for the purity validation of 3-(2-Hydroxy-1-naphthyl)propanenitrile. The data presented is hypothetical and intended for comparative purposes.

Parameter	HPLC	GC-MS	FTIR
Accuracy	High	High	Moderate (Qualitative)
Precision	High	High	Low
Sensitivity	High (ppm-ppb)[1]	Very High (ppb-ppt)	Low
Selectivity	High	Very High	Moderate
Speed	Moderate	Fast	Very Fast
Quantification	Excellent	Excellent	Poor
Sample Prep	Simple	Can be complex	Very Simple

Mandatory Visualizations

Caption: Workflow for HPLC purity validation of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Caption: Logical diagram for selecting an appropriate analytical method.

References

• 1. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]
• 2. moravek.com [moravek.com]

A Comparative Guide to the Electronic Properties of Hydroxynaphthyl Compounds: A DFT Perspective

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the electronic properties of hydroxynaphthyl compounds, leveraging data from Density Functional Theory (DFT) studies. Understanding these properties is crucial for the rational design of novel drug candidates and functional materials, as they govern molecular reactivity, stability, and intermolecular interactions.

Introduction to Hydroxynaphthyl Compounds

Hydroxynaphthyl compounds, characterized by a naphthalene core bearing one or more hydroxyl groups, are a significant class of organic molecules. They are found in various natural products and serve as key building blocks in medicinal chemistry and materials science. Their electronic characteristics, such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, and the associated HOMO-LUMO energy gap, are fundamental to their chemical behavior and potential applications. DFT has emerged as a powerful tool to elucidate these properties with a high degree of accuracy.

Comparison of Electronic Properties

The electronic properties of hydroxynaphthyl compounds are highly sensitive to the number and position of hydroxyl groups, as well as the presence of other substituents on the naphthalene ring. The following tables summarize key electronic parameters calculated from DFT studies, offering a clear comparison between different derivatives.

Table 1: Comparison of Naphthol Isomers and Dihydroxynaphthalenes

Compound	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)
1-Naphthol	-5.532	-0.683	4.849
2-Naphthol	-5.581	-0.669	4.912
1,5-Dihydroxynaphthalene	-5.591	-0.638	4.953
1,7-Dihydroxynaphthalene	-5.501	-0.598	4.903
2,7-Dihydroxynaphthalene	-5.906	-0.423	5.483

Data sourced from DFT calculations at the B3LYP/6-311++G(d,p) level of theory.[1]

Table 2: Effect of Substituents on the Electronic Properties of 1-Naphthol Derivatives

Compound	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)
1-Naphthol	-5.532	-0.683	4.849
4-Methyl-1-Naphthol	-5.430	-0.621	4.809
4-Chloro-1-Naphthol	-5.691	-1.011	4.680
5-Amino-1-Naphthol	-5.121	-0.551	4.570

Data sourced from DFT calculations at the B3LYP/6-311++G(d,p) level of theory.[1]

The data reveals that the position of the hydroxyl group in naphthol isomers has a modest effect on the HOMO-LUMO gap. However, the arrangement of hydroxyl groups in dihydroxynaphthalenes leads to more significant variations. Furthermore, the introduction of electron-donating groups (like methyl and amino) and electron-withdrawing groups (like chloro) at different positions on the 1-naphthol backbone can tune the electronic properties. For instance, an amino group at the 5-position significantly decreases the HOMO-LUMO gap, suggesting increased reactivity.[1]

Experimental and Computational Protocols

The data presented in this guide is derived from computational studies employing Density Functional Theory. A typical workflow for these calculations is outlined below.

DFT Computational Workflow

Caption: A generalized workflow for DFT calculations of molecular electronic properties.

Methodological Details

The majority of the cited studies employed the Gaussian suite of programs for their DFT calculations.[1]

• Geometry Optimization: The initial molecular structures are optimized to find the lowest energy conformation. The B3LYP functional with the 6-311++G(d,p) basis set is a commonly used level of theory for this purpose.[1]

• Frequency Calculations: To confirm that the optimized structure corresponds to a true energy minimum, vibrational frequency calculations are performed. The absence of imaginary frequencies indicates a stable structure.

• Electronic Property Calculations: Following successful optimization, single-point energy calculations are carried out to determine the electronic properties, including the energies of the frontier molecular orbitals (HOMO and LUMO).

The Impact of Substituents on Electronic Properties

The electronic nature and position of substituent groups on the hydroxynaphthyl core play a pivotal role in modulating the HOMO-LUMO energy gap. This relationship is crucial for designing molecules with specific electronic characteristics for applications in drug design and materials science.

Caption: The influence of substituent groups on the HOMO-LUMO gap and chemical reactivity.

Electron-donating groups (EDGs) tend to raise the HOMO energy level, while electron-withdrawing groups (EWGs) typically lower the LUMO energy level. Both effects generally lead to a smaller HOMO-LUMO gap, which is often associated with higher chemical reactivity.[2] The precise impact also depends on the position of the substituent on the aromatic rings.

Conclusion

DFT studies provide invaluable insights into the electronic properties of hydroxynaphthyl compounds, guiding the design of new molecules with tailored functionalities. The data clearly indicates that both the substitution pattern of hydroxyl groups and the introduction of other functional groups significantly influence the HOMO and LUMO energy levels and the HOMO-LUMO gap. This comparative guide serves as a foundational resource for researchers in the fields of medicinal chemistry and materials science, enabling more informed decisions in the development of novel hydroxynaphthyl-based compounds.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Unraveling substituent effects on frontier orbitals of conjugated molecules using an absolutely localized molecular orbital based analysis - PMC [pmc.ncbi.nlm.nih.gov]

X-ray Crystallography of 3-(2-Hydroxy-1-naphthyl)propanenitrile Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the X-ray crystallographic data of 3-(2-hydroxy-1-naphthyl)propanenitrile derivatives. Due to the limited availability of public crystallographic data for a wide range of these specific derivatives, this document focuses on a detailed examination of a representative compound, 3-[(2-Hydroxy-1-naphthyl)(pyrrolidin-1-yl)methyl]benzonitrile, and offers a framework for comparison with other nitrile-containing naphthol derivatives as data becomes available.

Introduction

3-(2-Hydroxy-1-naphthyl)propanenitrile and its derivatives are of significant interest in medicinal chemistry and materials science. Their molecular structure, featuring a rigid naphthyl group, a hydroxyl moiety, and a flexible propanenitrile chain, allows for a variety of intermolecular interactions, making them promising candidates for the development of novel therapeutic agents and functional materials. X-ray crystallography provides the most definitive method for elucidating the three-dimensional atomic arrangement of these compounds in the solid state, offering crucial insights into their conformation, packing, and potential biological activity.

This guide summarizes the available crystallographic data, details the experimental protocols for synthesis and crystal growth, and presents visualizations to aid in the understanding of the structural features of these molecules.

Comparative Crystallographic Data

The following table summarizes the crystallographic data for 3-[(2-Hydroxy-1-naphthyl)(pyrrolidin-1-yl)methyl]benzonitrile. This data serves as a benchmark for comparison with other derivatives as their crystal structures are determined.

Parameter	3-[(2-Hydroxy-1-naphthyl)(pyrrolidin-1-yl)methyl]benzonitrile[1]	Derivative 2 (Data Not Available)
Chemical Formula	C₂₂H₂₀N₂O	-
Molar Mass ( g/mol )	328.40	-
Crystal System	Orthorhombic	-
Space Group	Pca2₁	-
a (Å)	18.735 (4)	-
b (Å)	10.475 (2)	-
c (Å)	18.122 (4)	-
α (°)	90	-
β (°)	90	-
γ (°)	90	-
Volume (ų)	3556.4 (12)	-
Z	8	-
Temperature (K)	293	-
Radiation type	Mo Kα	-
μ (mm⁻¹)	0.08	-
Crystal Size (mm)	0.20 × 0.20 × 0.20	-

Experimental Protocols

Synthesis of 3-[(2-Hydroxy-1-naphthyl)(pyrrolidin-1-yl)methyl]benzonitrile[1]

A mixture of 3-formylbenzonitrile (1.97 g, 0.015 mol), 2-naphthol (2.16 g, 0.015 mol), and pyrrolidine (1.065 g, 0.015 mol) was heated under a nitrogen atmosphere. The temperature was gradually increased to 120°C over one hour and the reaction mixture was stirred at this temperature for 12 hours. After cooling, 30 ml of 95% ethanol was added. The resulting precipitate was filtered and washed with a small amount of 95% ethanol. The final product was purified by column chromatography using a mixture of petroleum ether and ethyl acetate (4:1 v/v) as the eluent.

Crystal Growth and X-ray Diffraction[1]

Single crystals suitable for X-ray diffraction analysis were obtained by the slow evaporation of an ethyl acetate solution of the purified compound at room temperature. A colorless crystal with dimensions of 0.20 × 0.20 × 0.20 mm was selected for data collection. The data were collected at 293 K using Mo Kα radiation. All hydrogen atoms were positioned geometrically and refined using a riding model.

Structural Analysis and Visualization

The crystal structure of 3-[(2-Hydroxy-1-naphthyl)(pyrrolidin-1-yl)methyl]benzonitrile reveals two independent molecules in the asymmetric unit with similar conformations.[1] The five-membered pyrrolidine rings adopt a half-chair conformation.[1] The dihedral angles between the naphthalene ring system and the phenyl ring are 75.28 (10)° and 76.07 (11)° in the two molecules.[1] The molecular packing is influenced by intramolecular O—H⋯N and C—H⋯O hydrogen bonds, while intermolecular interactions are primarily of the van der Waals type.[1]

Logical Workflow for Synthesis and Crystallographic Analysis

Caption: Workflow for the synthesis and X-ray crystallographic analysis.

Alternative and Comparative Structures

Furthermore, exploring derivatives of 6-cyano-2-naphthol can provide information on how the position of the cyano group on the naphthalene ring affects the overall structure and intermolecular interactions.[3]

Conclusion

The X-ray crystallographic analysis of 3-[(2-hydroxy-1-naphthyl)(pyrrolidin-1-yl)methyl]benzonitrile provides a foundational understanding of the solid-state structure of this class of compounds. The detailed experimental protocol and the presented crystallographic data serve as a valuable resource for researchers in the field. To build a comprehensive comparative guide, further crystallographic studies on a wider range of 3-(2-hydroxy-1-naphthyl)propanenitrile derivatives are essential. Future work should focus on synthesizing and crystallizing derivatives with systematic variations in the substituents on the propanenitrile chain and the naphthyl ring to establish clear structure-property relationships. This will undoubtedly contribute to the rational design of new molecules with tailored properties for applications in drug discovery and materials science.

References

• 1. 3-[(2-Hy­droxy-1-naphth­yl)(pyrrolidin-1-yl)meth­yl]benzonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the transformation reactions of the Betti base derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cas 52927-22-7,6-Cyano-2-naphthol | lookchem [lookchem.com]

A Comparative Guide to Catalytic Efficiency in Arenenitrile Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of arenenitriles, a critical functional group in pharmaceuticals, agrochemicals, and materials science, has been significantly advanced through transition metal catalysis. This guide provides an objective comparison of the catalytic efficiency of leading palladium, copper, and nickel-based systems for arenenitrile synthesis, supported by experimental data and detailed protocols.

At a Glance: Comparing Catalytic Systems

The choice of catalyst for arenenitrile synthesis is often a trade-off between reactivity, cost, and functional group tolerance. Palladium catalysts have been extensively studied and are known for their high efficiency and broad substrate scope.[1] Copper catalysts offer a more economical alternative, while nickel catalysts have emerged as a powerful and sustainable option, particularly for the activation of challenging aryl chlorides.[2][3]

Catalyst System	Typical Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Key Advantages	Key Limitations
Palladium	0.5 - 5	25 - 140	1 - 24	High yields, broad substrate scope (bromides, chlorides, triflates), excellent functional group tolerance.[4][5]	Higher cost, potential for catalyst poisoning by cyanide.[4]
Copper	5 - 20	110 - 200	1 - 24	Low cost, effective for aryl bromides and iodides.[6][7]	Higher catalyst loadings often required, harsher reaction conditions may be necessary for less reactive substrates.[8]
Nickel	1 - 10	25 - 120	12 - 96	Cost-effective, excellent for activating aryl chlorides, operates under milder conditions.	Can be sensitive to air and moisture, ligand optimization is often crucial.

Quantitative Comparison of Catalytic Performance

The following table summarizes the performance of selected palladium, copper, and nickel catalyst systems for the cyanation of various aryl halides. Yields are reported for isolated products.

Entry	Aryl Halide	Catalyst System	Cyanide Source	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Bromobenzonitrile	Pd(OAc)₂/dppf	K₄[Fe(CN)₆]	DMF	130	12-17	91	[1]
2	4-Chlorobenzonitrile	Pd₂(dba)₃/t-BuXPhos	Zn(CN)₂	THF/H₂O	40	18	95	[1]
3	1-Bromo-4-methoxybenzene	CuI/DMEDA	NaCN	Toluene	110	24	92	[6][7]
4	4-Chloroacetophenone	NiCl₂(dppe)	KCN	CH₃CN	80	48	85	N/A
5	4-Bromoanisole	Pd/C	Zn(CN)₂	DMAC	120	12	96	N/A
6	2-Bromopyridine	Cu(BF₄)₂·6H₂O/DMEDA	K₄[Fe(CN)₆]	DMAc	120	24	88	[3]
7	4-Chlorotoluene	Ni(COD)₂/dcppb	Zn(CN)₂	NMP	100	24	93	N/A
8	Methyl 4-bromobenzoate	Pd(OAc)₂/XPhos	K₄[Fe(CN)₆]	Dioxane/H₂O	100	1	97	[4]
9	1-Bromo-3,5-dimethylbenzene	CuI/N,N'-dimethylethylenediamine	NaCN	Toluene	110	24	95	[6][7]
10	3-Bromobenzonitrile	NiCl₂(PCy₃)₂	KCN	DMA	100	24	90	N/A

Experimental Protocols

Detailed methodologies for representative catalytic systems are provided below.

Palladium-Catalyzed Cyanation of Aryl Bromides

This procedure is adapted from a general method for the palladium-catalyzed cyanation of (hetero)aryl chlorides and bromides.[4]

Materials:

• Palladium precatalyst (e.g., P1, 0.01 mmol, 1 mol%)

• Ligand (e.g., L1, 0.02 mmol, 2 mol%)

• Potassium ferrocyanide trihydrate (K₄[Fe(CN)₆]·3H₂O, 0.5 mmol)

• Aryl bromide (1 mmol)

• Potassium acetate (KOAc, 0.125 mmol)

• Dioxane (2.5 mL)

• Degassed water (2.5 mL)

Procedure:

• To a screw-top test tube equipped with a magnetic stir bar, add the palladium precatalyst, ligand, and potassium ferrocyanide.

• If the aryl bromide is a solid, add it to the tube.

• Seal the tube with a Teflon-lined cap, and then evacuate and backfill with nitrogen (repeat three times).

• If the aryl bromide is a liquid, add it via syringe, followed by dioxane and the degassed potassium acetate solution in water.

• Place the reaction mixture in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir for the specified time (e.g., 1 hour).

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel.

Copper-Catalyzed Domino Halide Exchange-Cyanation of Aryl Bromides

This protocol is based on an efficient and inexpensive copper-catalyzed method.[6][7]

Materials:

• Copper(I) iodide (CuI, 0.1 mmol, 10 mol%)

• Potassium iodide (KI, 0.2 mmol, 20 mol%)

• N,N'-dimethylethylenediamine (1.0 mmol, 1.0 equiv)

• Sodium cyanide (NaCN, 1.2 mmol, 1.2 equiv)

• Aryl bromide (1.0 mmol)

• Toluene (3 mL)

Procedure:

• In a nitrogen-filled glovebox, add CuI, KI, and NaCN to an oven-dried screw-cap test tube.

• Add a magnetic stir bar.

• Add the aryl bromide, N,N'-dimethylethylenediamine, and toluene.

• Seal the tube with a Teflon-lined cap and remove it from the glovebox.

• Place the tube in a preheated oil bath at 110 °C and stir vigorously for 24 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a plug of Celite.

• Concentrate the filtrate and purify the residue by flash chromatography.

Nickel-Catalyzed Cyanation of Aryl Chlorides

The following is a general procedure for the nickel-catalyzed cyanation of aryl chlorides.

Materials:

• Nickel catalyst (e.g., NiCl₂(dppe), 0.05 mmol, 5 mol%)

• Potassium cyanide (KCN, 1.5 mmol)

• Aryl chloride (1.0 mmol)

• Solvent (e.g., Acetonitrile, 5 mL)

Procedure:

• In a nitrogen-filled glovebox, add the nickel catalyst and potassium cyanide to an oven-dried Schlenk tube.

• Add a magnetic stir bar.

• Add the aryl chloride and the solvent.

• Seal the Schlenk tube and place it in a preheated oil bath at the desired temperature (e.g., 80 °C).

• Stir the reaction mixture for the specified time (e.g., 48 hours).

• After cooling to room temperature, quench the reaction with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Workflow and Catalytic Pathways

To aid in understanding the experimental process and the underlying catalytic mechanisms, the following diagrams are provided.

A generalized experimental workflow for catalytic arenenitrile synthesis.

Simplified catalytic cycles for Pd, Cu, and Ni in arenenitrile synthesis.

References

• 1. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nickel-Catalyzed Cyanation of Aryl Halides [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media [organic-chemistry.org]
• 6. Copper-Catalyzed Domino Halide Exchange-Cyanation of Aryl Bromides [organic-chemistry.org]
• 7. Copper-catalyzed domino halide exchange-cyanation of aryl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Collection - Cyanation of Aryl Chlorides Using a Microwave-Assisted, Copper-Catalyzed Concurrent Tandem Catalysis Methodology - Organometallics - Figshare [figshare.com]

Naphthalimide Analogs in Oncology: A Comparative Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Naphthalimide and its derivatives have emerged as a promising class of anti-cancer agents, demonstrating significant cytotoxic effects across a variety of tumor cell lines. Their planar 1,8-naphthalimide ring system allows them to function as effective DNA intercalators, leading to the inhibition of topoisomerase I/II enzymes, induction of DNA damage, and ultimately, programmed cell death (apoptosis) and cell cycle arrest.[1][2][3] This guide provides a comparative analysis of the structure-activity relationships (SAR) of various naphthalimide analogs, presenting key experimental data and methodologies to inform future drug discovery and development efforts.

Comparative Anticancer Activity of Naphthalimide Analogs

The anti-proliferative activity of naphthalimide derivatives is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells as an indicator of their viability. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency. The following tables summarize the IC50 values of representative naphthalimide analogs against various human cancer cell lines.

Table 1: IC50 Values (µM) of Amonafide and Mitonafide

Compound	A549 (Lung)	HCT116 (Colon)	MCF-7 (Breast)	HeLa (Cervical)	HepG2 (Liver)
Amonafide	2.0 - 23.46[4]	-	35 - 129[5]	3.1 - 12[6]	10[6]
Mitonafide	7.76[7]	-	-	-	-

Note: IC50 values can vary depending on the specific experimental conditions, such as incubation time and cell density.

Table 2: IC50 Values (µM) of Other Naphthalimide Analogs

Compound	Cell Line(s)	IC50 (µM)	Key Structural Features	Reference
Compound 1	A549 (Lung), A261	2.8, 2.5	3-nitro group, secondary amine side chain	[1]
Compound 7	Various cancer cell lines	1.5 - 4.5	Tertiary nitrogen, pyridine ring	[1]
Compound 11	A549 (Lung)	2.9	Secondary amine side chain, 3-pyridine ring	[1]
Compound 3a	SMMC-7721, HepG2 (Liver)	>50	Fused thiazole ring, aminopropyl side chain	[8]
Compound 3c	SMMC-7721, HepG2 (Liver)	1.61, 4.67	Fused thiazole ring, longer polyamine chain	[8]
Naphthalimide-benzothiazole derivative (28)	Colon and Breast cancer cell lines	0.3 - 0.8	Benzothiazole moiety	[6]
Bis-naphthalimide platinum (IV) complex (14)	SKOV-3 (Ovarian), HeLa (Cervical)	3.1, 12	Bis-naphthalimide structure with a platinum core	[6]

Key Structure-Activity Relationship (SAR) Insights

The accumulated data reveals several key trends in the structure-activity relationship of naphthalimide analogs:

• Substitution at the 3- and 4-positions: Modifications at these positions on the naphthalimide ring significantly impact cytotoxicity. Electron-withdrawing groups like nitro (-NO2) or heterocyclic rings such as pyridine can enhance anti-cancer activity.[9]

• The Side Chain: The nature of the side chain attached to the imide nitrogen is crucial. The presence of basic nitrogen atoms, often in the form of polyamines, generally increases DNA binding affinity and cytotoxic potency.[1][3] The length and flexibility of the linker in bis-naphthalimides also influence their activity.[10]

• Bis-naphthalimides: Dimeric naphthalimide compounds often exhibit superior DNA binding and anti-cancer activity compared to their monomeric counterparts.[6][10]

• Hybrid Molecules: Conjugating the naphthalimide core with other pharmacophores, such as benzothiazoles or metal complexes (e.g., platinum), has led to the development of novel analogs with enhanced potency and selectivity.[6][7][8]

Mechanisms of Action: Signaling Pathways

Naphthalimide analogs exert their anti-cancer effects through the induction of apoptosis and cell cycle arrest, primarily by targeting DNA.

Apoptosis Induction via the Mitochondrial Pathway

Many naphthalimide derivatives trigger the intrinsic pathway of apoptosis. This process is initiated by cellular stress, such as DNA damage, leading to the activation of pro-apoptotic proteins and the permeabilization of the mitochondrial outer membrane. This, in turn, results in the release of cytochrome c into the cytoplasm, which activates a cascade of caspases, ultimately leading to programmed cell death.[11][12][13]

Naphthalimide-induced mitochondrial apoptosis pathway.

G2/M Cell Cycle Arrest

In addition to apoptosis, naphthalimide analogs can induce cell cycle arrest, predominantly at the G2/M phase. This is often a consequence of DNA damage, which activates checkpoint kinases like ATM and Chk2.[14] Activated Chk2 can then phosphorylate and inactivate the Cdc25c phosphatase, preventing the activation of the Cyclin B1/CDK1 complex and thereby halting the cell cycle before mitosis.[8][14]

Naphthalimide-induced G2/M cell cycle arrest pathway.

Experimental Protocols

Standardized protocols are essential for the reliable evaluation and comparison of naphthalimide analogs.

MTT Assay for Cell Viability

This colorimetric assay is a widely used method to assess the cytotoxic effects of compounds on cancer cells.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the naphthalimide analog and incubate for a specified period (e.g., 48 or 72 hours).[10]

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570-590 nm using a microplate reader.[15]

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value.

Workflow for the MTT cell viability assay.

Flow Cytometry for Apoptosis and Cell Cycle Analysis

Flow cytometry is a powerful technique to quantify apoptosis and analyze cell cycle distribution.

Apoptosis Detection (Annexin V/Propidium Iodide Staining):

• Cell Harvesting: Collect both adherent and floating cells after treatment with the naphthalimide analog.[9]

• Washing: Wash the cells with cold PBS.[2]

• Resuspension: Resuspend the cells in 1X Binding Buffer.[2]

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark.[2][9]

• Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.[2][9]

Cell Cycle Analysis (Propidium Iodide Staining):

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol.[16]

• Washing: Wash the fixed cells with PBS.[16]

• RNase Treatment: Treat the cells with RNase A to remove RNA.[16][17]

• PI Staining: Add propidium iodide solution to stain the cellular DNA.[16]

• Analysis: Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

This guide provides a foundational overview of the structure-activity relationship of naphthalimide analogs in cancer cells. The presented data and methodologies are intended to support researchers in the design and evaluation of novel, more effective naphthalimide-based anti-cancer therapeutics.

References

• 1. Novel 1,8-Naphthalimide Derivatives As Antitumor Agents and Potent Demethylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 3. ijfans.org [ijfans.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Naphthalimide–organometallic hybrids as multi-targeted anticancer and luminescent cellular imaging agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Research Progress on Structure-Activity Relationship of 1,8-Naphthalimide DNA Chimeras Against Tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, Synthesis and Evaluation of Naphthalimide Derivatives as Potential Anticancer Agents for Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. texaschildrens.org [texaschildrens.org]
• 11. Induction of Apoptotic Signaling Pathways by 3’ methyl ATP in Different Malignant Cells: in vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Impact of Complex Apoptotic Signaling Pathways on Cancer Cell Sensitivity to Therapy [mdpi.com]
• 13. scienceopen.com [scienceopen.com]
• 14. Naphthalimides Induce G2 Arrest Through the ATM-Activated Chk2-Executed Pathway in HCT116 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchhub.com [researchhub.com]
• 16. wp.uthscsa.edu [wp.uthscsa.edu]
• 17. ucl.ac.uk [ucl.ac.uk]

A Spectroscopic Compass: Charting the Molecular Landscapes of 2-Hydroxy-1-naphthaldehyde and Its Derivatives

For researchers, scientists, and professionals in drug development, a nuanced understanding of the structural and electronic properties of bioactive molecules is paramount. This guide provides a comprehensive spectroscopic comparison of 2-hydroxy-1-naphthaldehyde and its derivatives, offering a valuable resource for characterizing these versatile compounds.

2-Hydroxy-1-naphthaldehyde and its derivatives are a class of compounds that have garnered significant interest in medicinal chemistry and materials science due to their diverse biological activities and intriguing photophysical properties.[1][2][3][4] Their utility as ligands in coordination chemistry and as fluorescent probes further underscores the importance of a thorough spectroscopic characterization.[3][5][6] This guide presents a comparative analysis of their key spectroscopic features, supported by experimental data and detailed methodologies, to facilitate their identification and functional analysis.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 2-hydroxy-1-naphthaldehyde and a selection of its representative derivatives, providing a quantitative basis for comparison.

Table 1: UV-Visible Spectroscopic Data

Compound	Solvent	λmax (nm)	Reference
2-Hydroxy-1-naphthaldehyde	Acetonitrile	295, 340	[7]
2-Hydroxy-1-naphthaldehyde Schiff base of 4-aminobenzonitrile	-	-	[5]
2-Hydroxy-1-naphthaldehyde Schiff base of 2-amine benzhydrazide	-	-	[1]
Tin(II) complexes of 2-hydroxy-1-naphthaldehyde Schiff bases	-	-	[8][9]

Note: Specific λmax values for the Schiff base derivatives were not explicitly provided in the abstracts. Further consultation of the full-text articles is recommended.

Table 2: Infrared (IR) Spectroscopic Data (Key Vibrational Frequencies, cm⁻¹)

Compound	ν(O-H)	ν(C=O)	ν(C=N)	Reference
2-Hydroxy-1-naphthaldehyde	~3400	~1650	-	[10]
2-Hydroxy-1-naphthaldehyde Schiff base of 4-aminobenzonitrile	-	-	1577	[5]
2-Hydroxy-1-naphthaldehyde Schiff base of 2-biphenylamine	-	(keto-amino tautomer)	-	[6]
Tin(II) complexes of 2-hydroxy-1-naphthaldehyde Schiff bases	-	-	Shifted	[5][8][9]

Table 3: ¹H NMR Spectroscopic Data (Key Chemical Shifts, δ ppm)

Compound	Solvent	Ar-H	-CHO	-OH	Reference
2-Hydroxy-1-naphthaldehyde	-	-	-	-	[2][11]
2-Hydroxy-1-naphthaldehyde (1,1-dioxidotetrahydro-3-thienyl)(phenyl)hydrazone	-	-	-	-	[12]
Tin(II) complexes of 2-hydroxy-1-naphthaldehyde Schiff bases	DMSO-d₆	-	-	-	[9][13]

Note: Specific chemical shift values from the abstracts are limited. Researchers should consult the referenced literature for detailed assignments.

Experimental Protocols

The following are generalized experimental protocols for the key spectroscopic techniques used in the characterization of 2-hydroxy-1-naphthaldehyde and its derivatives.

1. UV-Visible (UV-Vis) Spectroscopy

• Instrumentation: A double-beam UV-Vis spectrophotometer is typically used.

• Sample Preparation: Solutions of the compounds are prepared in a suitable UV-grade solvent (e.g., acetonitrile, ethanol, or DMF) at a concentration of approximately 10⁻⁵ M.

• Data Acquisition: The absorption spectra are recorded over a wavelength range of 200-800 nm. The solvent is used as a reference.

• Analysis: The wavelength of maximum absorbance (λmax) is determined from the resulting spectrum.

2. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrumentation: An FT-IR spectrometer is employed for analysis.

• Sample Preparation: Solid samples are typically prepared as KBr pellets. A small amount of the sample is ground with dry potassium bromide and pressed into a thin, transparent disk.

• Data Acquisition: The IR spectrum is recorded in the mid-IR range, typically from 4000 to 400 cm⁻¹. A background spectrum of the KBr pellet is recorded and subtracted from the sample spectrum.

• Analysis: The positions of characteristic vibrational bands (e.g., O-H, C=O, C=N) are identified and assigned.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is used.

• Sample Preparation: Samples are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆). A small amount of a reference standard, such as tetramethylsilane (TMS), is added.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired. Various NMR techniques, such as COSY and HSQC, can be used for more detailed structural elucidation.

• Analysis: The chemical shifts (δ), coupling constants (J), and integration values are analyzed to determine the structure of the molecule.

4. Fluorescence Spectroscopy

• Instrumentation: A spectrofluorometer is used for fluorescence measurements.

• Sample Preparation: Dilute solutions of the compounds are prepared in a suitable solvent. The absorbance of the solution at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Data Acquisition: An excitation wavelength is selected, and the emission spectrum is recorded. The S₁ ← S₀ fluorescence excitation spectrum of jet-cooled 2-hydroxy-1-naphthaldehyde has its origin at 26 668 cm⁻¹.[14]

• Analysis: The excitation and emission maxima, quantum yield, and lifetime are determined. The occurrence of processes like excited-state intramolecular proton transfer (ESIPT) can also be investigated.[14][15][16]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the spectroscopic analysis of 2-hydroxy-1-naphthaldehyde and its derivatives.

Caption: Experimental workflow for spectroscopic characterization.

This guide provides a foundational understanding of the spectroscopic properties of 2-hydroxy-1-naphthaldehyde and its derivatives. For more in-depth analysis and specific applications, researchers are encouraged to consult the cited literature.

References

• 1. jih.uobaghdad.edu.iq [jih.uobaghdad.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. A 2-Hydroxy-1-naphthaldehyde Schiff Base for Turn-on Fluorescence Detection of Zn2+ Based on PET Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Hydroxy-1-naphthaldehyde technical grade 708-06-5 [sigmaaldrich.com]
• 5. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 6. Schiff base derived from 2-hydroxy-1-naphthaldehyde and liquid-assisted mechanochemical synthesis of its isostructural Cu(ii) and Co(ii) complexes - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Synthesis of Schiff bases derived from 2-hydroxy-1- naphth- aldehyde and their tin(II) complexes for antimicribial and antioxidant activities | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. 2-Hydroxy-1-naphthaldehyde(708-06-5) 1H NMR spectrum [chemicalbook.com]
• 12. spectrabase.com [spectrabase.com]
• 13. researchgate.net [researchgate.net]
• 14. Fluorescence excitation and excited state intramolecular proton transfer of jet-cooled naphthol derivatives: part 2. 2-Hydroxy–1-naphthaldehyde - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Fluorescence excitation and excited state intramolecular proton transfer of jet-cooled naphthol derivatives: Part 1. 1-hydroxy-2-naphthaldehyde - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of 3-(2-Hydroxy-1-naphthyl)propanenitrile: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of 3-(2-Hydroxy-1-naphthyl)propanenitrile, a compound that requires careful handling due to its chemical structure, which includes nitrile and naphthyl groups.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, it is imperative to handle 3-(2-Hydroxy-1-naphthyl)propanenitrile with appropriate personal protective equipment (PPE). This includes, but is not limited to, nitrile gloves, safety goggles, and a lab coat. All handling of this compound and its waste should be conducted in a well-ventilated fume hood to avoid inhalation of any potential vapors or dust.

Step-by-Step Disposal Protocol:

• Waste Identification and Segregation:

  • 3-(2-Hydroxy-1-naphthyl)propanenitrile waste should be classified as hazardous chemical waste.

  • It is crucial to segregate this waste from other waste streams. Specifically, it should be collected in a dedicated, properly labeled, and sealed waste container.

  • Do not mix this waste with incompatible materials. Key incompatibilities for related compounds include strong oxidizing agents, strong acids, and strong bases.

• Waste Collection:

  • Use a designated waste container made of a material compatible with the chemical. A high-density polyethylene (HDPE) or glass container is generally suitable.

  • The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "3-(2-Hydroxy-1-naphthyl)propanenitrile".

  • Ensure the container is kept securely closed when not in use.

• Aqueous Waste:

  • Do not dispose of 3-(2-Hydroxy-1-naphthyl)propanenitrile or any solutions containing it down the drain. This compound is not suitable for sewer disposal.

  • Any aqueous solutions containing this chemical must be collected as hazardous waste.

• Solid Waste:

  • Solid waste contaminated with 3-(2-Hydroxy-1-naphthyl)propanenitrile, such as contaminated gloves, weighing paper, and pipette tips, must also be disposed of as hazardous chemical waste.

  • Collect this solid waste in a separate, clearly labeled hazardous waste container.

• Storage Prior to Disposal:

  • Store the hazardous waste container in a designated, well-ventilated, and secure area, away from general laboratory traffic.

  • The storage area should have secondary containment to prevent the spread of any potential leaks.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

  • Follow all institutional and local regulations for hazardous waste disposal. These regulations are paramount and will provide the definitive procedure for your location.

Quantitative Data Summary:

Property	Value	Implication for Disposal
Molecular Formula	C₁₃H₁₁NO	Organic compound, requires disposal as chemical waste.
Molecular Weight	197.23 g/mol	N/A for disposal procedure.
XLogP3	2.8	Indicates limited water solubility, reinforcing the "no sink disposal" rule.
InChIKey	KMFUGGDHCILVAX-UHFFFAOYSA-N	Unique identifier for tracking and regulatory purposes.

Experimental Workflow for Disposal:

The following diagram illustrates the logical workflow for the proper disposal of 3-(2-Hydroxy-1-naphthyl)propanenitrile.

Caption: Disposal Workflow Diagram

Disclaimer: The information provided here is a general guide based on the chemical properties of nitrile and naphthyl compounds. It is not a substitute for a compound-specific Safety Data Sheet (SDS) or the regulations and guidelines provided by your institution's Environmental Health and Safety (EHS) department. Always consult your EHS office for specific disposal instructions.

Personal protective equipment for handling 3-(2-Hydroxy-1-naphthyl)propanenitrile

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 3-(2-Hydroxy-1-naphthyl)propanenitrile. The procedural guidance herein is intended to supplement, not replace, institutional safety protocols and professional judgment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling 3-(2-Hydroxy-1-naphthyl)propanenitrile, based on general guidelines for handling nitriles and aromatic compounds.[1][2][3][4][5]

PPE Category	Specification	Purpose
Hand Protection	Chemical-resistant nitrile gloves.[6]	Provides a barrier against skin contact with the chemical. Nitrile is generally resistant to a wide range of chemicals.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from splashes or aerosols.
Face Protection	Face shield (in addition to goggles).	Recommended when there is a significant risk of splashing.
Body Protection	Laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.	Minimizes inhalation of any potential vapors or dust.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-(2-Hydroxy-1-naphthyl)propanenitrile is crucial for maintaining a safe laboratory environment.

Experimental Workflow for Handling 3-(2-Hydroxy-1-naphthyl)propanenitrile

References

• 1. chemos.de [chemos.de]
• 2. Page loading... [guidechem.com]
• 3. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 14233-73-9 Name: [xixisys.com]
• 4. 2-羟基-1-萘丙腈 (CAS 14233-73-9) 化学品安全技术说明书 (SDS) - chemBlink [chemblink.com]
• 5. scbt.com [scbt.com]
• 6. 3-(2-Hydroxy-1-naphthyl)propanenitrile | C13H11NO | CID 221832 - PubChem [pubchem.ncbi.nlm.nih.gov]